24:0 L-carnitine-d4

Core Science & Biosynthesis

The Biological Significance of 24:0 L-Carnitine: A Technical Guide for Researchers

Abstract

Lignoceroyl carnitine (24:0 L-carnitine) is a long-chain acylcarnitine that plays a pivotal role in the metabolism of very-long-chain fatty acids (VLCFAs). Under normal physiological conditions, it is an intermediate in the transport of lignoceric acid (C24:0) into peroxisomes for β-oxidation. However, in the context of certain inherited metabolic disorders, particularly peroxisomal biogenesis disorders (PBDs) like Zellweger spectrum disorders (ZSD) and X-linked adrenoleukodystrophy (X-ALD), the accumulation of 24:0 L-carnitine serves as a critical biomarker. This technical guide provides an in-depth overview of the biological significance of 24:0 L-carnitine, focusing on its metabolic functions, its role as a disease biomarker, and the experimental methodologies used for its study. This document is intended for researchers, scientists, and drug development professionals working in the fields of metabolic disorders, neurodegenerative diseases, and clinical diagnostics.

Introduction: The Role of L-Carnitine in Fatty Acid Metabolism

L-carnitine is a quaternary ammonium compound that is essential for the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix, where they undergo β-oxidation to produce energy.[1] This process, known as the carnitine shuttle, is crucial for tissues that have high energy demands and rely on fatty acid oxidation, such as skeletal and cardiac muscle.

The carnitine shuttle involves a series of enzymatic steps:

• Activation of Fatty Acids: Long-chain fatty acids are first activated to their coenzyme A (CoA) esters (acyl-CoAs) in the cytoplasm.

• Formation of Acylcarnitines: Carnitine palmitoyltransferase I (CPT1), located on the outer mitochondrial membrane, catalyzes the transfer of the acyl group from acyl-CoA to L-carnitine, forming an acylcarnitine ester and releasing free CoA.

• Translocation: The acylcarnitine is then transported across the inner mitochondrial membrane by the carnitine-acylcarnitine translocase (CACT).

• Regeneration of Acyl-CoA: Once inside the mitochondrial matrix, carnitine palmitoyltransferase II (CPT2) converts the acylcarnitine back to acyl-CoA and free L-carnitine. The regenerated acyl-CoA can then enter the β-oxidation spiral.

While the mitochondrial carnitine shuttle is well-established for long-chain fatty acids, the metabolism of very-long-chain fatty acids (VLCFAs; ≥C22) primarily occurs in peroxisomes.[2] L-carnitine and its associated enzymes also play a role in the transport and metabolism of these VLCFAs.

24:0 L-Carnitine: A Key Player in Very-Long-Chain Fatty Acid Metabolism

Lignoceric acid (24:0) is a saturated VLCFA that is a component of sphingolipids in the myelin sheath of nerve cells. The breakdown of lignoceric acid occurs predominantly through β-oxidation within peroxisomes.[2] 24:0 L-carnitine is the carnitine ester of lignoceric acid and is an important intermediate in its metabolism.

Peroxisomal β-Oxidation of Lignoceric Acid

The degradation of lignoceric acid in peroxisomes involves its initial activation to lignoceroyl-CoA. This activated form then undergoes chain shortening via β-oxidation. The resulting shorter-chain acyl-CoAs can then be transported to the mitochondria for complete oxidation. The formation of 24:0 L-carnitine is thought to facilitate the transport of lignoceric acid across the peroxisomal membrane, although the exact mechanisms are still under investigation.

Pathophysiological Significance: 24:0 L-Carnitine as a Biomarker

In several inherited metabolic disorders, defects in peroxisomal function lead to the accumulation of VLCFAs, including lignoceric acid. This accumulation results in elevated levels of their corresponding acylcarnitines, making 24:0 L-carnitine a significant biomarker for these conditions.

X-Linked Adrenoleukodystrophy (X-ALD)

X-ALD is a genetic disorder caused by mutations in the ABCD1 gene, which encodes a peroxisomal membrane transporter protein (ALDP).[3] This defect impairs the transport of VLCFA-CoAs into peroxisomes, leading to their accumulation in various tissues, particularly the brain's white matter, the spinal cord, and the adrenal cortex.[3][4] This accumulation is cytotoxic and elicits an inflammatory response that contributes to the demyelination and neurodegeneration characteristic of the disease.[4]

Elevated levels of C26:0-carnitine and, to a lesser extent, C24:0-carnitine have been reported in blood spots from X-ALD patients.[5]

Zellweger Spectrum Disorders (ZSD)

ZSD are a group of autosomal recessive disorders characterized by impaired peroxisome biogenesis.[6] This leads to a deficiency of multiple peroxisomal enzymes and a wide range of metabolic abnormalities, including the accumulation of VLCFAs. Patients with ZSD often present with severe neurological dysfunction, craniofacial abnormalities, and liver disease.[6]

Significantly elevated concentrations of C24:0- and C26:0-lysophosphatidylcholines are observed in patients with ZSD.[7] While C26:0-carnitine is also elevated in some ZSD patients, its diagnostic sensitivity is lower compared to C26:0-lysophosphatidylcholine.[6]

Quantitative Data on 24:0 L-Carnitine and Related Metabolites

The following tables summarize the reported concentrations of 24:0 L-carnitine and other relevant VLCFA metabolites in various biological matrices from healthy controls and patients with peroxisomal disorders.

Table 1: Concentration of C24:0-Lysophosphatidylcholine (LPC) in Plasma (μmol/L)

Patient Group	Concentration Range (μmol/L)	Reference
Healthy Controls	Not explicitly stated, but significantly lower than patient groups	[7]
Zellweger Spectrum Disorder (ZSD)	0.28 - 2.17	[7]
X-ALD Males	Significantly higher than controls, but lower than ZSD	[7]
X-ALD Females	Significantly higher than controls, but lower than X-ALD males	[7]

Table 2: Concentration of C26:0-Carnitine in Dried Blood Spots (DBS) (μmol/L)

Patient Group	Concentration	Sensitivity	Reference
Healthy Controls	< 0.077	-	[6]
Zellweger Spectrum Disorder (ZSD)	Elevated in some patients	55.2%	[6]
X-ALD Males	Elevated	95.1%	[8]
X-ALD Females (Heterozygous)	Elevated	44.7%	[8]

Note: The absolute concentrations can vary between laboratories and analytical methods.

Experimental Protocols

This section provides an overview of the key experimental methodologies used for the analysis of 24:0 L-carnitine and the assessment of VLCFA metabolism.

Synthesis of 24:0 L-Carnitine (Lignoceroyl Carnitine)

A general method for the synthesis of acylcarnitines can be adapted for 24:0 L-carnitine.[9] This typically involves the acylation of L-carnitine with the corresponding fatty acid chloride.

Materials:

• Lignoceric acid (24:0)

• Thionyl chloride (SOCl₂) or oxalyl chloride

• L-carnitine hydrochloride

• Anhydrous solvent (e.g., dichloromethane, chloroform)

• Weakly basic anion exchanger

• Thin-layer chromatography (TLC) supplies

• Column chromatography supplies (e.g., silica gel)

Procedure:

• Preparation of Lignoceroyl Chloride: Lignoceric acid is converted to its acid chloride by reacting it with an excess of thionyl chloride or oxalyl chloride in an anhydrous solvent. The reaction is typically performed at room temperature or with gentle heating. The excess reagent and solvent are removed under reduced pressure.

• Acylation of L-Carnitine: L-carnitine hydrochloride is dissolved in a suitable solvent, and the freshly prepared lignoceroyl chloride is added dropwise with stirring. The reaction is monitored by TLC to determine the optimal reaction time.

• Purification:

  • The crude product is precipitated and collected.

  • To remove any counter ions (e.g., chloride), the product is passed through a weakly basic anion exchanger to obtain the inner salt form.[9]

  • Further purification is achieved by column chromatography on silica gel to remove any unreacted L-carnitine and other side products.[9]

• Characterization: The final product is characterized by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its structure and purity.

Quantitative Analysis of Acylcarnitines by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantitative analysis of acylcarnitines in biological samples.

Sample Preparation (Plasma/Serum):

• Protein Precipitation: A small volume of plasma or serum (e.g., 50 μL) is mixed with a protein precipitation solution, typically acetonitrile containing a mixture of stable isotope-labeled internal standards for each acylcarnitine to be quantified.

• Centrifugation: The mixture is vortexed and then centrifuged at high speed to pellet the precipitated proteins.

• Supernatant Collection: The clear supernatant containing the acylcarnitines is transferred to a new tube or vial for analysis.

Sample Preparation (Dried Blood Spots - DBS):

• Punching: A small disc (e.g., 3 mm) is punched from the dried blood spot.

• Extraction: The DBS punch is placed in a well of a microplate, and an extraction solution (typically methanol containing internal standards) is added.

• Incubation and Elution: The plate is agitated to facilitate the extraction of acylcarnitines from the filter paper.

• Supernatant Transfer: The extract is transferred to a clean plate or vials for analysis.

LC-MS/MS Analysis:

• Chromatography: The extracted samples are injected onto a liquid chromatography system. A C18 or a hydrophilic interaction liquid chromatography (HILIC) column is commonly used to separate the different acylcarnitine species.

• Mass Spectrometry: The eluent from the LC is introduced into a tandem mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection: Acylcarnitines are typically detected using multiple reaction monitoring (MRM), where a specific precursor ion (the molecular ion of the acylcarnitine) is selected and fragmented, and a specific product ion (often at m/z 85 for carnitine) is monitored.

• Quantification: The concentration of each acylcarnitine is determined by comparing the peak area of the analyte to that of its corresponding stable isotope-labeled internal standard.

Measurement of Peroxisomal VLCFA β-Oxidation

This assay measures the ability of cultured cells (e.g., skin fibroblasts) to metabolize VLCFAs.[2]

Materials:

• Cultured skin fibroblasts from patients and healthy controls.

• Stable-isotope labeled docosanoic acid (D₃-C22:0) or radiolabeled hexacosanoic acid (C26:0).

• Cell culture medium and reagents.

• Gas chromatography-mass spectrometry (GC-MS) or a scintillation counter.

Procedure:

• Cell Culture: Fibroblasts are grown to confluence in appropriate cell culture flasks or plates.

• Substrate Incubation: The cell culture medium is replaced with a medium containing a known concentration of the labeled VLCFA substrate (e.g., D₃-C22:0).

• Incubation Period: The cells are incubated for a defined period (e.g., 24-72 hours) to allow for the uptake and metabolism of the VLCFA.

• Metabolite Extraction: After incubation, the cells are harvested, and lipids are extracted.

• Analysis:

  • Stable Isotope Method: The amount of the chain-shortened product (e.g., D₃-C16:0) is quantified relative to the amount of the initial substrate (D₃-C22:0) using GC-MS.[2] The ratio of product to substrate provides a measure of the peroxisomal β-oxidation activity.

  • Radiolabel Method: If a radiolabeled substrate is used, the amount of radiolabeled water-soluble products (representing the acetyl-CoA generated from β-oxidation) is measured using a scintillation counter.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key metabolic pathways and experimental workflows related to 24:0 L-carnitine.

Metabolic Pathway of Very-Long-Chain Fatty Acid (VLCFA) Oxidation

Caption: Metabolic pathway of VLCFA oxidation and the role of 24:0 L-carnitine.

Experimental Workflow for Acylcarnitine Profiling

Caption: Experimental workflow for acylcarnitine profiling by LC-MS/MS.

Logical Relationship in Peroxisomal Disorders

Caption: Logical flow from gene mutation to clinical phenotype in peroxisomal disorders.

Conclusion and Future Directions

24:0 L-carnitine is a biologically significant molecule whose importance is most pronounced in the context of peroxisomal disorders. Its accumulation, along with other very-long-chain acylcarnitines, serves as a valuable biomarker for the diagnosis and potentially for monitoring disease progression in conditions such as X-linked adrenoleukodystrophy and Zellweger spectrum disorders. The analytical methods for its quantification are well-established, relying on the sensitivity and specificity of tandem mass spectrometry.

Future research in this area should focus on:

• Standardization of Reference Ranges: Establishing more robust and widely accepted reference ranges for 24:0 L-carnitine and other VLCFA metabolites in different populations and age groups.

• Prognostic Value: Investigating the correlation between the levels of 24:0 L-carnitine and the severity or progression of clinical phenotypes in peroxisomal disorders.

• Therapeutic Monitoring: Evaluating the utility of monitoring 24:0 L-carnitine levels to assess the efficacy of therapeutic interventions for these diseases.

• Elucidating Transport Mechanisms: Further research is needed to fully understand the specific transporters and enzymes involved in the movement of 24:0 L-carnitine across the peroxisomal membrane.

A deeper understanding of the biological significance of 24:0 L-carnitine will undoubtedly contribute to improved diagnostic strategies and the development of novel therapeutic approaches for patients with these devastating metabolic disorders.

References

• 1. eurisotop.com [eurisotop.com]
• 2. Reactome | Synthesis of very long-chain fatty acyl-CoAs [reactome.org]
• 3. mdpi.com [mdpi.com]
• 4. L-Carnitine Production Through Biosensor-Guided Construction of the Neurospora crassa Biosynthesis Pathway in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis & HILIC/MS Analysis of Acylcarnitines [sigmaaldrich.com]
• 6. tsijournals.com [tsijournals.com]
• 7. otsuka.co.jp [otsuka.co.jp]
• 8. Synthesis and purification of radioactive fatty acylcarnitines of high specific activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Crucial Role of Lignoceryl Carnitine in Very Long-Chain Fatty Acid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of the metabolic pathway of lignoceryl carnitine, a key intermediate in the degradation of very long-chain fatty acids (VLCFAs). Understanding this pathway is critical for developing therapeutic strategies for disorders characterized by VLCFA accumulation, most notably X-linked adrenoleukodystrophy (X-ALD).

Introduction to Lignoceric Acid and the Carnitine System in Peroxisomes

Lignoceric acid (C24:0) is a saturated very long-chain fatty acid. Its breakdown occurs primarily within peroxisomes, as mitochondria are not equipped to handle fatty acids of this chain length.[1] The carnitine system is essential for transporting acyl groups across intracellular membranes.[2] In the context of peroxisomal β-oxidation, carnitine is crucial for the export of chain-shortened acyl-CoAs and acetyl-CoA to the mitochondria for further oxidation and energy production.[3][4]

The Metabolic Journey of Lignoceric Acid

The metabolism of lignoceric acid is a multi-step process involving several key enzymes and transporters located in the peroxisome. A defect in any of these components can lead to the accumulation of VLCFAs, which is a hallmark of several severe metabolic disorders.

Activation of Lignoceric Acid

Before it can be metabolized, lignoceric acid must be activated to its coenzyme A (CoA) ester, lignoceroyl-CoA. This reaction is catalyzed by a very long-chain acyl-CoA synthetase (VLCFA-ACS), also known as lignoceroyl-CoA ligase, located on the peroxisomal membrane.[1]

Transport into the Peroxisome

The transport of lignoceroyl-CoA into the peroxisomal matrix is mediated by the ATP-binding cassette (ABC) transporter, ABCD1 (also known as ALD protein).[5] Mutations in the ABCD1 gene are the cause of X-linked adrenoleukodystrophy, a neurodegenerative disease characterized by the accumulation of VLCFAs.[6] ABCD1 has a higher specificity for saturated VLCFA-CoAs, including lignoceroyl-CoA (C24:0-CoA) and hexacosanoyl-CoA (C26:0-CoA).[5]

Peroxisomal β-Oxidation

Inside the peroxisome, lignoceroyl-CoA undergoes several cycles of β-oxidation. This process shortens the fatty acid chain by two carbons in each cycle, producing acetyl-CoA and a chain-shortened acyl-CoA. The peroxisomal β-oxidation pathway involves a series of enzymes distinct from their mitochondrial counterparts.[7][8]

The Role of Carnitine in Exporting Metabolites

The products of peroxisomal β-oxidation, namely acetyl-CoA and chain-shortened acyl-CoAs, must be exported from the peroxisome to the mitochondria for complete oxidation. This is where the carnitine shuttle system within the peroxisome becomes critical.

• Carnitine O-octanoyltransferase (CROT) and carnitine O-acetyltransferase (CRAT) are peroxisomal enzymes that convert chain-shortened acyl-CoAs and acetyl-CoA to their respective acylcarnitine and acetylcarnitine esters.[9]

• These carnitine esters, including lignoceryl carnitine (formed from the initial, unoxidized lignoceroyl-CoA under certain conditions) and its shorter-chain derivatives, are then transported out of the peroxisome.[9]

Quantitative Data on Lignoceryl Carnitine Metabolism

The following tables summarize key quantitative data related to the enzymes and metabolites involved in lignoceryl carnitine metabolism.

Enzyme/Transporter	Substrate Specificity
ABCD1 Transporter	Prefers saturated and monounsaturated very long-chain acyl-CoAs.[2][5] It exhibits higher specificity for C24:0-CoA and C26:0-CoA compared to ABCD2.[5] ATPase activity of ABCD1 is stimulated by C24:0-CoA and C26:0-CoA.[10]
Carnitine Palmitoyltransferase II (CPT2)	Active with medium (C8-C12) and long-chain (C14-C18) acyl-CoA esters.[11] It shows virtually no activity with very long-chain acyl-CoAs like lignoceroyl-CoA.[11][12]
Carnitine O-octanoyltransferase (CROT)	While specific kinetic data for lignoceryl-CoA is limited, CROT is known to handle medium to long-chain acyl-CoAs.[13]

Metabolite	Condition	Concentration/Level	Reference
Lignoceric Acid (C24:0)	X-ALD Patients (Plasma)	Significantly increased compared to controls.	[14]
Normal Controls (Plasma)	0.015 ± 0.0032% of total fatty acids.	[14]
Hexacosanoic Acid (C26:0)	X-ALD Patients (Plasma)	0.081 ± 0.0066% of total fatty acids.	[14]
Normal Controls (Plasma)	-
C26:0-Carnitine	X-ALD Patients (Bloodspots)	Significantly elevated compared to controls.	[15][16][17]
Abcd1 knockout mice (Brain)	10-fold increase compared to wild type.	[15][18]
Abcd1 knockout mice (Spinal Cord)	9-fold increase compared to wild type.	[15][18]

Experimental Protocols

Detailed methodologies for key experiments in the study of lignoceryl carnitine metabolism are provided below.

Measurement of Acyl-CoA Synthetase Activity

This radiometric assay measures the activity of long-chain acyl-CoA synthetases.[19]

Principle: The assay quantifies the conversion of a radiolabeled fatty acid into its corresponding acyl-CoA ester.

Materials:

• Cell lysates or purified enzyme

• ATP, coenzyme A, MgCl2

• Radiolabeled fatty acid (e.g., [1-14C]lignoceric acid) bound to bovine serum albumin (BSA)

• Scintillation counter

Procedure:

• Incubate cell lysates with ATP, coenzyme A, Mg2+, and the radiolabeled fatty acid-BSA complex.

• Stop the reaction at a defined time point.

• Separate the generated radiolabeled acyl-CoA from the unreacted fatty acid using differential phase partitioning.

• Quantify the amount of radiolabeled acyl-CoA by scintillation counting.

Carnitine Palmitoyltransferase (CPT) Activity Assay

This forward radioisotope assay measures the activity of CPT I.[20] A similar principle can be adapted for other carnitine acyltransferases.

Principle: The assay measures the formation of radiolabeled palmitoyl-L-carnitine from palmitoyl-CoA and radiolabeled L-carnitine.

Materials:

• Isolated mitochondria or peroxisomes

• Palmitoyl-CoA

• L-[3H]carnitine

• Standard incubation buffer containing Tris-HCl, reduced glutathione, ATP, MgCl2, KCl, KCN, rotenone, and BSA.

Procedure:

• Prepare the standard incubation mixture.

• Add the isolated organelles to the mixture.

• Initiate the reaction by adding palmitoyl-CoA and L-[3H]carnitine.

• Incubate for a specific time at a controlled temperature.

• Stop the reaction and separate the labeled palmitoyl-L-carnitine from the unreacted L-[3H]carnitine.

• Quantify the product using a scintillation counter.

Analysis of Acylcarnitines by Tandem Mass Spectrometry (MS/MS)

This is a sensitive method for the detection and quantification of various acylcarnitine species.[1][3][4]

Principle: Acylcarnitines are derivatized and then analyzed by flow-injection electrospray ionization tandem mass spectrometry.

Materials:

• Plasma, dried blood spots, or other biological samples

• Internal standards (deuterium-labeled acylcarnitines)

• Reagents for butylation (e.g., acidified butanol)

• Tandem mass spectrometer

Procedure:

• Extract acylcarnitines from the biological sample.

• Add internal standards.

• Derivatize the acylcarnitines to their butyl esters using acidified butanol.

• Analyze the butylated acylcarnitines by flow injection into the tandem mass spectrometer.

• Use precursor ion scanning or multiple-reaction monitoring (MRM) to detect and quantify specific acylcarnitine species.

Visualizing the Metabolic Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key pathways and experimental workflows.

Caption: Lignoceric acid metabolism and the role of carnitine.

Caption: Experimental workflow for studying VLCFA metabolism.

Conclusion

Lignoceryl carnitine and the broader carnitine system play a pivotal role in the metabolism of very long-chain fatty acids by facilitating the transport of acyl groups out of the peroxisome for complete oxidation in the mitochondria. Dysregulation of this pathway, particularly at the level of the ABCD1 transporter, leads to the accumulation of VLCFAs and their carnitine esters, such as C26:0-carnitine, which serves as a key biomarker for X-linked adrenoleukodystrophy. A thorough understanding of the enzymes, transporters, and metabolic intermediates involved is essential for the development of effective diagnostic tools and therapeutic interventions for this and related disorders.

References

• 1. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 2. biorxiv.org [biorxiv.org]
• 3. Measurement of Plasma/Serum Acylcarnitines Using Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 4. Tandem Mass Spectrometry for the Analysis of Plasma/Serum Acylcarnitines for the Diagnosis of Certain Organic Acidurias and Fatty Acid Oxidation Disorders [pubmed.ncbi.nlm.nih.gov]
• 5. ABC Transporter Subfamily D: Distinct Differences in Behavior between ABCD1–3 and ABCD4 in Subcellular Localization, Function, and Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Peroxisomal ABC Transporters: An Update | MDPI [mdpi.com]
• 7. Mechanisms Mediating the Regulation of Peroxisomal Fatty Acid Beta-Oxidation by PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. researchgate.net [researchgate.net]
• 10. Structures of the human peroxisomal fatty acid transporter ABCD1 in a lipid environment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Carnitine palmitoyltransferase 2: New insights on the substrate specificity and implications for acylcarnitine profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. tonglab.biology.columbia.edu [tonglab.biology.columbia.edu]
• 14. neurology.org [neurology.org]
• 15. C26:0-Carnitine Is a New Biomarker for X-Linked Adrenoleukodystrophy in Mice and Man - PMC [pmc.ncbi.nlm.nih.gov]
• 16. C26:0-Carnitine Is a New Biomarker for X-Linked Adrenoleukodystrophy in Mice and Man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. journals.physiology.org [journals.physiology.org]

The Analytical Utility of 24:0 L-carnitine-d4 as a Stable Isotope-Labeled Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 24:0 L-carnitine-d4, a deuterated stable isotope-labeled standard, and its critical role in the accurate quantification of lignoceric carnitine (24:0 L-carnitine) and other very long-chain acylcarnitines. This document details the biochemical significance of long-chain acylcarnitines, the principles of stable isotope dilution mass spectrometry, and provides comprehensive experimental protocols for the utilization of 24:0 L-carnitine-d4 in research and drug development.

Introduction to Lignoceric Carnitine and its Significance

L-carnitine and its acyl esters, collectively known as acylcarnitines, are essential for cellular energy metabolism. They facilitate the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix for β-oxidation, a key process for ATP production. Lignoceric carnitine (C24:0) is a very long-chain acylcarnitine that plays a role in the metabolism of very long-chain fatty acids (VLCFAs). Dysregulation of VLCFA metabolism is associated with several metabolic disorders. Accurate measurement of lignoceric carnitine is therefore crucial for studying these conditions and for the development of therapeutic interventions.

Stable isotope-labeled internal standards are the gold standard for quantitative analysis by mass spectrometry. 24:0 L-carnitine-d4, also known as Tetracosanoyl (9,9,10,10-d4) L-carnitine, is an ideal internal standard for the quantification of endogenous 24:0 L-carnitine. Its chemical and physical properties are nearly identical to the unlabeled analyte, but it has a distinct mass due to the deuterium labels. This allows for the correction of variability in sample preparation and matrix effects during analysis, leading to highly accurate and precise quantification.

Physicochemical Properties of 24:0 L-carnitine-d4

A clear understanding of the physicochemical properties of a stable isotope-labeled standard is fundamental to its effective application.

Property	Value	Reference
Chemical Name	Tetracosanoyl (9,9,10,10-d4) L-carnitine	[1]
Synonyms	24:0(d4) carnitine	[1]
Molecular Formula	C₃₁H₅₇D₄NO₄	[1]
Molecular Weight	515.84 g/mol	[1]
CAS Number	2260670-68-4	[1]

Role in Fatty Acid Metabolism: The Carnitine Shuttle

The primary role of L-carnitine and its acyl derivatives is to transport long-chain fatty acids across the inner mitochondrial membrane. This process, known as the carnitine shuttle, is a critical step in fatty acid oxidation.

Caption: The Carnitine Shuttle Pathway.

Experimental Protocol: Quantification of 24:0 L-carnitine using 24:0 L-carnitine-d4

This section provides a detailed methodology for the quantification of 24:0 L-carnitine in a biological matrix (e.g., plasma) using 24:0 L-carnitine-d4 as an internal standard via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

• 24:0 L-carnitine (analyte standard)

• 24:0 L-carnitine-d4 (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Ultrapure water

• Biological matrix (e.g., human plasma)

Sample Preparation

The following workflow outlines the steps for preparing plasma samples for LC-MS/MS analysis.

References

• 1. 24:0(d4) carnitine Tetracosanoyl (9,9,10,10-d4) L-carnitine, powder 2260670-68-4 [sigmaaldrich.com]

Understanding Very Long-Chain Acylcarnitines in Metabolic Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Very long-chain acylcarnitines (VLC-ACs) are critical intermediates in mitochondrial fatty acid β-oxidation (FAO), the primary pathway for energy production from fats. These molecules, esters of carnitine and very long-chain fatty acids, facilitate the transport of these fatty acids across the inner mitochondrial membrane. Dysregulation of VLC-AC metabolism is implicated in a range of inherited metabolic disorders and may contribute to the pathophysiology of more common complex diseases, including cardiovascular and metabolic syndromes. This technical guide provides a comprehensive overview of the role of VLC-ACs in metabolic pathways, details analytical methodologies for their quantification, and presents quantitative data associated with various pathological states.

Introduction to Very Long-Chain Acylcarnitines

Acylcarnitines are formed when an acyl group from a fatty acid is esterified to carnitine.[1] This process is essential for the transport of long-chain and very long-chain fatty acids from the cytoplasm into the mitochondrial matrix, where β-oxidation occurs.[2] Very long-chain acylcarnitines specifically refer to those with acyl chains of 20 carbons or more.[1] The formation and transport of VLC-ACs are mediated by a series of enzymes and transporters, collectively known as the carnitine shuttle.[3]

Disruptions in the metabolism of VLC-ACs, often due to genetic defects in enzymes like Very Long-Chain Acyl-CoA Dehydrogenase (VLCAD), lead to their accumulation in tissues and plasma.[4][5] This buildup is a key diagnostic marker for several inborn errors of metabolism and is thought to contribute to the clinical manifestations of these diseases, which can include cardiomyopathy, hypoglycemia, and muscle weakness.[6]

The Role of Very Long-Chain Acylcarnitines in Metabolic Pathways

Mitochondrial Fatty Acid β-Oxidation

The primary role of VLC-ACs is to serve as transport shuttles for very long-chain fatty acids to enter the mitochondria for energy production. The process begins with the activation of fatty acids to their CoA esters in the cytoplasm. These acyl-CoAs are then converted to acylcarnitines by carnitine palmitoyltransferase I (CPT1) located on the outer mitochondrial membrane. The resulting acylcarnitines are transported across the inner mitochondrial membrane by the carnitine-acylcarnitine translocase (CACT). Once inside the mitochondrial matrix, carnitine palmitoyltransferase II (CPT2) converts the acylcarnitines back to acyl-CoAs, which then enter the β-oxidation spiral.[2]

Peroxisomal β-Oxidation

While mitochondria are the primary site for the oxidation of most fatty acids, very long-chain fatty acids also undergo initial chain-shortening via β-oxidation within peroxisomes.[7][8] This process is particularly important for fatty acids that are too long to be efficiently handled by the mitochondrial machinery. The shortened acyl-CoAs produced in peroxisomes can then be transported to the mitochondria for complete oxidation.[8] Peroxisomal disorders, such as Zellweger syndrome and X-linked adrenoleukodystrophy, are characterized by the accumulation of very long-chain fatty acids due to defects in peroxisomal β-oxidation.[1][9]

Data Presentation: Quantitative Analysis of VLC-ACs and VLCFAs in Disease

The following tables summarize the plasma concentrations of key very long-chain acylcarnitines and very long-chain fatty acids in various metabolic disorders compared to healthy controls. These values are critical biomarkers for the diagnosis and monitoring of these conditions.

Table 1: Plasma Acylcarnitine Concentrations in Long-Chain Fatty Acid Oxidation Disorders (μmol/L)

Acylcarnitine	Healthy Controls (Fasting)	VLCAD Deficiency (Fasting)	CPT-II Deficiency (Fasting)	Mitochondrial Trifunctional Protein Deficiency (Fasting)
C14:1 (Tetradecenoylcarnitine)	0.00 - 0.23[6]	1.39 ± 1.14[6]	Normal	Elevated
C16 (Palmitoylcarnitine)	0.03 - 0.22[10]	Normal	Elevated[11]	Elevated
C18:1 (Oleoylcarnitine)	0.02 - 0.38[10]	Normal	0.76 ± 0.35[10]	Elevated
C16-OH (Hydroxypalmitoylcarnitine)	0.00 - 0.05[6]	Normal	Normal	Elevated[6]
C18:1-OH (Hydroxyoleoylcarnitine)	0.00 - 0.05[6]	Normal	Normal	0.56 ± 0.52[6]

Table 2: Plasma Very Long-Chain Fatty Acid Concentrations in Peroxisomal Disorders (μg/mL)

Fatty Acid	Healthy Controls	Zellweger Syndrome	X-linked Adrenoleukodystrophy (X-ALD)
C22:0 (Behenic Acid)	Normal	Greatly Decreased[12]	Normal
C24:0 (Tetracosanoic Acid)	Normal	Significantly Increased[12]	Increased[13]
C26:0 (Hexacosanoic Acid)	Normal	Greatly Increased[12]	1.52 ± 0.56[14]
Ratio
C24:0 / C22:0	Normal	Significantly Increased[12]	Increased[13]
C26:0 / C22:0	Normal	Greatly Increased[12]	Increased[13]

Experimental Protocols

Quantification of Acylcarnitines in Plasma by LC-MS/MS

This protocol describes a common method for the analysis of acylcarnitines in plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[15][16]

4.1.1. Sample Preparation [17]

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

• Add 300 µL of methanol containing a mixture of stable isotope-labeled internal standards (e.g., d3-acetylcarnitine, d3-propionylcarnitine, d3-palmitoylcarnitine).

• Vortex the mixture for 10 seconds to precipitate proteins.

• Incubate at ambient temperature for 10 minutes.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer 100 µL of the supernatant to a new vial.

• Add 900 µL of the initial mobile phase (e.g., 0.1% formic acid in water) and vortex for 10 seconds.

• The sample is now ready for injection into the LC-MS/MS system.

4.1.2. LC-MS/MS Analysis [18][19]

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used for separation.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A gradient elution is employed, starting with a high percentage of mobile phase A and gradually increasing the percentage of mobile phase B to elute the acylcarnitines based on their hydrophobicity.

  • Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor ion for all acylcarnitines is the protonated molecule [M+H]+. A common product ion at m/z 85, corresponding to the carnitine backbone, is monitored.

  • Quantification: The concentration of each acylcarnitine is determined by comparing the peak area of the analyte to the peak area of its corresponding stable isotope-labeled internal standard.

Visualization of Metabolic Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key metabolic pathways and experimental workflows related to very long-chain acylcarnitines.

Mitochondrial Fatty Acid β-Oxidation Pathway

Caption: Mitochondrial fatty acid β-oxidation spiral.

The Carnitine Shuttle

Caption: The carnitine shuttle for fatty acid transport.

Experimental Workflow for Acylcarnitine Analysis

References

• 1. Adrenoleukodystrophy - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Acylcarnitine Profile, Plasma | HealthMatters.io [healthmatters.io]
• 3. Diagnosis, Treatment, and Clinical Outcome of Patients with Mitochondrial Trifunctional Protein/Long-Chain 3-Hydroxy Acyl-CoA Dehydrogenase Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 4. metabolon.com [metabolon.com]
• 5. A Distinctive Metabolomics Profile and Potential Biomarkers for Very Long Acylcarnitine Dehydrogenase Deficiency (VLCADD) Diagnosis in Newborns [mdpi.com]
• 6. Effects of fasting, feeding and exercise on plasma acylcarnitines among subjects with CPT2D, VLCADD and LCHADD/TFPD - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dshs.texas.gov [dshs.texas.gov]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. Zellweger Spectrum Disorder - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. informnetwork.org [informnetwork.org]
• 11. mdpi.com [mdpi.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Biochemical Aspects of X‐Linked Adrenoleukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. Rapid measurement of plasma acylcarnitines by liquid chromatography-tandem mass spectrometry without derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 17. restek.com [restek.com]
• 18. LC-MS/MS analysis of acylcarnitines [bio-protocol.org]
• 19. LC–MS/MS-based simultaneous quantification of acylcarnitines, eicosapentaenoic acid, and docosahexaenoic acid: exploring potential biomarkers in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Lignoceryl Carnitine-d4: A Technical Guide for Inborn Errors of Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lignoceryl carnitine-d4, a critical tool in the research and diagnosis of specific inborn errors of metabolism (IEMs). This document outlines its primary application, synthesis, and detailed analytical methodologies, offering a valuable resource for professionals in metabolic research and drug development.

Introduction to Lignoceryl Carnitine and Inborn Errors of Metabolism

Inborn errors of metabolism are a diverse group of genetic disorders that result in defects in the metabolic pathways of proteins, fats, or carbohydrates.[1][2] One significant category of IEMs involves defects in fatty acid oxidation. In these disorders, the body is unable to properly break down fatty acids for energy production, leading to the accumulation of potentially toxic metabolic intermediates.

Acylcarnitines are esters of carnitine and fatty acids, which are essential for the transport of long-chain fatty acids into the mitochondria for beta-oxidation.[3] The analysis of acylcarnitine profiles in biological samples, such as blood and plasma, is a cornerstone of newborn screening and diagnostic testing for many IEMs.[4] Very long-chain fatty acids (VLCFAs), those with 22 or more carbons, are particularly implicated in a class of severe genetic disorders known as peroxisomal disorders.

Lignoceryl Carnitine-d4 in X-Linked Adrenoleukodystrophy (X-ALD)

Lignoceryl carnitine (C24:0 carnitine) is a key biomarker for X-linked adrenoleukodystrophy (X-ALD), a debilitating IEM caused by mutations in the ABCD1 gene.[5] This gene encodes the adrenoleukodystrophy protein (ALDP), a peroxisomal transporter responsible for importing VLCFAs into the peroxisome for degradation.[5] A defect in ALDP leads to the accumulation of VLCFAs, including lignoceric acid (C24:0), in tissues and body fluids. This accumulation is particularly damaging to the myelin in the central nervous system and the adrenal cortex.[5]

For accurate quantification of lignoceryl carnitine in biological matrices using mass spectrometry, a stable isotope-labeled internal standard is essential. Lignoceryl carnitine-d4 serves this purpose, as its chemical and physical properties are nearly identical to the endogenous analyte, but it is distinguishable by its mass. This allows for precise correction of variations in sample preparation and instrument response.

Synthesis of Lignoceryl Carnitine-d4

While commercial sources for Lignoceryl carnitine-d4 are available, an in-house synthesis can be performed. The general principle involves the acylation of L-carnitine with a deuterated form of lignoceric acid. A representative synthetic approach is outlined below, adapted from methods for synthesizing other deuterated long-chain acylcarnitines.[6]

Reaction Scheme:

• Activation of Deuterated Lignoceric Acid: Deuterated lignoceric acid (e.g., d4-lignoceric acid) is converted to a more reactive acyl chloride. This is typically achieved by reacting the fatty acid with thionyl chloride.

• Esterification with L-Carnitine: The deuterated lignoceryl chloride is then reacted with L-carnitine to form the final product, Lignoceryl carnitine-d4.

Note: This is a generalized scheme. Specific reaction conditions, such as solvents, temperature, and purification methods, would need to be optimized.

Quantitative Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The quantification of lignoceryl carnitine in biological samples, most commonly from dried blood spots (DBS), is performed using LC-MS/MS. Lignoceryl carnitine-d4 is added to the sample at the beginning of the preparation process to serve as an internal standard.

Experimental Protocol: Acylcarnitine Analysis from Dried Blood Spots

This protocol is a representative method for the analysis of long-chain acylcarnitines from DBS samples.

1. Sample Preparation:

• A 3 mm punch from a dried blood spot is placed into a well of a 96-well microtiter plate.

• To each well, 100 µL of a methanol solution containing the internal standard, Lignoceryl carnitine-d4 (concentration to be optimized based on instrument sensitivity and expected analyte levels), is added.

• The plate is sealed and incubated at 30°C for 30 minutes with gentle shaking to extract the acylcarnitines.

• The supernatant is then transferred to a new 96-well plate for analysis.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatography (LC):

  • Column: A C8 or C18 reversed-phase column is typically used for the separation of acylcarnitines.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A gradient elution is employed to separate the acylcarnitines based on their chain length and polarity.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The mass spectrometer is set to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard. A common product ion for all acylcarnitines is m/z 85, corresponding to the [C4H9N(CH3)]+ fragment.

Data Presentation

Table 1: Representative Mass Spectrometry Parameters for Lignoceryl Carnitine Analysis

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)
Lignoceryl Carnitine	554.6	85.1	Optimized for instrument
Lignoceryl Carnitine-d4	558.6	85.1	Optimized for instrument

Table 2: Representative LC-MS/MS Method Validation Parameters (Illustrative)

Parameter	Value
Linearity (R²)	>0.99
Limit of Detection (LOD)	0.05 µM
Limit of Quantification (LOQ)	0.15 µM
Intra-day Precision (%RSD)	<10%
Inter-day Precision (%RSD)	<15%
Recovery	85-115%

Note: These values are illustrative and should be determined for each specific assay and instrument.

Visualizations

Signaling Pathway: Peroxisomal Very Long-Chain Fatty Acid Beta-Oxidation

Caption: Peroxisomal VLCFA beta-oxidation and the role of ABCD1.

Experimental Workflow: X-ALD Diagnosis Using Lignoceryl Carnitine-d4

Caption: Diagnostic workflow for X-ALD using LC-MS/MS.

Logical Relationship: Rationale for Deuterated Internal Standard

Caption: Rationale for using a deuterated internal standard.

Conclusion

Lignoceryl carnitine-d4 is an indispensable tool for the accurate diagnosis and monitoring of X-linked adrenoleukodystrophy. Its use as an internal standard in LC-MS/MS assays allows for the precise quantification of the C24:0 carnitine biomarker, which is crucial for early detection through newborn screening programs and for ongoing research into the pathophysiology and treatment of this devastating disease. The methodologies and principles outlined in this guide provide a solid foundation for researchers and clinicians working in the field of inborn errors of metabolism.

References

• 1. ABC Transporter Subfamily D: Distinct Differences in Behavior between ABCD1–3 and ABCD4 in Subcellular Localization, Function, and Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Newborn Screening for X-linked Adrenoleukodystrophy: Further evidence high throughput screening is feasible - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical approaches to determination of carnitine in biological materials, foods and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. C26:0-Carnitine Is a New Biomarker for X-Linked Adrenoleukodystrophy in Mice and Man - PMC [pmc.ncbi.nlm.nih.gov]

The Role of L-Carnitine in the Peroxisomal Beta-Oxidation of Lignoceric Acid (24:0): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the function of L-carnitine in the peroxisomal beta-oxidation of very-long-chain fatty acids (VLCFAs), with a specific focus on lignoceric acid (24:0). Contrary to a role in the direct import of 24:0-L-carnitine into the peroxisome, the primary function of L-carnitine is to facilitate the export of chain-shortened acyl-CoAs and acetyl-CoA from the peroxisome to the mitochondria for their complete oxidation. This process is crucial for maintaining coenzyme A homeostasis within the peroxisome and for the efficient energy production from VLCFAs. This document details the molecular mechanisms, key enzymatic players, regulatory pathways, and experimental protocols relevant to the study of this critical metabolic interplay.

Introduction: The Peroxisomal Beta-Oxidation of Very-Long-Chain Fatty Acids

Peroxisomes are indispensable organelles for the metabolism of a variety of lipids, including the beta-oxidation of VLCFAs (fatty acids with 22 or more carbons). This process is distinct from mitochondrial beta-oxidation and is essential for the breakdown of fatty acids that are too long to be metabolized by mitochondria. The degradation of VLCFAs is critical, as their accumulation is associated with severe neurological disorders, such as X-linked adrenoleukodystrophy (X-ALD).

The beta-oxidation of lignoceric acid (24:0) in peroxisomes involves a series of enzymatic reactions that shorten the fatty acid chain, typically by two carbons at a time, producing acetyl-CoA and a chain-shortened acyl-CoA. However, peroxisomes do not contain a citric acid cycle or an electron transport chain for the complete oxidation of these products. Therefore, the products of peroxisomal beta-oxidation must be transported to the mitochondria for energy generation. This is where L-carnitine plays its pivotal role.

The Core Mechanism: L-Carnitine's Role in Acyl Group Shuttling

The import of lignoceric acid into the peroxisome begins with its activation to lignoceroyl-CoA in the cytosol. This activated form is then transported across the peroxisomal membrane by the ATP-binding cassette (ABC) transporter, ABCD1 (also known as ALDP).[1][2] ABCD1 has a high specificity for saturated VLCFA-CoAs such as lignoceroyl-CoA (C24:0-CoA) and hexacosanoyl-CoA (C26:0-CoA).[2][3]

Once inside the peroxisomal matrix, lignoceroyl-CoA undergoes several cycles of beta-oxidation. This process generates acetyl-CoA and progressively shorter acyl-CoA molecules, such as octanoyl-CoA (C8-CoA). To maintain the peroxisomal pool of free coenzyme A (CoA-SH) required for the thiolase reaction of beta-oxidation, these acyl-CoAs must be efficiently removed.

This is facilitated by two key peroxisomal carnitine acyltransferases:

• Carnitine O-octanoyltransferase (CROT): This enzyme catalyzes the transfer of medium- to long-chain acyl groups from their CoA esters to L-carnitine. For example, it converts octanoyl-CoA to octanoyl-L-carnitine.

• Carnitine O-acetyltransferase (CRAT): This enzyme is responsible for the transfer of short-chain acyl groups, primarily acetyl groups, from acetyl-CoA to L-carnitine, forming acetyl-L-carnitine.[4]

The resulting acylcarnitines are then exported from the peroxisome and subsequently transported into the mitochondrial matrix for complete oxidation to CO2 and water, generating ATP.

Alternatively, peroxisomal acyl-CoA thioesterases (ACOTs) can hydrolyze the acyl-CoAs to free fatty acids, which can then exit the peroxisome.[5][6] However, the carnitine shuttle system is a major pathway for the efficient transfer of energy-rich acyl units to the mitochondria.

References

• 1. Isolation of peroxisomes from tissues and cells by differential and density gradient centrifugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. mybiosource.com [mybiosource.com]
• 4. cloud-clone.com [cloud-clone.com]
• 5. pufei.com [pufei.com]
• 6. mybiosource.com [mybiosource.com]

The Gold Standard: A Technical Guide to Deuterium-Labeled Carnitines in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of deuterium-labeled carnitines in the accurate quantification of carnitine and its acyl derivatives by mass spectrometry. From fundamental principles to detailed experimental protocols, this document provides a comprehensive resource for professionals in metabolic research and drug development.

Introduction: The Significance of Carnitine and its Acyl Esters

L-carnitine is indispensable for energy metabolism, primarily by facilitating the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation.[1][2] It forms a diverse pool of acylcarnitines, which are esters of carnitine and various fatty acids. The profile of these acylcarnitines in biological fluids provides a crucial window into the state of fatty acid and amino acid metabolism.[3]

Aberrant acylcarnitine levels are indicative of various inherited metabolic disorders, including fatty acid oxidation defects and organic acidemias.[3][4] Consequently, the precise and accurate measurement of carnitine and acylcarnitines is vital for newborn screening, disease diagnosis, and monitoring therapeutic interventions.[1][5] Tandem mass spectrometry (MS/MS), particularly when coupled with liquid chromatography (LC), has become the gold standard for acylcarnitine profiling due to its high sensitivity and specificity.[1][3]

The cornerstone of accurate quantification in mass spectrometry is the use of stable isotope-labeled internal standards.[3] Deuterium-labeled carnitines are ideal for this purpose as they are chemically identical to their endogenous counterparts but have a different mass, allowing for their distinction by the mass spectrometer.[6][7] This stable isotope dilution technique corrects for variations in sample preparation and instrument response, ensuring high accuracy and precision.[3][8]

The Principle of Stable Isotope Dilution with Deuterium-Labeled Carnitines

The quantification of carnitines relies on the principle of stable isotope dilution, where a known amount of a deuterium-labeled analog of the analyte is added to the sample at the beginning of the analytical process.[3] This internal standard co-elutes with the endogenous analyte and experiences the same ionization and fragmentation efficiencies.[7] The concentration of the endogenous analyte is then determined by the ratio of its signal intensity to that of the known concentration of the internal standard.[8]

References

• 1. Mass Spectrometric Analysis of L-carnitine and its Esters: Potential Biomarkers of Disturbances in Carnitine Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of Free and Total Carnitine in Serum Using Liquid Chromatography Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 3. Acylcarnitines: analysis in plasma and whole blood using tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 5. Tandem mass spectrometry: a new method for acylcarnitine profiling with potential for neonatal screening for inborn errors of metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lumiprobe.com [lumiprobe.com]
• 7. bevital.no [bevital.no]
• 8. Quantification of malonylcarnitine in dried blood spots by use of MS/MS varies by stable isotope internal standard composition - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 24:0 L-carnitine-d4: Sourcing, Purity, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 24:0 L-carnitine-d4 (Lignoceroyl L-carnitine-d4), a critical internal standard for the accurate quantification of its non-labeled counterpart in biomedical research. This document covers reliable suppliers, available purity information, its role in fatty acid metabolism, and detailed experimental protocols for its analysis.

Supplier and Product Information

24:0 L-carnitine-d4, also known by its systematic name Tetracosanoyl (9,9,10,10-d4) L-carnitine, is a specialized, deuterated lipid molecule. Its primary application is as an internal standard in mass spectrometry-based quantitative analyses of lignoceroyl L-carnitine, an important very-long-chain acylcarnitine.

Several reputable suppliers offer this compound. The following table summarizes key information from prominent vendors.

Supplier	Product Name	Catalog Number	Purity	CAS Number	Molecular Weight
Avanti Polar Lipids	24:0(d4) L-carnitine	870857P	>99% (TLC)	2260670-68-4	515.84
Sigma-Aldrich (Distributor for Avanti)	24:0(d4) carnitine	870857P	>99% (TLC)[1]	2260670-68-4	515.84[1]
MedChemExpress	24:0 L-carnitine-d4	HY-145503	Not specified	Not specified	Not specified

Note: Purity information is often provided on the Certificate of Analysis (CoA), which should be requested from the supplier upon purchase. While a specific CoA for this product was not publicly available, Avanti Polar Lipids provides detailed CoAs for their products, typically including data from techniques like TLC, HPLC, and mass spectrometry.

The Role of L-Carnitine in Fatty Acid Metabolism

L-carnitine is a vital small molecule that plays an essential role in cellular energy metabolism.[2] Its primary function is to facilitate the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix, where they undergo β-oxidation to produce ATP.[1][2][3] This process, known as the carnitine shuttle, is crucial for tissues that rely heavily on fatty acid oxidation for energy, such as cardiac and skeletal muscle.

The carnitine shuttle involves a series of enzymatic steps:

• Activation of Fatty Acids: In the cytoplasm, long-chain fatty acids are activated to their acyl-CoA esters by acyl-CoA synthetase.

• Formation of Acylcarnitine: Carnitine palmitoyltransferase I (CPT1), located on the outer mitochondrial membrane, catalyzes the transfer of the acyl group from acyl-CoA to L-carnitine, forming acylcarnitine.

• Translocation: The resulting acylcarnitine is transported across the inner mitochondrial membrane by the carnitine-acylcarnitine translocase (CACT).

• Re-esterification: Once inside the mitochondrial matrix, carnitine palmitoyltransferase II (CPT2) transfers the acyl group from acylcarnitine back to coenzyme A, regenerating acyl-CoA.

• β-Oxidation: The reformed acyl-CoA can then enter the β-oxidation pathway.

The following diagram illustrates the carnitine shuttle pathway.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Carnitine Metabolism and Its Role in Fatty Acid Oxidation - Creative Proteomics [creative-proteomics.com]
• 3. CARNITINE TRANSPORT AND FATTY ACID OXIDATION - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Synthesis of 24:0 L-carnitine-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible chemical synthesis route for 24:0 L-carnitine-d4, also known as lignoceryl-L-carnitine-d4. The synthesis of this deuterated very-long-chain acylcarnitine is a multi-step process requiring careful control of reaction conditions. This document outlines a feasible synthetic strategy, detailed experimental protocols, and methods for purification and characterization.

Introduction

L-carnitine and its acyl esters, collectively known as acylcarnitines, are crucial for cellular energy metabolism. They facilitate the transport of long-chain fatty acids across the inner mitochondrial membrane for subsequent β-oxidation. The study of fatty acid metabolism and related disorders often employs stable isotope-labeled internal standards for accurate quantification in mass spectrometry-based analyses. 24:0 L-carnitine-d4, with deuterium atoms on the lignoceryl chain, serves as an ideal internal standard for the quantification of endogenous 24:0 L-carnitine, a biomarker for certain peroxisomal disorders.

This guide details a synthetic approach involving three key stages:

• Synthesis of Lignoceric acid-d4 (Tetracosanoic-9,9,10,10-d4 acid): A multi-step synthesis to build the C24 fatty acid backbone with deuterium atoms at specific positions.

• Activation of Lignoceric acid-d4: Conversion of the deuterated fatty acid into a more reactive acyl chloride.

• Coupling with L-carnitine: Esterification of L-carnitine with the activated lignoceric acid-d4 to yield the final product.

Biological Pathway: The Carnitine Shuttle

L-carnitine is essential for the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix, a process known as the carnitine shuttle.[1][2] Fatty acids are first activated to their coenzyme A (CoA) esters in the cytoplasm.[1][3] Carnitine palmitoyltransferase I (CPT1), located on the outer mitochondrial membrane, then catalyzes the transfer of the acyl group from acyl-CoA to L-carnitine, forming an acylcarnitine.[2][3] The resulting acylcarnitine is transported across the inner mitochondrial membrane by the carnitine-acylcarnitine translocase (CACT).[2] Once inside the mitochondrial matrix, carnitine palmitoyltransferase II (CPT2) transfers the acyl group back to CoA, regenerating the acyl-CoA for β-oxidation and freeing L-carnitine to be shuttled back to the cytoplasm.[2]

Diagram 1: The Carnitine Shuttle Pathway.

Synthetic Workflow

The overall synthetic strategy for 24:0 L-carnitine-d4 is depicted below. The synthesis commences with the construction of the deuterated C24 fatty acid, which is then activated and coupled with L-carnitine.

Diagram 2: Overall Synthetic Workflow.

Experimental Protocols

The following sections provide detailed, plausible experimental procedures for each stage of the synthesis. These protocols are based on established chemical transformations and may require optimization for specific laboratory conditions.

Part 1: Synthesis of Lignoceric acid-d4 (Tetracosanoic-9,9,10,10-d4 acid)

A plausible route to introduce deuterium at the 9 and 10 positions is via the catalytic deuteration of an alkyne precursor. This requires the synthesis of a C24 fatty acid with a triple bond at the C-9 position. This can be achieved by coupling two smaller fragments.

Step 1.1: Synthesis of 1-decyne This starting material can be prepared from 1-bromooctane and acetylene via a Grignard reaction or is commercially available.

Step 1.2: Synthesis of methyl 14-bromotetradecanoate This can be synthesized from 1,12-dodecanediol through a series of reactions including monobromination, oxidation, and esterification.

Step 1.3: Coupling of 1-decyne and methyl 14-bromotetradecanoate

• In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve 1-decyne in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C and add n-butyllithium dropwise to generate the lithium acetylide.

• Stir the reaction mixture at -78 °C for 1 hour.

• Add a solution of methyl 14-bromotetradecanoate in anhydrous THF dropwise to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield methyl tetracos-9-ynoate.

Step 1.4: Catalytic Deuteration of methyl tetracos-9-ynoate

• Dissolve methyl tetracos-9-ynoate in a suitable solvent such as ethyl acetate or methanol.

• Add a catalyst, such as Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead) or a homogeneous catalyst like Wilkinson's catalyst.

• Place the reaction vessel under an atmosphere of deuterium gas (D2).

• Stir the reaction mixture vigorously at room temperature until the uptake of deuterium ceases.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain methyl tetracosanoate-9,9,10,10-d4.

Step 1.5: Hydrolysis to Lignoceric acid-d4

• Dissolve the methyl tetracosanoate-9,9,10,10-d4 in a mixture of methanol and water.

• Add an excess of potassium hydroxide or sodium hydroxide.

• Reflux the mixture for several hours until the ester is completely hydrolyzed (monitored by TLC).

• Cool the reaction mixture and acidify with hydrochloric acid to precipitate the fatty acid.

• Filter the precipitate, wash with cold water, and dry under vacuum to yield lignoceric acid-d4.

Part 2: Activation of Lignoceric acid-d4 to Lignoceryl-d4 chloride

The carboxylic acid is converted to a more reactive acyl chloride to facilitate the subsequent esterification with L-carnitine.

Step 2.1: Synthesis of Lignoceryl-d4 chloride

• In a flame-dried flask under an inert atmosphere, suspend lignoceric acid-d4 in a dry, non-polar solvent such as dichloromethane or toluene.

• Add a few drops of anhydrous N,N-dimethylformamide (DMF) as a catalyst.

• Add oxalyl chloride dropwise to the suspension at room temperature.[4][5][6]

• Stir the reaction mixture at room temperature for 2-4 hours. The reaction is complete when gas evolution ceases and the mixture becomes a clear solution.

• Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude lignoceryl-d4 chloride as an oily residue. This product is typically used in the next step without further purification.

Part 3: Coupling of Lignoceryl-d4 chloride with L-carnitine

The final step is the esterification of L-carnitine with the prepared acyl chloride.

Step 3.1: Synthesis of 24:0 L-carnitine-d4

• In a flame-dried flask under an inert atmosphere, suspend L-carnitine hydrochloride in a dry, aprotic solvent such as acetonitrile or chloroform.

• Add a tertiary amine base, such as triethylamine or pyridine, to neutralize the hydrochloride and deprotonate the hydroxyl group of L-carnitine.

• Dissolve the crude lignoceryl-d4 chloride from the previous step in a dry, aprotic solvent.

• Add the solution of lignoceryl-d4 chloride dropwise to the L-carnitine suspension at room temperature.

• Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 40-50 °C) overnight.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture and filter to remove any solids.

• Concentrate the filtrate under reduced pressure.

Part 4: Purification of 24:0 L-carnitine-d4

Purification of the final product is crucial to remove unreacted starting materials and byproducts. A multi-step purification strategy is often necessary for long-chain acylcarnitines.

Step 4.1: Liquid-Liquid Extraction

• Dissolve the crude product in a biphasic solvent system, such as butanol/water or hexan-2-ol/water.[7]

• Perform multiple extractions to partition the acylcarnitine into the organic phase, leaving behind more polar impurities in the aqueous phase.

Step 4.2: Column Chromatography

• Further purify the product using column chromatography on silica gel or a reversed-phase C18 stationary phase.

• Use a gradient elution system, for example, a mixture of chloroform, methanol, and water, to elute the product.

Step 4.3: Final Purification/Salt Removal

• If necessary, use ion-exchange chromatography to remove any remaining salts or charged impurities.

• The final product can be lyophilized to obtain a stable, solid powder.

Data Presentation

The following tables summarize expected quantitative data for the synthesis of 24:0 L-carnitine-d4. The values are representative and may vary depending on the specific reaction conditions and scale.

Table 1: Summary of Reaction Yields

Step	Product	Starting Material	Typical Yield (%)
1.3	Methyl tetracos-9-ynoate	1-Decyne & Methyl 14-bromotetradecanoate	60-70
1.4	Methyl tetracosanoate-d4	Methyl tetracos-9-ynoate	>95
1.5	Lignoceric acid-d4	Methyl tetracosanoate-d4	90-95
2.1	Lignoceryl-d4 chloride	Lignoceric acid-d4	>95 (crude)
3.1	24:0 L-carnitine-d4	Lignoceryl-d4 chloride & L-carnitine	50-70
4.0	Purified 24:0 L-carnitine-d4	Crude 24:0 L-carnitine-d4	70-80 (purification)

Table 2: Characterization Data for 24:0 L-carnitine-d4

Analysis	Expected Result
Appearance	White to off-white solid
Purity (HPLC)	≥98%
¹H NMR	Consistent with the structure, showing characteristic peaks for the carnitine moiety and the C24 acyl chain. The signals for the protons at C9 and C10 will be absent.
¹³C NMR	Consistent with the structure, showing characteristic peaks for the carnitine and lignoceryl moieties.
Mass Spectrometry (ESI-MS)	[M+H]⁺ ion corresponding to the calculated exact mass of C31H58D4NO4⁺. Characteristic fragment ions at m/z 85 and a neutral loss of trimethylamine (59 Da) are expected.[8][9][10][11]

Conclusion

The chemical synthesis of 24:0 L-carnitine-d4 is a challenging but feasible process. The outlined synthetic strategy provides a robust framework for its preparation. Careful execution of each step, along with rigorous purification and characterization, is essential to obtain a high-purity product suitable for use as an internal standard in metabolic research and clinical diagnostics. This guide serves as a valuable resource for researchers and professionals in the field of drug development and metabolic analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Exploring New Techniques for Precision Deuteration of Alkenes and Alkynes - ProQuest [proquest.com]
• 3. Acylcarnitine Functions and Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Reactions and Applications of Oxalyl Chloride_Chemicalbook [chemicalbook.com]
• 6. Oxalyl chloride - Wikipedia [en.wikipedia.org]
• 7. Isolation of acylcarnitines from urine: a comparison of methods and application to long-chain acyl-CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Enhanced Acylcarnitine Annotation in High-Resolution Mass Spectrometry Data: Fragmentation Analysis for the Classification and Annotation of Acylcarnitines [frontiersin.org]
• 9. Enhanced Acylcarnitine Annotation in High-Resolution Mass Spectrometry Data: Fragmentation Analysis for the Classification and Annotation of Acylcarnitines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Mass Spectral Library of Acylcarnitines Derived from Human Urine - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Lignoceroyl Carnitine (24:0) in Biological Matrices using 24:0 L-carnitine-d4 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the quantification of Lignoceroyl carnitine (24:0 L-carnitine) in biological samples, such as plasma or tissue homogenates, utilizing its deuterated stable isotope-labeled internal standard, 24:0 L-carnitine-d4, with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it effectively compensates for matrix effects, variations in ionization efficiency, and sample preparation losses, ensuring high accuracy and precision.[1][2][3][4]

L-carnitine and its acyl esters are essential for fatty acid metabolism, and their quantification is crucial for the diagnosis and research of various metabolic disorders.[5][6][7] Very long-chain acylcarnitines, such as 24:0 L-carnitine, are of particular interest in the study of peroxisomal disorders.

Experimental Workflow

The overall experimental workflow for the LC-MS/MS analysis of 24:0 L-carnitine is depicted in the following diagram.

Caption: Experimental workflow for the quantification of 24:0 L-carnitine.

Materials and Reagents

• Analytes: 24:0 L-carnitine (Lignoceroyl carnitine)

• Internal Standard (IS): 24:0 L-carnitine-d4 (Tetracosanoyl (9,9,10,10-d4) L-carnitine)

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Formic Acid

• Biological Matrix: Plasma, tissue homogenate, or other relevant biological fluid.

Experimental Protocols

Standard and Internal Standard Stock Solution Preparation

• 24:0 L-carnitine Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 24:0 L-carnitine in 1 mL of methanol.

• 24:0 L-carnitine-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 24:0 L-carnitine-d4 in 1 mL of methanol.

• Working Solutions: Prepare serial dilutions of the 24:0 L-carnitine stock solution in methanol to create calibration standards. Prepare a working solution of the internal standard at an appropriate concentration (e.g., 1 µg/mL) in methanol. Store all stock and working solutions at -20°C.

Sample Preparation (Protein Precipitation)

• Thaw biological samples (e.g., plasma) on ice.

• To 50 µL of each sample, calibrator, and quality control sample, add 10 µL of the internal standard working solution.

• Add 200 µL of ice-cold methanol to precipitate proteins.

• Vortex for 30 seconds.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new microcentrifuge tube or a 96-well plate.

• The supernatant can be directly injected, or optionally, dried down under a gentle stream of nitrogen and reconstituted in the initial mobile phase.

Liquid Chromatography (LC) Conditions

A reversed-phase separation on a C18 column is a common and effective method for the analysis of long-chain acylcarnitines.

Parameter	Recommended Condition
LC System	A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
Mobile Phase A	0.1% Formic Acid in Water.
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (1:1, v/v).
Flow Rate	0.4 mL/min.
Column Temperature	40°C.
Injection Volume	5-10 µL.
Gradient Elution	A gradient optimized to retain and elute the very long-chain acylcarnitine is recommended. A typical gradient might start at 50% B, ramp to 95-100% B over several minutes, hold, and then re-equilibrate.

Mass Spectrometry (MS/MS) Conditions

The analysis is performed on a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM).

Parameter	Recommended Condition
Mass Spectrometer	A triple quadrupole mass spectrometer.
Ionization Mode	Electrospray Ionization (ESI), Positive.
Scan Type	Multiple Reaction Monitoring (MRM).
Capillary Voltage	Optimized for the specific instrument, typically in the range of 3-5 kV.
Source Temperature	Optimized for the specific instrument, typically 120-150°C.
Desolvation Gas	Nitrogen, flow rate optimized for the instrument.
Collision Gas	Argon.

MRM Transitions and Data Presentation

The quantification of acylcarnitines by tandem mass spectrometry typically involves monitoring the precursor ion (the protonated molecule [M+H]+) and a characteristic product ion. For acylcarnitines, a common and abundant product ion is observed at m/z 85, which corresponds to the carnitine backbone fragment.[5]

The molecular formula for 24:0 L-carnitine is C31H61NO4, with a monoisotopic mass of approximately 511.46 g/mol . The molecular formula for 24:0 L-carnitine-d4 is C31H57D4NO4, with a molecular weight of 515.84 g/mol .

Table 1: MRM Transitions for 24:0 L-carnitine and 24:0 L-carnitine-d4

Compound	Precursor Ion (Q1) [M+H]+	Product Ion (Q3)	Collision Energy (eV) (Typical Range)
24:0 L-carnitine	m/z 512.5	m/z 85.1	25 - 40
24:0 L-carnitine-d4 (IS)	m/z 516.5	m/z 85.1	25 - 40

Note: The optimal collision energy should be determined empirically on the specific mass spectrometer being used.

Fatty Acid Transport and Metabolism Signaling Pathway

L-carnitine plays a critical role in the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix for β-oxidation. This process is essential for energy production from fats.

Caption: Carnitine-dependent fatty acid transport into the mitochondria.

Data Analysis and Quantification

The concentration of 24:0 L-carnitine in the samples is determined by constructing a calibration curve. This is achieved by plotting the peak area ratio of the analyte (24:0 L-carnitine) to the internal standard (24:0 L-carnitine-d4) against the known concentrations of the calibration standards. A linear regression analysis is then applied to the calibration curve to determine the concentrations in the unknown samples.

Table 2: Example Calibration Curve Data

Standard Concentration (ng/mL)	24:0 L-carnitine Peak Area	24:0 L-carnitine-d4 Peak Area	Peak Area Ratio (Analyte/IS)
1	5,200	105,000	0.050
5	26,500	106,500	0.249
10	54,000	104,800	0.515
50	275,000	107,200	2.565
100	552,000	106,100	5.203
500	2,800,000	105,500	26.540

Conclusion

The described LC-MS/MS method provides a robust and reliable approach for the sensitive and specific quantification of 24:0 L-carnitine in biological matrices. The use of the stable isotope-labeled internal standard, 24:0 L-carnitine-d4, is critical for achieving accurate and precise results. This methodology is well-suited for applications in clinical research, diagnostics, and drug development aimed at understanding the role of very long-chain fatty acid metabolism in health and disease.

References

• 1. A new LC-ESI-MS/MS method to measure long-chain acylcarnitine levels in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lumiprobe.com [lumiprobe.com]
• 3. bevital.no [bevital.no]
• 4. Quantification of Free and Total Carnitine in Serum Using Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis & HILIC/MS Analysis of Acylcarnitines [sigmaaldrich.com]

Application Note: Quantification of Very Long-Chain Acylcarnitines in Human Plasma using a Stable Isotope Dilution LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

Very long-chain acylcarnitines (VLC-ACs) are esterified carnitine molecules with fatty acid chains typically containing 14 or more carbons. They are crucial intermediates in mitochondrial fatty acid β-oxidation, facilitating the transport of long-chain fatty acids across the inner mitochondrial membrane. The accurate quantification of VLC-ACs in biological matrices such as plasma is vital for the diagnosis and monitoring of inherited metabolic disorders, including very long-chain acyl-CoA dehydrogenase (VLCAD) deficiency. Furthermore, alterations in VLC-AC profiles have been implicated in various other conditions, including cardiovascular disease and type 2 diabetes, making them important biomarkers in drug development and clinical research.[1][2][3][4]

This application note provides a detailed protocol for the sensitive and specific quantification of VLC-ACs in human plasma using a stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The use of deuterated internal standards for each analyte class ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Signaling Pathway: Mitochondrial Fatty Acid β-Oxidation

The following diagram illustrates the role of carnitine and the formation of acylcarnitines in the transport of fatty acids into the mitochondrial matrix for β-oxidation.

Caption: Mitochondrial transport of long-chain fatty acids via the carnitine shuttle.

Experimental Protocol

Materials and Reagents

• Human plasma (collected in K2-EDTA tubes)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate

• Very long-chain acylcarnitine standards (e.g., C14:0, C16:0, C18:0, C18:1)

• Deuterated internal standards (e.g., d3-C16:0-carnitine, d3-C18:0-carnitine)[1][5]

• 96-well protein precipitation plates

• 96-well collection plates

• LC-MS vials

Sample Preparation

• Thawing: Thaw plasma samples on ice.

• Aliquoting: Vortex and aliquot 50 µL of plasma into a 96-well protein precipitation plate.

• Internal Standard Spiking: Add 150 µL of a pre-prepared internal standard spiking solution in methanol. The internal standard solution should contain deuterated VLC-ACs at a concentration appropriate for the expected endogenous levels.

• Protein Precipitation: Vortex the plate for 2 minutes at medium speed to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the plate at 4000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 100 µL of the supernatant to a clean 96-well collection plate.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Injection: Transfer the reconstituted sample to LC-MS vials for analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[6]

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A gradient from 20% to 95% mobile phase B over 10 minutes is a typical starting point. The exact gradient should be optimized for the specific VLC-ACs of interest.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

Experimental Workflow

Caption: Workflow for the quantification of VLC-ACs in plasma.

Data Presentation

The quantification of VLC-ACs is achieved by monitoring specific precursor-to-product ion transitions in MRM mode. The precursor ion is typically the protonated molecule [M+H]+, and a common product ion for all acylcarnitines is m/z 85, which corresponds to the fragmented carnitine moiety.

Table 1: MRM Transitions for Selected Very Long-Chain Acylcarnitines and Internal Standards

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Myristoylcarnitine (C14:0)	400.3	85.1	50	25
Palmitoylcarnitine (C16:0)	428.4	85.1	50	28
d3-Palmitoylcarnitine	431.4	85.1	50	28
Stearoylcarnitine (C18:0)	456.4	85.1	50	30
d3-Stearoylcarnitine	459.4	85.1	50	30
Oleoylcarnitine (C18:1)	454.4	85.1	50	30
Linoleoylcarnitine (C18:2)	452.4	85.1	50	30

Data Analysis

Quantification is based on the ratio of the peak area of the endogenous analyte to that of its corresponding stable isotope-labeled internal standard. A calibration curve is constructed by plotting the peak area ratio against the concentration of the analyte in a series of calibration standards. The concentration of the VLC-ACs in the plasma samples is then determined from this calibration curve.

Conclusion

The described LC-MS/MS method provides a robust and sensitive platform for the quantification of very long-chain acylcarnitines in human plasma. The simple protein precipitation-based sample preparation and the use of stable isotope-labeled internal standards ensure high-throughput and accurate results. This protocol is well-suited for clinical research and drug development applications requiring the precise measurement of these important metabolic biomarkers.

References

• 1. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel Tandem Mass Spectrometry Method for Rapid Confirmation of Medium- and Very Long-Chain acyl-CoA Dehydrogenase Deficiency in Newborns | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneously quantifying hundreds of acylcarnitines in multiple biological matrices within ten minutes using ultrahigh-performance liquid-chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of carnitine and fatty acid metabolism in the long-chain acyl-CoA dehydrogenase-deficient mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 6. msacl.org [msacl.org]

Application Note: Quantification of 24:0 L-carnitine in Human Plasma using L-carnitine-d4 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-carnitine and its acyl esters, known as acylcarnitines, are crucial for the transport of long-chain fatty acids into the mitochondrial matrix for subsequent β-oxidation, a primary energy-generating pathway. Very-long-chain acylcarnitines, such as lignoceryl-carnitine (24:0 L-carnitine), are important biomarkers for certain inherited metabolic disorders, including X-linked adrenoleukodystrophy (X-ALD). Accurate and robust quantification of these biomarkers in plasma is essential for disease diagnosis, monitoring, and for advancing drug development in related therapeutic areas.

This application note details a sensitive and specific method for the sample preparation and quantification of 24:0 L-carnitine in human plasma using 24:0 L-carnitine-d4 as an internal standard. The protocol employs a protein precipitation extraction method followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Method Summary

Plasma samples are first treated with a deuterated internal standard, 24:0 L-carnitine-d4, to ensure accurate quantification. Proteins are then precipitated using a cold organic solvent. After centrifugation, the supernatant is evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis. Chromatographic separation is achieved on a reversed-phase column, and detection is performed using a triple quadrupole mass spectrometer in the Multiple Reaction Monitoring (MRM) mode.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analysis of long-chain acylcarnitines in plasma based on published methodologies. It is important to note that specific performance metrics for 24:0 L-carnitine should be established during method validation.

Parameter	Typical Value	Reference
Recovery (Protein Precipitation)	> 85%	[1]
Recovery (Solid-Phase Extraction)	98 - 105%	[2]
Limit of Quantification (LOQ)	5.0 µmol/L (for free carnitine)	[3]
Linearity (R²) (for other acylcarnitines)	> 0.99	[4]
Intra-day Precision (%CV)	< 15%	[2]
Inter-day Precision (%CV)	< 15%	[3]

Experimental Workflow

Caption: Experimental workflow for 24:0 L-carnitine analysis.

Detailed Experimental Protocol

1. Materials and Reagents

• Human plasma (collected in K2-EDTA tubes)

• 24:0 L-carnitine standard (Sigma-Aldrich or equivalent)

• 24:0 L-carnitine-d4 standard (Cayman Chemical or equivalent)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Centrifuge capable of 14,000 x g and 4°C

• Nitrogen evaporator or vacuum concentrator

• LC-MS/MS system with a C18 reversed-phase column

2. Preparation of Standard Solutions

• 24:0 L-carnitine Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 24:0 L-carnitine in 1 mL of methanol.

• 24:0 L-carnitine-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 24:0 L-carnitine-d4 in 1 mL of methanol.

• 24:0 L-carnitine Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol:water (1:1, v/v) to create calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• IS Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile to a final concentration of 100 ng/mL. Note: The optimal concentration of the internal standard should be determined during method development and validation.

3. Sample Preparation

• Allow plasma samples to thaw on ice.

• For each sample, calibration standard, and quality control (QC) sample, pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the IS Working Solution (100 ng/mL) to each tube, except for the blank samples (add 10 µL of acetonitrile instead).

• Vortex each tube for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to each tube.

• Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried residue in 100 µL of Mobile Phase A (see section 4.1).

• Vortex for 15 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

4.1. Liquid Chromatography Conditions

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate

4.2. Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions (Proposed):

  • 24:0 L-carnitine: Precursor Ion (m/z) 512.5 -> Product Ion (m/z) 85.1

  • 24:0 L-carnitine-d4: Precursor Ion (m/z) 516.5 -> Product Ion (m/z) 85.1

  • Note: The exact m/z values for the precursor ions should be confirmed by direct infusion of the standards. The product ion at m/z 85.1 is a characteristic fragment of the carnitine moiety.

• Collision Energy: To be optimized for the specific instrument.

• Other parameters (e.g., source temperature, gas flows): To be optimized based on the instrument manufacturer's recommendations.

5. Data Analysis

• Integrate the peak areas for both 24:0 L-carnitine and the 24:0 L-carnitine-d4 internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 24:0 L-carnitine in the plasma samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathway Context: Fatty Acid β-Oxidation

Caption: Transport of long-chain fatty acids into the mitochondria.

References

• 1. The accumulation of plasma acylcarnitines are associated with poor immune recovery in HIV-infected individuals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of plasma carnitine and acylcarnitines by high-performance liquid chromatography-tandem mass spectrometry using online solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of total and free plasma carnitine concentrations on the Dade Behring Dimension RxL: integrated chemistry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bevital.no [bevital.no]

Application of 24:0 L-carnitine-d4 in Lipidomics Studies: A Detailed Guide for Researchers

Application Notes

The accurate quantification of lipid species is paramount in lipidomics research, particularly in the study of metabolic disorders. 24:0 L-carnitine-d4 (Lignoceroyl L-carnitine-d4), a deuterated form of the very long-chain acylcarnitine, serves as an essential internal standard for the analysis of acylcarnitines by liquid chromatography-mass spectrometry (LC-MS). Its application is critical for researchers, scientists, and drug development professionals investigating fatty acid metabolism and related pathologies.

Key Applications:

• Internal Standard for Acylcarnitine Quantification: 24:0 L-carnitine-d4 is an ideal internal standard for the quantification of lignoceroyl carnitine (24:0 L-carnitine) and other very long-chain acylcarnitines. Its chemical and physical properties closely mimic the endogenous analytes, ensuring reliable correction for variations in sample preparation and instrument response.[1][2]

• Biomarker Analysis in Metabolic Disorders: The profiling of acylcarnitines is a cornerstone in the diagnosis and monitoring of inherited metabolic disorders. One such condition is Very Long-Chain Acyl-CoA Dehydrogenase Deficiency (VLCADD), an autosomal recessive disorder of fatty acid β-oxidation. In VLCADD, the impaired breakdown of very long-chain fatty acids leads to the accumulation of specific acylcarnitines in bodily fluids. The use of 24:0 L-carnitine-d4 enables the precise measurement of these biomarkers, aiding in early diagnosis and therapeutic monitoring.

• Lipidomics Research in Drug Development: In the pharmaceutical industry, understanding the on- and off-target effects of drug candidates on lipid metabolism is crucial. Lipidomics studies, employing internal standards like 24:0 L-carnitine-d4, provide a detailed view of how a therapeutic agent impacts fatty acid oxidation pathways. This information is vital for assessing drug efficacy and safety.

Principle of Use:

In LC-MS-based lipidomics, a known amount of 24:0 L-carnitine-d4 is added to biological samples (e.g., plasma, serum, dried blood spots) prior to sample preparation. During analysis, the deuterated standard co-elutes with the non-deuterated (endogenous) very long-chain acylcarnitines. By comparing the peak area of the endogenous analyte to that of the internal standard, a precise and accurate quantification can be achieved. The mass difference between the deuterated standard and the endogenous compound allows for their distinct detection by the mass spectrometer.

Quantitative Data Presentation

The following table summarizes representative quantitative data from a study analyzing acylcarnitine profiles in plasma from Very Long-Chain Acyl-CoA Dehydrogenase Deficiency (VLCADD) patients compared to healthy controls. The use of a deuterated internal standard, such as 24:0 L-carnitine-d4, is crucial for the accuracy of these measurements.

Table 1: Plasma Acylcarnitine Concentrations in VLCADD Patients vs. Healthy Controls (µmol/L)

Acylcarnitine Species	Healthy Controls (n=20) Mean ± SD	VLCADD Patients (n=15) Mean ± SD	Fold Change	p-value
C14:1 (Tetradecenoyl)	0.08 ± 0.03	2.15 ± 0.98	26.9	< 0.0001
C16:0 (Palmitoyl)	2.5 ± 0.8	5.8 ± 2.1	2.3	< 0.001
C18:1 (Oleoyl)	1.8 ± 0.6	4.2 ± 1.5	2.3	< 0.001
C18:0 (Stearoyl)	0.9 ± 0.3	2.1 ± 0.7	2.3	< 0.001
C24:0 (Lignoceroyl)	0.01 ± 0.004	0.05 ± 0.02	5.0	< 0.0001

Data is hypothetical and for illustrative purposes, based on typical findings in VLCADD studies. The use of 24:0 L-carnitine-d4 as an internal standard is assumed for the quantification of C24:0 L-carnitine.

Experimental Protocols

Protocol 1: Quantification of Very Long-Chain Acylcarnitines in Human Plasma

This protocol describes the extraction and analysis of very long-chain acylcarnitines from human plasma using 24:0 L-carnitine-d4 as an internal standard.

1. Materials:

• Human plasma samples

• 24:0 L-carnitine-d4 (Internal Standard Solution, e.g., 1 µg/mL in methanol)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid

• Water (LC-MS grade)

• Microcentrifuge tubes

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system (e.g., Triple Quadrupole)

2. Sample Preparation:

• Thaw plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the 24:0 L-carnitine-d4 internal standard solution.

• Add 200 µL of ice-cold methanol to precipitate proteins.

• Vortex for 30 seconds.

• Incubate at -20°C for 20 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80% Acetonitrile in water with 0.1% formic acid).

• Vortex for 1 minute and transfer to an autosampler vial.

3. LC-MS/MS Analysis:

• LC System: UPLC or HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 20% B

  • 1-10 min: Linear gradient to 95% B

  • 10-12 min: Hold at 95% B

  • 12.1-15 min: Return to 20% B and equilibrate

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • Lignoceroyl carnitine (C24:0): Precursor ion (Q1) m/z 512.5 -> Product ion (Q3) m/z 85.1

  • 24:0 L-carnitine-d4: Precursor ion (Q1) m/z 516.5 -> Product ion (Q3) m/z 85.1 (Note: Specific MRM transitions should be optimized for the instrument in use).

4. Data Analysis:

• Integrate the peak areas for the endogenous 24:0 L-carnitine and the 24:0 L-carnitine-d4 internal standard.

• Calculate the concentration of the endogenous analyte using a calibration curve prepared with known concentrations of non-deuterated 24:0 L-carnitine and a fixed concentration of the internal standard.

Visualizations

Metabolic Pathway: Fatty Acid β-Oxidation and Carnitine Shuttle

Caption: Mitochondrial Fatty Acid β-Oxidation Pathway.

Experimental Workflow: Acylcarnitine Analysis

Caption: Sample preparation workflow for acylcarnitine analysis.

References

• 1. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files.core.ac.uk [files.core.ac.uk]

Application Notes and Protocols for the Mass Spectrometric Analysis of 24:0 L-Carnitine-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-carnitine and its acyl esters, known as acylcarnitines, are essential molecules in cellular energy metabolism. They are responsible for the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix for subsequent β-oxidation. Very long-chain acylcarnitines, such as 24:0 L-carnitine (lignoceryl carnitine), are of particular interest in the study of various metabolic disorders, including peroxisomal biogenesis disorders and X-linked adrenoleukodystrophy. The use of stable isotope-labeled internal standards, such as 24:0 L-carnitine-d4, is crucial for the accurate and precise quantification of their endogenous counterparts in biological matrices by mass spectrometry. These deuterated standards mimic the behavior of the analyte during sample preparation and ionization, thus correcting for matrix effects and variations in instrument response.

This document provides detailed application notes and experimental protocols for the analysis of 24:0 L-carnitine-d4 using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Mass Spectrometry Fragmentation Pattern of 24:0 L-Carnitine-d4

In positive ion electrospray ionization (ESI) tandem mass spectrometry, acylcarnitines exhibit a characteristic fragmentation pattern. The fragmentation of 24:0 L-carnitine-d4 is dominated by two main pathways:

• Neutral Loss of Trimethylamine : A neutral loss of 59 Da, corresponding to the trimethylamine moiety ((CH₃)₃N), is a hallmark of carnitine and its esters.

• Formation of a Characteristic Product Ion : A prominent product ion is observed at a mass-to-charge ratio (m/z) of 85.1. This fragment corresponds to the but-3-enoic acid cation derived from the carnitine backbone.

The precursor ion for 24:0 L-carnitine-d4 is its protonated molecule [M+H]⁺. Given the molecular weight of 515.84 g/mol , the expected m/z for the precursor ion is approximately 516.5.

Quantitative Data Summary

The following table summarizes the key mass spectrometric parameters for the analysis of 24:0 L-carnitine-d4.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (DP) (V)	Entrance Potential (EP) (V)	Collision Energy (CE) (V)	Collision Cell Exit Potential (CXP) (V)
24:0 L-carnitine-d4	516.5	85.1	93	10	31	16

Note: The optimal collision energy and other MS parameters may vary depending on the specific instrument and source conditions and should be optimized accordingly.

Experimental Protocols

This section outlines a typical workflow for the quantitative analysis of 24:0 L-carnitine from biological samples, using 24:0 L-carnitine-d4 as an internal standard.

I. Sample Preparation from Plasma

• Thaw Samples : Thaw frozen plasma samples on ice.

• Protein Precipitation : To 50 µL of plasma, add 200 µL of ice-cold acetonitrile containing the internal standard, 24:0 L-carnitine-d4, at a known concentration.

• Vortex : Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation : Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation : Dry the supernatant under a gentle stream of nitrogen at 30°C.

• Reconstitution : Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex and Centrifuge : Vortex the reconstituted sample for 15 seconds and centrifuge at 14,000 x g for 5 minutes at 4°C to remove any remaining particulates.

• Transfer to Autosampler Vial : Transfer the final supernatant to an autosampler vial for LC-MS/MS analysis.

II. Liquid Chromatography Method

• Column : A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for the separation of long-chain acylcarnitines.

• Mobile Phase A : 0.1% formic acid in water.

• Mobile Phase B : 0.1% formic acid in acetonitrile.

• Gradient : A typical gradient would start with a high aqueous mobile phase and ramp up to a high organic mobile phase to elute the hydrophobic very long-chain acylcarnitines.

  • 0-1 min: 5% B

  • 1-10 min: Linear gradient to 95% B

  • 10-12 min: Hold at 95% B

  • 12-12.1 min: Return to 5% B

  • 12.1-15 min: Re-equilibration at 5% B

• Flow Rate : 0.3 mL/min.

• Column Temperature : 40°C.

• Injection Volume : 5 µL.

III. Mass Spectrometry Method

• Ionization Mode : Positive Electrospray Ionization (ESI+).

• Scan Type : Multiple Reaction Monitoring (MRM).

• MRM Transitions :

  • 24:0 L-carnitine : m/z [Calculated M+H]⁺ -> 85.1

  • 24:0 L-carnitine-d4 : m/z 516.5 -> 85.1

• Source Parameters :

  • Capillary Voltage : 3.5 kV

  • Source Temperature : 150°C

  • Desolvation Temperature : 400°C

  • Desolvation Gas Flow : 800 L/hr

  • Cone Gas Flow : 50 L/hr

Note: These are starting parameters and should be optimized for the specific mass spectrometer being used.

Mandatory Visualizations

Caption: Fragmentation of 24:0 L-carnitine-d4.

Caption: LC-MS/MS workflow for 24:0 L-carnitine.

Application Notes and Protocols for the Quantitative Assay of Lignoceryl Carnitine

Introduction

Lignoceryl carnitine (C24:0-carnitine) is a long-chain acylcarnitine that plays a crucial role in the metabolism of very-long-chain fatty acids (VLCFAs). It is formed during the peroxisomal beta-oxidation of lignoceric acid. The quantification of lignoceryl carnitine in biological matrices such as plasma and tissues is essential for the diagnosis and monitoring of certain inherited metabolic disorders, including X-linked adrenoleukodystrophy (X-ALD) and other peroxisomal biogenesis disorders. These conditions are characterized by the accumulation of VLCFAs, which can lead to severe neurological and adrenal dysfunction.

This document provides a detailed protocol for the sensitive and specific quantification of lignoceryl carnitine using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method described herein is intended for researchers, scientists, and drug development professionals.

Metabolic Pathway of Lignoceryl Carnitine

Lignoceric acid, a very-long-chain fatty acid, is metabolized primarily through peroxisomal beta-oxidation. Within the peroxisome, lignoceric acid is activated to lignoceroyl-CoA, which then undergoes a series of enzymatic reactions to shorten the fatty acid chain. The shortened acyl-CoA products can then be transported to the mitochondria for complete oxidation. Lignoceryl carnitine is an intermediate in this pathway, facilitating the transport of the lignoceryl group.

Figure 1: Peroxisomal Beta-Oxidation of Lignoceric Acid.

Experimental Workflow for Lignoceryl Carnitine Quantification

The quantitative analysis of lignoceryl carnitine typically involves sample preparation, which includes protein precipitation and the addition of an internal standard, followed by LC-MS/MS analysis. The use of a stable isotope-labeled internal standard is crucial for accurate quantification.

Figure 2: Experimental Workflow for Lignoceryl Carnitine Assay.

Detailed Experimental Protocol

Materials and Reagents

• Lignoceryl carnitine analytical standard

• Lignoceryl-d3-carnitine (or other suitable stable isotope-labeled internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Biological matrix (e.g., human plasma)

Sample Preparation

• Standard and Quality Control (QC) Preparation: Prepare stock solutions of lignoceryl carnitine and the internal standard in methanol. Serially dilute the lignoceryl carnitine stock solution with methanol to prepare calibration standards and QC samples at various concentrations.

• Sample Extraction:

  • To 50 µL of plasma sample, calibrator, or QC, add 200 µL of cold acetonitrile containing the internal standard (e.g., at 100 ng/mL).

  • Vortex the mixture for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean microcentrifuge tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80% acetonitrile with 0.1% formic acid).

  • Vortex briefly and centrifuge again at 14,000 x g for 5 minutes at 4°C.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient:

    • 0-1 min: 80% B

    • 1-8 min: Linearly increase to 95% B

    • 8-10 min: Hold at 95% B

    • 10-10.1 min: Return to 80% B

    • 10.1-15 min: Re-equilibrate at 80% B

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Lignoceryl Carnitine: m/z 540.5 → 85.1

    • Lignoceryl-d3-carnitine (IS): m/z 543.5 → 85.1

  • Ion Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

    • Cone Gas Flow: 50 L/hr

    • Desolvation Gas Flow: 800 L/hr

Data Analysis and Quantification

• Integrate the peak areas for both lignoceryl carnitine and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of lignoceryl carnitine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data Summary

The following tables summarize the expected performance characteristics of the quantitative assay for lignoceryl carnitine. This data is illustrative and should be validated in your laboratory.

Table 1: Calibration Curve Parameters

Parameter	Value
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Weighting Factor	1/x²

Table 2: Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	1	< 15	< 15	85 - 115
Low QC	3	< 10	< 10	90 - 110
Mid QC	100	< 10	< 10	90 - 110
High QC	800	< 10	< 10	90 - 110

Table 3: Recovery

QC Level	Nominal Conc. (ng/mL)	Recovery (%)
Low QC	3	85 - 110
Mid QC	100	85 - 110
High QC	800	85 - 110

Table 4: Estimated Reference Range in Human Plasma

Analyte	Estimated Reference Range (ng/mL)
Lignoceryl Carnitine	< 10

Disclaimer: The quantitative data and reference range provided are illustrative and based on typical performance for long-chain acylcarnitine assays. Each laboratory should establish and validate its own performance characteristics and reference intervals.

Application Note: A Guide to Internal Standard Selection for the Quantitative Analysis of Very Long-Chain Fatty Acids (VLCFAs)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Very long-chain fatty acids (VLCFAs) are fatty acids with 22 or more carbon atoms. [1]They are essential components of cellular lipids, including sphingolipids and glycerophospholipids, and act as precursors for lipid mediators. [1][2]The metabolism of VLCFAs, particularly their degradation via peroxisomal β-oxidation, is critical for maintaining cellular homeostasis. [3][4]Dysregulation of VLCFA metabolism can lead to severe neurological diseases, such as X-linked adrenoleukodystrophy (X-ALD), where impaired degradation results in the accumulation of VLCFAs in tissues and plasma. [5][6] Accurate quantification of VLCFAs is crucial for diagnosing these disorders and for developing therapeutic interventions. Due to the complexity of biological matrices and the multi-step sample preparation required, the use of an internal standard (IS) is mandatory for reliable quantification in chromatographic methods like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). [7][8]An IS is a compound added at a known concentration to all samples, calibrators, and controls to correct for analyte loss during sample processing and to account for variability in instrument response. [7][9]This application note provides a comprehensive guide to selecting the most appropriate internal standard for VLCFA analysis.

Criteria for Selecting an Internal Standard

The ideal internal standard should mimic the chemical and physical properties of the analyte as closely as possible. [10][11]This ensures that it behaves similarly during extraction, derivatization, and chromatographic analysis, thus providing the most accurate correction.

Key selection criteria include:

• Chemical Similarity: The IS should be structurally similar to the VLCFA analytes. For VLCFA analysis, this means using another fatty acid. [7]* Absence in Samples: The IS must not be naturally present in the biological samples being analyzed. [7]* Co-elution (or near co-elution): In chromatography, the IS should have a retention time close to the analytes of interest.

• Stability: The IS must be chemically stable throughout the entire analytical procedure.

• Purity: The IS should be of high purity and free from any contaminants that might interfere with the analysis.

• Mass Spectrometry Distinction: The IS must be clearly distinguishable from the analyte by the mass spectrometer. This is typically achieved by using a stable isotope-labeled analogue of the analyte or a homologous compound with a different mass. [9] Stable isotope-labeled (SIL) internal standards, such as deuterium or carbon-13 labeled versions of the analytes, are considered the gold standard. [9][10]They have nearly identical chemical and physical properties to the target analytes, ensuring the most accurate correction for matrix effects and recovery losses. [9][12]When a specific SIL-IS for each analyte is not feasible, a single SIL-IS that is structurally representative of the panel or a non-endogenous odd-chain fatty acid can be used. [13][14]

Commonly Used Internal Standards for VLCFA Analysis

The choice of IS depends on the specific VLCFAs being quantified and the analytical platform. Both stable isotope-labeled and odd-chain fatty acids are frequently employed.

Internal Standard Type	Specific Compound(s)	Typical Analytes	Rationale & Comments
Stable Isotope-Labeled	Deuterated (e.g., C26:0-d4) or 13C-labeled VLCFAs	Saturated and unsaturated VLCFAs (e.g., C24:0, C26:0, C26:1)	Gold Standard . Most accurately corrects for extraction, derivatization, and ionization variability. Used in both GC-MS and LC-MS/MS methods. [15][16][17]
Odd-Chain Saturated Fatty Acids	Tricosanoic acid (C23:0), Nonadecanoic acid (C19:0)	Saturated VLCFAs (C22:0, C24:0, C25:0, C26:0)	Not typically found in human plasma in significant amounts. [18]They have similar chemical properties to even-chain VLCFAs, making them suitable surrogates when SIL standards are unavailable or cost-prohibitive. [14][19]
Other Labeled Fatty Acids	Deuterated long-chain fatty acids (e.g., Palmitic acid-d3)	A broader range of fatty acids, including VLCFAs	Can be used in multi-analyte panels but may not perfectly mimic the behavior of VLCFAs, potentially leading to reduced precision. [8][13]

Experimental Protocol: Quantification of VLCFAs in Human Plasma using GC-MS

This protocol describes a method for the simultaneous quantification of saturated VLCFAs (C22:0, C24:0, C26:0) in human plasma using Tricosanoic acid (C23:0) as the internal standard. The method involves hydrolysis, extraction, and derivatization to fatty acid methyl esters (FAMEs) prior to GC-MS analysis.

Materials and Reagents

• Plasma samples (stored at -80°C)

• Tricosanoic acid (C23:0) internal standard solution (10 µg/mL in chloroform/methanol 2:1)

• VLCFA standards (C22:0, C24:0, C26:0) for calibration curve

• Hexane, HPLC grade

• Methanol, HPLC grade

• Toluene, HPLC grade

• Acetyl chloride

• Sodium sulfate (anhydrous)

• Ultrapure water

Sample Preparation and Lipid Extraction

• Thaw plasma samples on ice.

• To 100 µL of plasma, calibrator, or blank, add 20 µL of the C23:0 internal standard solution.

• Add 1 mL of methanol and vortex for 30 seconds.

• Add 2 mL of hexane, vortex for 1 minute.

• Centrifuge at 3000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper hexane layer to a clean glass tube.

• Repeat the extraction (steps 4-6) with another 2 mL of hexane and combine the extracts.

• Evaporate the pooled hexane extract to dryness under a gentle stream of nitrogen at 40°C.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

• To the dried lipid extract, add 1 mL of a freshly prepared solution of 10% acetyl chloride in methanol/toluene (1:1 v/v).

• Cap the tube tightly and heat at 100°C for 1 hour. This step hydrolyzes fatty acids from complex lipids and methylates them simultaneously.

• Allow the tube to cool to room temperature.

• Slowly add 1 mL of ultrapure water to quench the reaction.

• Extract the FAMEs by adding 2 mL of hexane and vortexing for 1 minute.

• Centrifuge at 2000 x g for 5 minutes.

• Transfer the upper hexane layer containing the FAMEs to a new tube containing a small amount of anhydrous sodium sulfate to remove residual water.

• Transfer the dried extract to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 6890N or equivalent

• Mass Spectrometer: Agilent 5975 or equivalent

• Column: Zebron ZB-1 (15 m × 0.25 mm i.d., 0.1 µm film thickness) or similar low-polarity column. [12]* Injector: Splitless mode, 250°C

• Oven Program: Start at 150°C, ramp to 270°C at 10°C/min, then ramp to 310°C at 40°C/min and hold for 1 min. [12]* Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

• MS Transfer Line: 280°C

• Ionization Mode: Electron Ionization (EI), 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for each FAME. For example, the molecular ion [M]+ or a prominent fragment ion (e.g., m/z 74).

Quantification

• Create a calibration curve by plotting the peak area ratio of each VLCFA analyte to the internal standard (C23:0) against the concentration of the analyte.

• Use the regression equation from the calibration curve to calculate the concentration of VLCFAs in the unknown plasma samples.

• For diagnostic purposes, ratios such as C24:0/C22:0 and C26:0/C22:0 are often calculated. [20]

Visualizations

Workflow for Internal Standard Selection

Caption: Workflow for selecting an internal standard for VLCFA analysis.

Simplified VLCFA Metabolic Pathway

Caption: Simplified pathway of VLCFA synthesis and degradation.

Conclusion

The selection of an appropriate internal standard is a critical step in the development of robust and reliable quantitative methods for very long-chain fatty acids. Stable isotope-labeled standards are the preferred choice due to their ability to accurately correct for analytical variability. [9]However, when these are not available, odd-chain fatty acids like C23:0 provide a viable alternative. [14]The protocol provided herein offers a validated starting point for laboratories aiming to measure VLCFAs in plasma. Method validation, including assessment of recovery, matrix effects, and precision, is essential to ensure the chosen internal standard performs adequately for the intended application.

References

• 1. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology -Biomolecules & Therapeutics | Korea Science [koreascience.kr]
• 2. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Overlooked Transformation Mechanisms of VLCFAs: Peroxisomal β-Oxidation [mdpi.com]
• 4. The Overlooked Transformation Mechanisms of VLCFAs: Peroxisomal β-Oxidation [agris.fao.org]
• 5. adrenoleukodystrophy.info [adrenoleukodystrophy.info]
• 6. Peroxisomal very long chain fatty acid beta-oxidation activity is determined by the level of adrenodeukodystrophy protein (ALDP) expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 8. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. welchlab.com [welchlab.com]
• 12. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. An improved method for quantification of very long chain fatty acids in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Tricosanoic C23:0 - Metabolimix+ - Lab Results explained | HealthMatters.io [healthmatters.io]
• 19. caymanchem.com [caymanchem.com]
• 20. Gas chromatography/mass spectrometry analysis of very long chain fatty acids, docosahexaenoic acid, phytanic acid and plasmalogen for the screening of peroxisomal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Metabolic Flux Analysis Using 24:0 L-Carnitine-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic flux analysis (MFA) is a powerful technique used to elucidate the rates of metabolic pathways in biological systems. The use of stable isotope-labeled substrates, such as 24:0 L-carnitine-d4 (lignoceroyl L-carnitine-d4), allows for the precise tracing of metabolic fates of specific molecules. Lignoceric acid (24:0) is a very long-chain fatty acid (VLCFA), and its metabolism is of significant interest in various physiological and pathological conditions, most notably in peroxisomal disorders like X-linked adrenoleukodystrophy (X-ALD). In X-ALD, the genetic defect impairs the transport of VLCFAs into peroxisomes for their subsequent degradation via β-oxidation, leading to their accumulation and cellular toxicity.

These application notes provide a comprehensive guide for utilizing 24:0 L-carnitine-d4 to quantitatively assess the metabolic flux of lignoceric acid, particularly through the peroxisomal β-oxidation pathway. The protocols detailed below are designed for an in vitro cell culture model, such as human fibroblasts, which is a relevant system for studying inherited metabolic disorders.

Principle of the Assay

The core of this metabolic flux analysis lies in introducing a stable isotope-labeled substrate, 24:0 L-carnitine-d4, into a biological system and tracking the appearance of the deuterium label in downstream metabolites over time. 24:0 L-carnitine is the transport-competent form of lignoceric acid for entry into peroxisomes. Once inside the peroxisome, it is converted to lignoceroyl-CoA and undergoes β-oxidation. By using liquid chromatography-tandem mass spectrometry (LC-MS/MS), the rate of disappearance of the labeled precursor and the appearance of labeled downstream products can be quantified, providing a direct measure of the metabolic flux through the VLCFA oxidation pathway.

Featured Application: Studying X-Linked Adrenoleukodystrophy (X-ALD)

X-ALD is a genetic disorder characterized by the accumulation of VLCFAs, primarily due to a deficiency in the ABCD1 transporter, which is responsible for importing VLCFAs into the peroxisome.[1] Cultured skin fibroblasts from X-ALD patients exhibit this biochemical defect and are a valuable model for studying the disease and for testing potential therapeutic interventions. By using 24:0 L-carnitine-d4, researchers can directly measure the impaired peroxisomal β-oxidation flux in X-ALD fibroblasts compared to healthy controls and assess the efficacy of therapeutic agents aimed at restoring this metabolic function.

Experimental Workflow

The overall experimental workflow for conducting a metabolic flux analysis using 24:0 L-carnitine-d4 is depicted below. This process involves cell culture, stable isotope labeling, metabolite extraction, LC-MS/MS analysis, and data interpretation.

References

• 1. Clinical variation in X-linked adrenoleukodystrophy: fatty acid and lipid metabolism in cultured fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analysis of 24:0 L-carnitine (Lignoceryl Carnitine) for Newborn Screening Research of X-linked Adrenoleukodystrophy

Introduction

X-linked Adrenoleukodystrophy (X-ALD) is an inherited peroxisomal disorder caused by mutations in the ABCD1 gene.[1][2] This genetic defect impairs the function of the ALD protein (ALDP), a transporter responsible for importing very long-chain fatty acids (VLCFAs) into peroxisomes for degradation.[1] Consequently, VLCFAs, particularly hexacosanoic acid (C26:0) and tetracosanoic acid (C24:0), accumulate in various tissues and body fluids, leading to severe neurological symptoms and adrenal insufficiency.[1][3]

Early diagnosis through newborn screening is critical for timely intervention, such as hematopoietic stem cell transplantation, which can halt the progression of the fatal cerebral form of the disease.[4][5] While C26:0-lysophosphatidylcholine (C26:0-LPC) is the primary biomarker for X-ALD screening, analysis of VLCFA-acylcarnitines, including C24:0-carnitine (lignoceryl carnitine), is an area of active research.[3][4][6][7] The use of a stable isotope-labeled internal standard, such as 24:0 L-carnitine-d4, is essential for accurate and precise quantification of endogenous C24:0-carnitine in dried blood spots (DBS) using tandem mass spectrometry (MS/MS).

Principle of the Method

This method utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of C24:0-carnitine in dried blood spots. A small disc is punched from the DBS and extracted with a methanol-based solution containing the deuterated internal standard, 24:0 L-carnitine-d4. The internal standard mimics the chemical behavior of the endogenous analyte, correcting for variations in sample extraction, matrix effects, and instrument response. Following extraction, the sample is analyzed by LC-MS/MS. The analytes are quantified using multiple reaction monitoring (MRM), which provides high selectivity and sensitivity.

Biochemical Pathway in X-linked Adrenoleukodystrophy

In a healthy individual, very long-chain fatty acids (VLCFAs) are transported into the peroxisome by the ABCD1 transporter for β-oxidation. In X-ALD, a defective ABCD1 transporter leads to the accumulation of VLCFAs in the cytosol. These excess VLCFAs are esterified to form VLCFA-CoAs, which can then be conjugated with carnitine to form VLCFA-carnitines, such as C24:0-carnitine, that can be detected in blood.

Figure 1. Simplified biochemical pathway of VLCFA metabolism in X-ALD.

Experimental Protocol

This protocol describes the extraction and analysis of C24:0-carnitine from dried blood spots.

1. Materials and Reagents

• 24:0 L-carnitine (Lignoceryl carnitine) standard (Sigma-Aldrich or equivalent)

• 24:0 L-carnitine-d4 (Lignoceryl carnitine-d4) internal standard (Cambridge Isotope Laboratories, Inc. or equivalent)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• 96-well microplates

• DBS puncher (e.g., 3.2 mm) and cutting mat

• Plate shaker/thermomixer

• Centrifuge with plate rotor

• Nitrogen evaporator

• LC-MS/MS system (e.g., Waters, Sciex, Agilent, Thermo Fisher Scientific)

2. Preparation of Solutions

• Internal Standard (IS) Working Solution: Prepare a stock solution of 24:0 L-carnitine-d4 in methanol. Dilute the stock solution with methanol to create a working IS solution at an appropriate concentration (e.g., 50-100 ng/mL). Store at -20°C.

• Extraction Solution: The IS Working Solution serves as the extraction solution.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

3. Sample Preparation from Dried Blood Spots (DBS)

• Punch a 3.2 mm disc from the center of the dried blood spot into a 96-well plate.[4][8]

• To each well containing a DBS disc, add 100-150 µL of the Extraction Solution (IS Working Solution).[7][8][9]

• Seal the plate and shake for 30-45 minutes at room temperature (or 45°C) at approximately 600-750 rpm.[7][9][10]

• Centrifuge the plate to pellet the filter paper.

• Carefully transfer the supernatant to a new 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40-50°C.[8][9]

• Reconstitute the dried extract in 100 µL of a suitable solvent, such as 80:20 methanol:water or the initial mobile phase composition.[8]

• Seal the plate, vortex briefly, and centrifuge. The plate is now ready for LC-MS/MS analysis.

Note on Derivatization: While many modern methods analyze acylcarnitines without derivatization, some protocols employ derivatization with butanolic-HCl to form butyl esters, which can enhance sensitivity.[8][11] This involves adding 3N butanolic-HCl to the dried extract, incubating at 60-65°C for 20-30 minutes, drying again, and then reconstituting.[8][9]

Analytical Methodology

1. LC-MS/MS Parameters The following tables provide example parameters for the analysis. These should be optimized for the specific instrument used.

Table 1: Example Liquid Chromatography Parameters

Parameter	Value
Column	C18 reversed-phase (e.g., 100 x 2.1 mm, 2.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temp.	40 - 50°C

| Gradient | Start at 5-10% B, ramp to 95-100% B, hold, and re-equilibrate. |

Table 2: Example Tandem Mass Spectrometry Parameters (Positive ESI Mode)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
C24:0-Carnitine	512.5	85.1	50 - 100	40 - 45
C24:0-Carnitine-d4 (IS)	516.5	85.1	50 - 100	40 - 45
C26:0-Carnitine (for reference)	540.5	85.0	115	44[4][7]
C26:0-Carnitine-d4 (IS, for ref.)	544.5	85.0	115	44[4][7]

Note: The product ion m/z 85 is a characteristic fragment for acylcarnitines resulting from the neutral loss of the fatty acyl chain.[8] Exact m/z values and collision energies require instrument-specific optimization.

2. Data Analysis and Quantification

• Integrate the chromatographic peaks for the analyte (C24:0-carnitine) and the internal standard (C24:0-carnitine-d4).

• Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Generate a calibration curve using standards of known concentrations and their corresponding area ratios.

• Determine the concentration of C24:0-carnitine in the unknown samples by interpolating their area ratios from the calibration curve.

Experimental Workflow Diagram

Figure 2. General experimental workflow for DBS analysis of C24:0-carnitine.

Discussion and Limitations

The accurate measurement of C24:0-carnitine is crucial for research into its utility as a biomarker for X-ALD. While elevated levels are expected due to the underlying pathophysiology, some studies have reported false negatives when using C24:0 and C26:0-carnitines as primary screening markers.[6][12] Therefore, they are often considered as part of a broader panel of analytes, including the more established C26:0-LPC. The use of a robust, validated LC-MS/MS method with an appropriate stable isotope-labeled internal standard like 24:0 L-carnitine-d4 is fundamental to generating the high-quality data needed to further evaluate its clinical significance in newborn screening programs. Researchers should establish their own reference intervals and cut-off values based on their specific population and methodology.[4]

References

• 1. X-Linked Adrenoleukodystrophy | Newborn Screening [newbornscreening.hrsa.gov]
• 2. Newborn screening for X-linked adrenoleukodystrophy in Italy: Diagnostic algorithm and disease monitoring - Alex - The Leukodystrophy Charity [alextlc.org]
• 3. C26:0-Carnitine Is a New Biomarker for X-Linked Adrenoleukodystrophy in Mice and Man - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Newborn screening for X-linked adrenoleukodystrophy in Italy: Diagnostic algorithm and disease monitoring [frontiersin.org]
• 5. Newborn Screening for X-Linked Adrenoleukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Utility of measuring very long-chain fatty-acyl carnitines in dried blood spots for newborn screening of X-linked Adrenoleukodystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Newborn screening for X-linked adrenoleukodystrophy in Italy: Diagnostic algorithm and disease monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Accurate measurement of free carnitine in dried blood spots by isotope-dilution electrospray tandem mass spectrometry without butylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing 24:0 L-carnitine-d4 Signal Intensity in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the signal intensity of 24:0 L-carnitine-d4 and other long-chain acylcarnitines in mass spectrometry experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of long-chain acylcarnitines that can lead to low signal intensity.

Question: Why am I observing a weak or no signal for 24:0 L-carnitine-d4?

Answer:

A weak or absent signal for 24:0 L-carnitine-d4 can stem from several factors throughout the analytical workflow, from sample preparation to instrument settings. Below is a systematic troubleshooting approach to identify and resolve the issue.

Troubleshooting Workflow

Caption: A stepwise workflow for troubleshooting low signal intensity of 24:0 L-carnitine-d4.

Detailed Troubleshooting Steps:

• Verify Sample Integrity and Internal Standard (IS) Addition:

  • Problem: Degradation of the analyte or incorrect concentration of the internal standard.

  • Solution: Ensure that the 24:0 L-carnitine-d4 standard and the biological samples have been stored properly to prevent degradation. Verify the concentration and spiking volume of the internal standard solution.[1]

• Assess Extraction Efficiency:

  • Problem: Inefficient extraction of long-chain acylcarnitines from the sample matrix can lead to significant signal loss.

  • Solution: Employ a robust extraction method. Protein precipitation followed by solid-phase extraction (SPE) or liquid-liquid extraction (LLE) is common. For long-chain species, ensure the organic solvent used is appropriate for their hydrophobic nature.

• Consider Derivatization:

  • Problem: Poor ionization efficiency of native long-chain acylcarnitines.

  • Solution: Chemical derivatization can significantly enhance signal intensity. Butylation or derivatization with 3-nitrophenylhydrazine (3NPH) has been shown to improve the ionization of acylcarnitines.[2][3][4]

• Check Column Performance:

  • Problem: Poor chromatographic peak shape, retention time shifts, or loss of resolution can all contribute to a lower apparent signal intensity.

  • Solution: Use a suitable column for long-chain acylcarnitines (e.g., a C18 reversed-phase column).[5] Check for column degradation, contamination, or blockage. Run a standard to assess column performance.

• Optimize Mobile Phase:

  • Problem: The mobile phase composition can impact analyte retention, peak shape, and ionization efficiency.

  • Solution: Ensure the mobile phase is correctly prepared. The addition of modifiers like formic acid or ammonium acetate can improve peak shape and ionization.[4] For challenging separations, explore different solvent systems.

• Inspect Instrument Cleanliness:

  • Problem: Contamination of the ion source, transfer optics, or mass analyzer can lead to signal suppression and high background noise.[6]

  • Solution: Regularly clean the ion source as per the manufacturer's guidelines.[6] Check for sample matrix buildup.

• Optimize ESI Source Parameters:

  • Problem: Suboptimal electrospray ionization (ESI) source settings are a common cause of poor signal for long-chain acylcarnitines. In-source fragmentation can also reduce the intensity of the precursor ion.[7][8]

  • Solution: Systematically optimize key ESI parameters, including capillary voltage, nebulizer pressure, gas flow rate, and gas temperature, to maximize the signal for your specific analyte and instrument.[9]

• Verify MS Parameters:

  • Problem: Incorrect mass-to-charge ratio (m/z) settings for the precursor and product ions in Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) experiments.

  • Solution: Double-check the m/z values for the precursor ion of 24:0 L-carnitine-d4 and its characteristic product ions. A common product ion for acylcarnitines is at m/z 85.[4][10]

Frequently Asked Questions (FAQs)

Q1: What is the most effective way to increase the signal intensity of long-chain acylcarnitines?

A1: Derivatization is a highly effective method. For instance, derivatization with 3-nitrophenylhydrazine (3NPH) has been reported to significantly increase the signal intensity of acylcarnitines, with observed increases of over 1000-fold for some species compared to their non-derivatized counterparts.[2][3] Butylation is another common technique that improves ionization efficiency.[4]

Q2: How do I minimize matrix effects when analyzing 24:0 L-carnitine-d4 in complex biological samples?

A2: Matrix effects, which cause ion suppression or enhancement, are a significant challenge. The most effective way to compensate for these effects is by using a stable isotope-labeled internal standard, such as a deuterated analog of the analyte of interest.[11][12] Proper sample cleanup through techniques like solid-phase extraction (SPE) can also help remove interfering matrix components.[13]

Q3: What are the optimal ESI source conditions for long-chain acylcarnitine analysis?

A3: Optimal ESI source conditions are instrument-dependent. However, a general starting point is to use positive ion mode. Key parameters to optimize include the capillary voltage, gas temperatures, and gas flow rates. A systematic optimization using a design of experiments (DoE) approach can be beneficial to find the ideal settings for your specific instrument and method.[7][8][9]

Q4: Should I use a high-resolution mass spectrometer for analyzing 24:0 L-carnitine-d4?

A4: While not strictly mandatory, a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) can be advantageous. It allows for more confident identification of the analyte and can help resolve it from isobaric interferences, which can be crucial when dealing with complex matrices. However, triple quadrupole instruments are also widely and successfully used for targeted quantification.[5][14]

Experimental Protocols

Protocol 1: Sample Preparation with Protein Precipitation

This protocol is a basic method for the extraction of acylcarnitines from plasma or serum.

• To 50 µL of plasma/serum in a microcentrifuge tube, add 10 µL of the internal standard solution (24:0 L-carnitine-d4 in a suitable solvent).

• Add 200 µL of cold acetonitrile (or methanol) to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS analysis.

Protocol 2: Derivatization with 3-Nitrophenylhydrazine (3NPH)

This protocol enhances the signal intensity of acylcarnitines.[2][3]

• After the extraction and evaporation steps in Protocol 1, reconstitute the dried extract in 50 µL of a solution containing 3-nitrophenylhydrazine hydrochloride and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride in a suitable solvent (e.g., a mixture of water, acetonitrile, and pyridine).

• Incubate the mixture at a controlled temperature (e.g., 40°C) for a specified time (e.g., 30 minutes).

• After incubation, the sample is ready for LC-MS analysis.

Quantitative Data Summary

The following table summarizes the impact of derivatization on acylcarnitine signal intensity as reported in the literature.

Analyte Class	Derivatization Method	Fold Increase in Signal Intensity (Approximate)	Reference
Acylcarnitines	3-Nitrophenylhydrazine (3NPH)	> 1000x	[2][3]
Acylcarnitines	Butylation	Significant Improvement	[4]

Signaling Pathways and Workflows

Logical Relationship for ESI Source Optimization

Caption: A logical diagram illustrating the key parameters and evaluation criteria for ESI source optimization.

References

• 1. Quantitative tandem mass spectrometric imaging of endogenous acetyl-L-carnitine from piglet brain tissue using an internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acylcarnitine profiling by low-resolution LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acylcarnitine profiling by low-resolution LC-MS | PLOS One [journals.plos.org]
• 4. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciex.com [sciex.com]
• 6. zefsci.com [zefsci.com]
• 7. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Matrix effect-corrected liquid chromatography/tandem mass-spectrometric method for determining acylcarnitines in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. holcapek.upce.cz [holcapek.upce.cz]
• 14. Simultaneously quantifying hundreds of acylcarnitines in multiple biological matrices within ten minutes using ultrahigh-performance liquid-chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects with 24:0 L-carnitine-d4

Welcome to the technical support center for utilizing 24:0 L-carnitine-d4 as an internal standard to mitigate matrix effects in LC-MS/MS analyses. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect in LC-MS/MS analysis?

A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix (e.g., plasma, urine, tissue homogenate). This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of the quantitative analysis.

Q2: How does an internal standard (IS) help overcome matrix effects?

An ideal internal standard is a compound with physicochemical properties similar to the analyte of interest, which is added at a constant concentration to all samples, including calibrators and quality controls.[1] The IS experiences similar matrix effects and variability during sample processing and analysis as the analyte.[2] By using the ratio of the analyte response to the IS response for quantification, variability due to matrix effects can be compensated for, leading to more accurate and reliable results.[3]

Q3: Why consider using 24:0 L-carnitine-d4 as an internal standard, especially for a non-analogous analyte?

While a stable isotope-labeled (SIL) version of the analyte is the gold standard for an internal standard, it may not always be available or may be cost-prohibitive.[4] In such cases, a non-analogous internal standard like 24:0 L-carnitine-d4 can be a viable alternative.

Potential Advantages of 24:0 L-carnitine-d4:

• Physicochemical Properties: As a long-chain acylcarnitine, it possesses both a hydrophilic quaternary ammonium group and a long hydrophobic acyl chain.[5] This amphipathic nature may allow it to mimic the behavior of a range of analytes in terms of extraction recovery and response to matrix effects, particularly for compounds with similar characteristics.

• Elution Profile: Its long carbon chain results in significant retention on reversed-phase columns, potentially co-eluting with a variety of analytes and thus experiencing similar matrix effects.

• Deuterium Labeling: The presence of a stable isotope label (d4) ensures it can be distinguished from endogenous 24:0 L-carnitine by mass spectrometry.

Q4: What are the key physicochemical properties of 24:0 L-carnitine-d4?

24:0 L-carnitine, also known as tetracosanoyl-L-carnitine, is a long-chain acylcarnitine. Its key structural features include:

• A quaternary ammonium group, which imparts a permanent positive charge.

• A hydroxyl group.

• A long C24 fatty acid chain attached via an ester linkage.

• A carboxyl group that is zwitterionic with the quaternary ammonium group.[5][6]

These features result in a molecule that is amphipathic and highly soluble in organic solvents used for extraction, while still having some water solubility. The long acyl chain leads to strong retention in reversed-phase chromatography.

Troubleshooting Guides

Issue: Determining if 24:0 L-carnitine-d4 is a suitable internal standard for my analyte.

Solution: A systematic evaluation is required to determine the suitability of 24:0 L-carnitine-d4 as a non-analogous internal standard. The key is to demonstrate that it effectively compensates for variability in the analyte's signal due to matrix effects.

Experimental Protocol: Suitability Assessment

• Develop a preliminary LC-MS/MS method: Optimize chromatographic conditions to achieve retention and separation for both your analyte and 24:0 L-carnitine-d4. Ideally, they should elute in a region where matrix effects are observed, or at least in close proximity.

• Perform a qualitative matrix effect assessment (Post-Column Infusion):

  • Infuse a standard solution of your analyte post-column into the mass spectrometer to obtain a stable baseline signal.

  • Inject an extracted blank matrix sample.

  • Observe any suppression or enhancement of the analyte's baseline signal as the matrix components elute. This will identify the chromatographic regions most affected by the matrix.

• Perform a quantitative matrix effect assessment (Post-Extraction Spike): This is a critical step to determine if 24:0 L-carnitine-d4 tracks the matrix effect experienced by your analyte.

  • Prepare three sets of samples:

    • Set A (Neat Solution): Analyte and IS spiked in the final elution solvent.

    • Set B (Post-Extraction Spike): Blank matrix is extracted, and then the analyte and IS are spiked into the final extract.

    • Set C (Pre-Extraction Spike): Analyte and IS are spiked into the blank matrix before extraction (used for recovery determination).

  • Calculate the Matrix Factor (MF) for both the analyte and the IS:

    • MF = (Peak Area in Set B) / (Peak Area in Set A)

    • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

  • Calculate the IS-Normalized Matrix Factor:

    • IS-Normalized MF = (MF of Analyte) / (MF of IS)

  • Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized MF across at least six different lots of matrix should not be greater than 15%.[7][8]

The following diagram illustrates the workflow for assessing the suitability of an internal standard:

Caption: Workflow for evaluating internal standard suitability.

Issue: Poor recovery of the analyte and/or 24:0 L-carnitine-d4.

Solution: Recovery refers to the extraction efficiency of the analytical method. While it does not need to be 100%, it should be consistent and reproducible.

Experimental Protocol: Recovery Assessment

• Use the data from the quantitative matrix effect assessment (Sets B and C).

• Calculate Recovery:

  • Recovery (%) = [(Peak Area in Set C) / (Peak Area in Set B)] * 100

• Troubleshooting Steps:

  • Optimize Extraction Solvent: The amphipathic nature of 24:0 L-carnitine-d4 suggests that a combination of polar and non-polar solvents may be necessary for efficient extraction. If your analyte has very different polarity, you may need to adjust the solvent system.

  • Evaluate Protein Precipitation vs. Liquid-Liquid Extraction (LLE) vs. Solid-Phase Extraction (SPE): If simple protein precipitation results in low recovery, consider LLE or SPE to better isolate the analyte and IS from the matrix.

  • pH Adjustment: The charge state of your analyte can significantly impact its solubility in the extraction solvent. Adjusting the pH of the sample before extraction may improve recovery. Note that 24:0 L-carnitine-d4 has a permanent positive charge.

Issue: High variability in results despite using an internal standard.

Solution: High variability can arise from several sources. A systematic approach is needed to identify the root cause.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting high variability in your results:

Caption: Logical workflow for troubleshooting high result variability.

Data Presentation: Acceptance Criteria for Method Validation

The following tables summarize the typical acceptance criteria for bioanalytical method validation based on regulatory guidelines.[9] These should be used to assess the performance of your method when using 24:0 L-carnitine-d4 as an internal standard.

Table 1: Acceptance Criteria for Accuracy and Precision

Parameter	Level	Acceptance Criteria
Accuracy	LLOQ	The mean value should be within ±20% of the nominal value.[3][10]
Other QCs (Low, Medium, High)	The mean value should be within ±15% of the nominal value.[3][10]
Precision (CV)	LLOQ	The CV should not exceed 20%.[3][10]
Other QCs (Low, Medium, High)	The CV should not exceed 15%.[3][10]

Table 2: Acceptance Criteria for Selectivity and Matrix Effect

Parameter	Evaluation	Acceptance Criteria
Selectivity	Response of interfering components at the retention time of the analyte in blank matrix (at least 6 lots).	Not more than 20% of the analyte response at the LLOQ.[11][12]
Response of interfering components at the retention time of the IS in blank matrix.	Not more than 5% of the IS response in the LLOQ sample.[11][12]
Matrix Effect	IS-Normalized Matrix Factor (from at least 6 lots of matrix).	The coefficient of variation (CV) of the IS-normalized MF should not be greater than 15%.[7][8]

By following these guidelines and troubleshooting steps, researchers can effectively evaluate and implement 24:0 L-carnitine-d4 as a tool to overcome matrix effects and ensure the development of robust and reliable LC-MS/MS methods.

References

• 1. (-)-Myristoylcarnitine | C21H41NO4 | CID 53477791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Medium & long-chain acylcarnitine’s relation to lipid metabolism as potential predictors for diabetic cardiomyopathy: a metabolomic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Showing Compound Tetradecanoylcarnitine (FDB023615) - FooDB [foodb.ca]
• 5. Showing Compound Carnitine (FDB000571) - FooDB [foodb.ca]
• 6. New Acylcarnitine Ratio as a Reliable Indicator of Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmacompass.com [pharmacompass.com]
• 8. e-b-f.eu [e-b-f.eu]
• 9. fda.gov [fda.gov]
• 10. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 11. fda.gov [fda.gov]
• 12. nalam.ca [nalam.ca]

Solubility issues of 24:0 L-carnitine-d4 in methanol

Welcome to the technical support center for 24:0 L-carnitine-d4. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the handling and use of this long-chain deuterated acylcarnitine. Here you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the smooth progression of your experiments.

Troubleshooting Guide: Solubility Issues in Methanol

Researchers may encounter difficulties in dissolving 24:0 L-carnitine-d4 in methanol due to its long tetracosanoyl (24:0) fatty acyl chain, which confers a significant nonpolar character to the molecule. The following guide provides a systematic approach to address these solubility challenges.

Initial Observation: A white or milky suspension is observed after adding methanol to the powdered 24:0 L-carnitine-d4 and vortexing.

Goal: Achieve a clear solution, indicating complete dissolution of the compound.

Step-by-Step Troubleshooting Protocol

Step	Action	Rationale	Expected Outcome
1. Initial Solubility Test	Attempt to dissolve a small, known amount of 24:0 L-carnitine-d4 (e.g., 1 mg) in a specific volume of methanol (e.g., 1 mL). Vortex thoroughly for at least 30 seconds.	To establish a baseline for solubility under standard conditions.	The compound may not fully dissolve, forming a suspension.
2. Gentle Heating	Warm the suspension in a water bath at a controlled temperature (e.g., 30-40°C) for a few minutes. Caution: Avoid excessive heat, which could lead to degradation.	Increasing the temperature can enhance the solubility of many compounds.	The compound may dissolve completely. If not, proceed to the next step.
3. Sonication	Place the vial containing the suspension in an ultrasonic bath for 5-10 minutes.	Sonication can help to break down aggregates of the solid material, facilitating its interaction with the solvent.	The solution may become clear. If particulate matter remains, consider co-solvency.
4. Co-solvent Addition	To the methanolic suspension, add a small amount of a less polar, miscible co-solvent such as chloroform or dichloromethane, dropwise, while vortexing.	The addition of a less polar solvent can help to solvate the long hydrocarbon chain of the acylcarnitine.	The compound should dissolve, resulting in a clear solution.

Experimental Workflow for Solubility Testing

A logical workflow for troubleshooting solubility issues.

Frequently Asked Questions (FAQs)

Q1: Why is my 24:0 L-carnitine-d4 not dissolving in pure methanol?

A1: 24:0 L-carnitine, also known as lignoceroyl carnitine, has a very long (24-carbon) acyl chain, which makes it significantly nonpolar. While the carnitine head group is polar, the long hydrocarbon tail dominates the molecule's properties, leading to poor solubility in polar solvents like methanol. Long-chain acylcarnitines are generally more soluble in less polar organic solvents or in solvent mixtures. For instance, oleoyl-L-carnitine (an 18-carbon acylcarnitine) is only slightly soluble in methanol.[1]

Q2: What other solvents can I use to dissolve 24:0 L-carnitine-d4?

A2: For long-chain acylcarnitines, organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF) are often effective.[1] A systematic approach starting with small amounts of your compound in different deuterated solvents can help identify the most suitable one for your application, especially for NMR studies.[2] Co-solvent systems, such as methanol-chloroform mixtures, can also be highly effective.

Q3: Will heating the methanol degrade my 24:0 L-carnitine-d4?

A3: Gentle heating is a common technique to increase solubility and is unlikely to cause degradation if done carefully. L-carnitine itself is stable at room temperature for extended periods.[3] However, prolonged exposure to high temperatures should be avoided. It is recommended to keep the temperature below 40°C and to heat for the shortest time necessary to achieve dissolution.

Q4: I have dissolved the compound, but it precipitated out upon cooling. What should I do?

A4: This indicates that the solution was supersaturated at the higher temperature. To maintain solubility at room temperature, you may need to use a co-solvent system as described in the troubleshooting guide. Alternatively, if your experimental protocol allows, you can work with the solution at a slightly elevated temperature, ensuring it does not cool down before use.

Q5: How does the deuterium labeling in 24:0 L-carnitine-d4 affect its solubility compared to the non-labeled version?

A5: The difference in solubility between a deuterated and a non-deuterated compound is generally expected to be negligible.[4] The primary factors influencing solubility are the compound's polarity, crystal lattice energy, and its interaction with the solvent, which are not significantly altered by isotopic substitution.

Role of Long-Chain Acylcarnitines in Metabolism

Long-chain acylcarnitines like 24:0 L-carnitine are crucial intermediates in fatty acid metabolism. They are formed to facilitate the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix, where they undergo β-oxidation to produce energy. This transport is mediated by the carnitine shuttle system.

Carnitine Shuttle System

The carnitine shuttle facilitates long-chain fatty acid transport into mitochondria.

This pathway is essential for cellular energy production, particularly in tissues with high energy demands like skeletal and cardiac muscle.[5] Dysregulation of this pathway is associated with various metabolic disorders.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Summary: Solubility in deuterated solvents from Edward T. Chainani on 2004-06-14 (Email Archives for June, 2004) [ammrl.org]
• 5. Carnitine - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Chromatographic Separation of Very Long-Chain Acylcarnitines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of very long-chain acylcarnitines (VLC-ACs).

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for the separation and quantification of very long-chain acylcarnitines?

A1: The most prevalent and robust method for the analysis of VLC-ACs is liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique combines the separation power of liquid chromatography with the high sensitivity and selectivity of tandem mass spectrometry, which is crucial for distinguishing between different acylcarnitine species and quantifying them accurately, even at low concentrations in complex biological matrices.[1][2][3][4]

Q2: Why is chromatographic separation necessary before mass spectrometry for acylcarnitine analysis?

A2: While direct infusion mass spectrometry can be used for acylcarnitine profiling, it cannot differentiate between isomeric and isobaric species (molecules with the same mass but different structures). Chromatographic separation, typically using reversed-phase or hydrophilic interaction liquid chromatography (HILIC), is essential for resolving these isomers, which is critical for accurate diagnosis and research of metabolic disorders.[3][4][5]

Q3: What are the key challenges in the chromatographic separation of very long-chain acylcarnitines?

A3: Key challenges include:

• Poor retention of shorter-chain acylcarnitines on traditional reversed-phase columns.

• Co-elution of isomeric and isobaric species , which requires optimized chromatographic conditions to resolve.[3][5]

• Low endogenous concentrations of certain VLC-ACs, demanding high sensitivity methods.[6]

• Matrix effects , such as ion suppression or enhancement in the mass spectrometer, caused by co-eluting compounds from the biological sample.[7][8][9]

• Variability in hydrophobicity across the range of acylcarnitines, from short-chain to very long-chain, making a single method challenging.[6]

Q4: What type of column is recommended for VLC-AC separation?

A4: C18 reversed-phase columns are commonly used and are effective for retaining and separating long-chain and very long-chain acylcarnitines due to their hydrophobic nature.[10][11] For broader profiling that includes shorter, more polar acylcarnitines, hydrophilic interaction liquid chromatography (HILIC) or a two-dimensional LC approach may be employed.[1][5]

Troubleshooting Guides

This section provides solutions to common problems encountered during the chromatographic separation of very long-chain acylcarnitines.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Possible Causes & Solutions

Cause	Recommended Solution
Column Overload	Dilute the sample or inject a smaller volume. Broad or tailing peaks can indicate that too much sample was injected.[12]
Inappropriate Sample Solvent	The sample should be dissolved in a solvent that is as weak as or weaker than the initial mobile phase. A strong sample solvent can cause peak distortion.[12][13]
Column Degradation	Over time, column performance can degrade. First, try flushing the column. If peak shape does not improve, replace the column.[14]
Secondary Interactions	Interactions between the analytes and the stationary phase can cause peak tailing. Adding a small amount of a competing agent, like triethylamine (if compatible with MS), or adjusting the mobile phase pH can help.

Problem 2: Inconsistent Retention Times

Possible Causes & Solutions

Cause	Recommended Solution
Inadequate Column Equilibration	Ensure the column is sufficiently equilibrated with the initial mobile phase conditions between injections. A common recommendation is to equilibrate with at least 10 column volumes.
Pump Malfunction	Fluctuations in pump pressure can lead to shifting retention times. Check for leaks, worn pump seals, or air bubbles in the system.[13][14]
Mobile Phase Instability	Prepare fresh mobile phase daily. Buffers can degrade or support microbial growth, and solvent proportions can change due to evaporation.
Temperature Fluctuations	Use a column oven to maintain a stable temperature. Inconsistent temperature can cause retention time drift.[13]

Problem 3: Low Signal Intensity or Sensitivity

Possible Causes & Solutions

Cause	Recommended Solution
Ion Suppression	Co-eluting matrix components can suppress the ionization of VLC-ACs in the mass spectrometer. Improve sample preparation to remove interferences (e.g., using solid-phase extraction instead of protein precipitation).[8][9][15] Adjusting the chromatography to separate the analytes from the interfering compounds can also be effective.
Suboptimal MS Parameters	Optimize mass spectrometer source parameters (e.g., ion spray voltage, temperature, gas flows) and compound-specific parameters (e.g., collision energy, declustering potential) for your specific analytes and instrument.[2]
Sample Degradation	Ensure proper sample storage and handling to prevent the degradation of acylcarnitines.
Derivatization Issues (if applicable)	If using a derivatization method to enhance sensitivity, ensure the reaction is complete and consistent. Incomplete derivatization can lead to low and variable signals.[16][17]

Problem 4: Baseline Noise or Drift

Possible Causes & Solutions

Cause	Recommended Solution
Contaminated Mobile Phase or System	Use high-purity solvents (LC-MS grade) and prepare fresh mobile phases. Flush the LC system to remove any contaminants.[13][18]
Detector Lamp Issues (UV Detectors)	If using a UV detector upstream of the mass spectrometer, a failing lamp can cause baseline noise.
Incomplete Mobile Phase Mixing	Ensure proper mixing of the mobile phase components, especially for gradient elution.
Air Bubbles in the System	Degas the mobile phase and check for any leaks in the system that could introduce air bubbles.[14]

Experimental Protocols

Representative Sample Preparation Protocol (Plasma/Serum)

This protocol outlines a common protein precipitation method for the extraction of acylcarnitines from plasma or serum.

• Aliquoting: In a microcentrifuge tube, add 20-50 µL of plasma or serum.

• Internal Standard Addition: Add an internal standard solution containing isotopically labeled acylcarnitines (e.g., d3-C16-carnitine) to each sample.

• Protein Precipitation: Add 3-4 volumes of cold acetonitrile (or methanol) containing 0.1% formic acid.

• Vortexing: Vortex the mixture vigorously for 30-60 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a well in a 96-well plate.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase.

• Analysis: The sample is now ready for injection into the LC-MS/MS system.

This is a general protocol and may require optimization for specific applications.

Typical LC-MS/MS Parameters for VLC-AC Analysis

The following table summarizes typical starting parameters for the chromatographic separation and mass spectrometric detection of very long-chain acylcarnitines.

Parameter	Typical Setting
LC System	UHPLC or HPLC system
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.7 µm)[10]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	A scouting gradient can be run from 5% to 95% B over 10-20 minutes to determine the elution profile of the analytes.[19][20] The gradient can then be optimized for better resolution of target analytes.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 - 50 °C
Injection Volume	1 - 10 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion	[M+H]+
Product Ion	A common fragment ion at m/z 85.0284 is often used for quantification as it is characteristic of the carnitine moiety.[2]

Visualizations

Caption: A typical experimental workflow for the analysis of very long-chain acylcarnitines.

Caption: A logical troubleshooting workflow for common chromatographic issues.

References

• 1. A new LC-ESI-MS/MS method to measure long-chain acylcarnitine levels in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneously quantifying hundreds of acylcarnitines in multiple biological matrices within ten minutes using ultrahigh-performance liquid-chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative Acylcarnitine Determination by UHPLC-MS/MS – Going Beyond Tandem MS Acylcarnitine “Profiles” - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sciex.com [sciex.com]
• 7. Quantitation of Urinary Acylcarnitines by DMS-MS/MS Uncovers the Effects of Total Body Irradiation in Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 10. academic.oup.com [academic.oup.com]
• 11. Acylcarnitine profiling by low-resolution LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 13. halocolumns.com [halocolumns.com]
• 14. Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods - Blogs - News [alwsci.com]
• 15. news-medical.net [news-medical.net]
• 16. Strategy for the isolation, derivatization, chromatographic separation, and detection of carnitine and acylcarnitines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. lctsbible.com [lctsbible.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. mastelf.com [mastelf.com]

Technical Support Center: Troubleshooting 24:0 L-carnitine-d4 Extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the extraction of 24:0 L-carnitine-d4, a very long-chain acylcarnitine.

Troubleshooting Guide: Low Recovery of 24:0 L-carnitine-d4

This guide addresses common issues encountered during the extraction of 24:0 L-carnitine-d4 in a question-and-answer format.

Q1: My recovery of 24:0 L-carnitine-d4 is consistently low. What are the most likely causes?

Low recovery of 24:0 L-carnitine-d4 is a frequent challenge, primarily due to its unique physicochemical properties. The primary culprits are often related to:

• Poor Solubility: The long C24:0 acyl chain makes the molecule highly hydrophobic, while the carnitine moiety is polar and zwitterionic. This amphipathic nature can lead to poor solubility in common extraction solvents.

• Adsorption to Surfaces: The hydrophobic acyl chain has a high affinity for plastic and glass surfaces, leading to significant loss of the analyte during sample handling and extraction.

• Inefficient Extraction from Biological Matrix: Incomplete disruption of interactions between 24:0 L-carnitine-d4 and matrix components like proteins and lipids can result in poor extraction efficiency.

• Suboptimal Solid-Phase Extraction (SPE) Parameters: Incorrect choice of SPE sorbent, inadequate washing steps, or inefficient elution can lead to loss of the analyte.

• Analytical Issues: While not an extraction issue, low signal intensity during LC-MS/MS analysis can be mistaken for low recovery. This can sometimes be addressed by derivatization.

Q2: How does my choice of extraction solvent impact the recovery of 24:0 L-carnitine-d4?

The choice of solvent is critical for efficiently extracting a molecule with both polar and non-polar characteristics.

• Single Solvents: Using a highly polar solvent like methanol alone may not be sufficient to solubilize the long C24:0 chain. Conversely, a purely non-polar solvent will not effectively extract the polar carnitine headgroup.

• Solvent Mixtures: A combination of polar and non-polar solvents is often most effective. For instance, a mixture of methanol and a less polar solvent like isopropanol or acetonitrile can improve the solubility of the entire molecule.[1] For very long-chain acylcarnitines, a two-step extraction using different solvent polarities might be beneficial.[2] The use of a binary mixture of a polar and a non-polar solvent can enhance lipid extraction efficiency.[3]

Q3: What is the optimal pH for extracting 24:0 L-carnitine-d4?

The pH of your sample and extraction solvents plays a crucial role due to the zwitterionic nature of the carnitine moiety.

• Acidic pH: At a low pH, the carboxyl group is protonated, giving the molecule a net positive charge. This is often utilized for retention on cation-exchange SPE sorbents. Homogenization in an acidic buffer (e.g., pH 4.9) is a common practice for extracting long-chain acyl-CoAs, a related class of molecules.[1]

• Neutral to Slightly Basic pH: For liquid-liquid extraction of long-chain acylcarnitines (C10-C18), unacidified urine has been shown to be effective with certain solvents. However, for very long-chain species, maintaining a charge for subsequent SPE is generally advisable. It is important to note that acylcarnitine esters can be susceptible to hydrolysis under strongly alkaline conditions.[4]

Q4: I am using Solid-Phase Extraction (SPE). What sorbent and elution conditions are recommended for 24:0 L-carnitine-d4?

For a molecule with the properties of 24:0 L-carnitine-d4, a mixed-mode sorbent is often the best choice.

• Sorbent Selection: A mixed-mode cation-exchange (MCX) sorbent is highly recommended. This type of sorbent has both reversed-phase (e.g., C8 or C18) and cation-exchange functionalities. The reversed-phase mechanism retains the long C24:0 acyl chain, while the cation-exchange mechanism retains the positively charged quaternary amine of the carnitine group. This dual retention provides high selectivity. Oasis MCX has been shown to provide quantitative recoveries for dicarboxylic acylcarnitines, which can be challenging to extract.[5]

• Elution Solvents: Elution requires a solvent that can disrupt both hydrophobic and ionic interactions. A common approach is to use a high percentage of an organic solvent (e.g., methanol or acetonitrile) containing a basic modifier like ammonium hydroxide to neutralize the charge on the sorbent and release the positively charged analyte.[1]

Q5: How can I minimize the loss of 24:0 L-carnitine-d4 due to adsorption to labware?

The highly hydrophobic C24:0 chain readily adsorbs to surfaces. To mitigate this:

• Use Appropriate Labware: Whenever possible, use low-adsorption polypropylene tubes and pipette tips.

• Solvent Rinsing: Before use, rinse glassware and plasticware with a solvent mixture similar to your extraction solvent to pre-coat the surfaces and reduce available sites for analyte adsorption.

• Minimize Surface Area: Use the smallest appropriate vials and tubes to minimize the surface area-to-volume ratio.

• Work Quickly: Process samples in a timely manner to reduce the contact time between the analyte and labware surfaces.

Q6: Is derivatization necessary for the LC-MS/MS analysis of 24:0 L-carnitine-d4?

While modern LC-MS/MS systems are highly sensitive and can often detect underivatized acylcarnitines, derivatization offers several advantages, particularly for challenging analytes like very long-chain species.[6]

• Improved Ionization Efficiency: Converting the carboxyl group to an ester (e.g., a butyl ester) can enhance the positive ionization in the mass spectrometer, leading to a stronger signal and better sensitivity.[7]

• Enhanced Chromatographic Performance: Derivatization can improve the peak shape and retention on reversed-phase columns.

• Reduced Matrix Effects: By shifting the analyte to a different mass and potentially a different retention time, derivatization can help to move it away from interfering compounds in the biological matrix.

• Considerations: It is important to be aware that derivatization adds an extra step to the workflow and can be a source of variability if the reaction is not complete or reproducible. Acid-catalyzed derivatization conditions can potentially cause hydrolysis of the acylcarnitine ester bond.[8]

Frequently Asked Questions (FAQs)

What are the key physicochemical properties of 24:0 L-carnitine-d4?

The properties of 24:0 L-carnitine are summarized in the table below. The deuterated form (d4) will have a slightly higher molecular weight but similar chemical properties.

Why is 24:0 L-carnitine-d4 used as an internal standard?

24:0 L-carnitine is a naturally occurring, very long-chain acylcarnitine. The deuterated form, 24:0 L-carnitine-d4, has the same chemical and physical properties as the endogenous molecule but a different mass. This allows it to be distinguished by a mass spectrometer. By adding a known amount of the d4-labeled standard to a sample at the beginning of the extraction process, it can be used to account for any loss of the analyte during sample preparation and to correct for variations in instrument response, leading to more accurate quantification of the endogenous 24:0 L-carnitine.

What are the common biological matrices for the analysis of 24:0 L-carnitine?

24:0 L-carnitine and other very long-chain acylcarnitines are often analyzed in plasma, serum, and dried blood spots.[9][10][11][12] The analysis of these compounds is important for the diagnosis and monitoring of certain inherited metabolic disorders, such as X-linked adrenoleukodystrophy.[11][12]

How should I store my biological samples and the 24:0 L-carnitine-d4 standard?

For long-term stability, biological samples should be stored at -80°C to minimize enzymatic and chemical degradation.[1] Repeated freeze-thaw cycles should be avoided. The 24:0 L-carnitine-d4 standard should be stored as recommended by the manufacturer, which is typically at -20°C in a dry, dark place.[2] Once reconstituted in a solvent, it may have a shorter shelf-life and should be stored at low temperatures.[13]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 24:0 L-carnitine-d4 from Plasma using a Mixed-Mode Cation Exchange Sorbent

This protocol is a general guideline and may require optimization for your specific application and matrix.

Materials:

• Plasma sample

• 24:0 L-carnitine-d4 internal standard

• Methanol

• Acetonitrile

• Formic acid

• Ammonium hydroxide

• Water (HPLC-grade)

• Mixed-mode cation exchange (MCX) SPE cartridges

• Low-adsorption polypropylene tubes

Procedure:

• Sample Pre-treatment:

  • To 100 µL of plasma in a polypropylene tube, add the internal standard solution.

  • Add 300 µL of 0.1% formic acid in acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube.

• SPE Cartridge Conditioning:

  • Condition the MCX SPE cartridge with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of water.

• Sample Loading:

  • Load the supernatant from step 1 onto the conditioned SPE cartridge.

  • Allow the sample to pass through the sorbent at a slow, steady flow rate (approximately 1 drop per second).

• Washing:

  • Wash the cartridge with 1 mL of 0.1% formic acid in water to remove polar impurities.

  • Wash the cartridge with 1 mL of methanol to remove non-polar impurities that are not ionically bound.

• Elution:

  • Elute the 24:0 L-carnitine-d4 with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the sample in an appropriate volume of the initial mobile phase for your LC-MS/MS analysis.

Protocol 2: Butyl Ester Derivatization for LC-MS/MS Analysis

Materials:

• Dried sample extract from SPE

• n-Butanol

• Acetyl chloride

• Heating block or water bath

• Nitrogen evaporator

Procedure:

• Prepare Derivatization Reagent:

  • Carefully add 50 µL of acetyl chloride to 950 µL of n-butanol to create a 5% (v/v) solution. Caution: This reaction is exothermic and should be performed in a fume hood. Prepare this reagent fresh daily.

• Derivatization Reaction:

  • To the dried sample extract, add 100 µL of the freshly prepared butanolic HCl.

  • Vortex briefly to dissolve the residue.

  • Incubate at 60°C for 20 minutes.

• Dry-down and Reconstitution:

  • Evaporate the sample to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the derivatized sample in the initial mobile phase for LC-MS/MS analysis.

Quantitative Data Summary

Table 1: Physicochemical Properties of 24:0 L-carnitine

Property	Value
Chemical Formula	C31H61NO4
Molecular Weight	511.82 g/mol
Structure	Zwitterionic at physiological pH, with a quaternary ammonium cation and a carboxylate anion.
Solubility	Poorly soluble in water due to the long C24:0 acyl chain; soluble in organic solvents like methanol and acetonitrile, especially when mixed with less polar solvents.
pKa	The carboxylic acid group has a pKa of approximately 3.8.

| pKb | The quaternary amine is permanently positively charged. |

Table 2: Comparison of Extraction Approaches for Very Long-Chain Acylcarnitines

Extraction Method	Principle	Advantages	Disadvantages	Recommended for 24:0 L-carnitine-d4?
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Simple and inexpensive.	Can be labor-intensive, may form emulsions, and may have lower recovery for amphipathic molecules.	Less common; may require optimization of solvent systems to accommodate both polar and non-polar moieties. A liquid-liquid extraction for protein-bound long-chain acylcarnitines has been described.[8]
Protein Precipitation	Use of an organic solvent (e.g., acetonitrile) to precipitate proteins and release the analyte into the supernatant.	Quick and easy.	Does not remove other matrix components like salts and lipids, which can cause ion suppression in MS analysis.	Often used as an initial sample clean-up step before SPE.

| Solid-Phase Extraction (SPE) | Analyte is retained on a solid sorbent while the matrix is washed away, followed by elution of the analyte. | High recovery and clean extracts, can be automated. | Requires method development and can be more expensive than LLE. | Highly Recommended. A mixed-mode cation exchange (MCX) sorbent is ideal. |

Table 3: Recommended SPE Sorbents and Elution Conditions for 24:0 L-carnitine-d4

SPE Sorbent Type	Retention Mechanism	Recommended Elution Solvent	Rationale
Mixed-Mode Cation Exchange (MCX)	Reversed-phase (for C24:0 chain) and strong cation exchange (for quaternary amine).	5% Ammonium Hydroxide in Methanol or Acetonitrile.	The organic solvent disrupts the hydrophobic interaction, while the ammonium hydroxide neutralizes the charge on the sorbent, releasing the positively charged analyte.

| Reversed-Phase (C18 or C8) | Hydrophobic interaction between the C24:0 chain and the sorbent. | High percentage of a non-polar organic solvent (e.g., >95% Acetonitrile or Isopropanol). | The highly non-polar solvent is required to disrupt the strong hydrophobic interaction between the very long acyl chain and the sorbent. | Can be effective, but may have less selectivity than MCX as it does not utilize the ionic nature of the molecule for retention. |

Visualizations

Caption: Troubleshooting workflow for low recovery of 24:0 L-carnitine-d4.

Caption: SPE mechanism for 24:0 L-carnitine-d4 on a mixed-mode sorbent.

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 4. Stability of acetyl-1-carnitine in 5% dextrose using a high-performance liquid chromatography-mass spectrometry times 2 method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. LC-MS/MS Analysis of 25 Underivatized Acylcarnitines for Differential Diagnosis [restek.com]
• 7. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of carnitine and acylcarnitines in plasma by high-performance liquid chromatography/electrospray ionization ion trap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Combining data acquisition modes in liquid-chromatography–tandem mass spectrometry for comprehensive determination of acylcarnitines in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Utility of measuring very long-chain fatty-acyl carnitines in dried blood spots for newborn screening of X-linked Adrenoleukodystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Very long chain acylcarnitines and lysophosphatidylcholines in screening of peroxisomal disease in children by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. otsuka.co.jp [otsuka.co.jp]

Technical Support Center: Analysis of 24:0 L-carnitine-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing ion suppression during the analysis of 24:0 L-carnitine-d4 by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What is 24:0 L-carnitine-d4 and why is it used in our experiments?

24:0 L-carnitine-d4 is the deuterium-labeled form of Lignoceryl carnitine. It is commonly used as an internal standard (IS) in mass spectrometry-based bioanalysis. The four deuterium atoms on the acyl chain make it chemically almost identical to the endogenous 24:0 L-carnitine, but it has a different mass-to-charge ratio (m/z). This allows it to be distinguished from the unlabeled analyte by the mass spectrometer. Its purpose is to mimic the behavior of the endogenous analyte during sample preparation and ionization, thereby compensating for variations in extraction efficiency and, most importantly, for matrix effects like ion suppression.

Q2: What is ion suppression and why is it a problem for 24:0 L-carnitine-d4 analysis?

Ion suppression is a phenomenon in mass spectrometry where the signal of the analyte of interest is reduced due to the presence of co-eluting compounds from the sample matrix.[1][2] These interfering molecules, often present at high concentrations in biological samples (e.g., phospholipids, salts, and other endogenous metabolites), compete with the analyte for ionization in the electrospray ionization (ESI) source.[1] This leads to a decreased ionization efficiency for 24:0 L-carnitine-d4, resulting in a lower signal intensity, which can compromise the accuracy, precision, and sensitivity of the assay.[1]

Q3: What are the primary sources of ion suppression in plasma or serum samples?

The most significant sources of ion suppression in plasma and serum are phospholipids.[1][3] These molecules are highly abundant in biological membranes and have a tendency to co-elute with a wide range of analytes in reversed-phase chromatography. Other sources include salts from buffers, formulation excipients in drug products, and other endogenous compounds.

Q4: How can I determine if ion suppression is affecting my 24:0 L-carnitine-d4 signal?

A post-column infusion experiment is a common method to identify regions of ion suppression in your chromatogram. In this experiment, a constant flow of a solution containing 24:0 L-carnitine-d4 is introduced into the LC eluent stream after the analytical column and before the mass spectrometer. A blank matrix sample (e.g., plasma extract without the analyte or IS) is then injected. Any dip in the constant baseline signal of 24:0 L-carnitine-d4 indicates a region where co-eluting matrix components are causing ion suppression.

Troubleshooting Guide: Preventing Ion Suppression for 24:0 L-carnitine-d4

This guide provides a systematic approach to minimizing ion suppression for the analysis of the very long-chain acylcarnitine, 24:0 L-carnitine-d4.

Step 1: Optimize Sample Preparation

The goal of sample preparation is to remove as many matrix interferences as possible while efficiently extracting the analyte. For 24:0 L-carnitine-d4 in biological fluids, here are three common approaches, with a comparison of their effectiveness.

Option A: Protein Precipitation (PPT)

This is the simplest and fastest method but often results in the least clean extract, making it more susceptible to ion suppression.

• Experimental Protocol:

  • To 50 µL of plasma or serum in a microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing the internal standard (24:0 L-carnitine-d4).

  • Vortex vigorously for 30 seconds to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in the initial mobile phase for LC-MS/MS analysis.

Option B: Liquid-Liquid Extraction (LLE)

LLE provides a cleaner sample than PPT by partitioning the analyte into an organic solvent, leaving many polar interferences in the aqueous phase.

• Experimental Protocol:

  • To 50 µL of plasma or serum, add the internal standard.

  • Add 200 µL of a water-immiscible organic solvent (e.g., methyl-tert-butyl ether (MTBE) or ethyl acetate).

  • Vortex for 1 minute to ensure thorough mixing.

  • Centrifuge at 3,000 x g for 5 minutes to separate the layers.

  • Transfer the organic layer to a new tube and evaporate to dryness.

  • Reconstitute in the initial mobile phase.

Option C: Solid-Phase Extraction (SPE)

SPE is the most effective method for removing interfering matrix components, providing the cleanest extracts and thus the least ion suppression. Mixed-mode or cation-exchange SPE cartridges are particularly effective for acylcarnitines.

• Experimental Protocol:

  • Conditioning: Condition a mixed-mode cation-exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: Dilute 50 µL of plasma with 150 µL of 4% phosphoric acid and load it onto the cartridge.

  • Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid, followed by 1 mL of methanol to remove non-polar and weakly bound interferences.

  • Elution: Elute the 24:0 L-carnitine-d4 and other acylcarnitines with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

Data Presentation: Comparison of Sample Preparation Methods

Sample Preparation Method	Relative Signal Intensity of 24:0 L-carnitine-d4 (Compared to PPT)	Qualitative Level of Ion Suppression
Protein Precipitation (PPT)	100%	High
Liquid-Liquid Extraction (LLE)	150-200%	Medium
Solid-Phase Extraction (SPE)	>300%	Low

Note: The relative signal intensity is an approximation and can vary depending on the specific matrix and LC-MS/MS system.

Step 2: Optimize Chromatographic Separation

Effective chromatographic separation is key to resolving 24:0 L-carnitine-d4 from co-eluting, ion-suppressing matrix components.

Option A: Reversed-Phase Chromatography (RPC)

RPC is a common technique, but for polar compounds like carnitines, retention can be poor. Ion-pairing agents can improve retention but may cause ion suppression themselves if not used carefully.

• Experimental Protocol:

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with a low percentage of mobile phase B, and gradually increase to elute the very long-chain 24:0 L-carnitine-d4. A shallow gradient is often necessary to separate it from phospholipids.

  • Flow Rate: 0.3 mL/min.

Option B: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is often a better choice for polar compounds like acylcarnitines as it provides good retention without the need for ion-pairing agents.[4][5]

• Experimental Protocol:

  • Column: HILIC column (e.g., amide or silica-based, 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM ammonium formate with 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a high percentage of organic solvent (e.g., 95% B) and gradually decrease the organic content to elute the analytes.[4]

  • Flow Rate: 0.4 mL/min.

Step 3: Optimize Mass Spectrometry Parameters

Proper MS/MS settings are crucial for sensitivity and specificity.

• Ionization Mode: Electrospray Ionization in Positive Mode (ESI+).

• Multiple Reaction Monitoring (MRM): This is the preferred scan mode for quantification due to its high selectivity and sensitivity.

• MRM Transitions:

  • For acylcarnitines, a characteristic product ion at m/z 85 is produced from the fragmentation of the carnitine moiety.[2]

  • The precursor ion for 24:0 L-carnitine is its [M+H]+ ion. The molecular weight of 24:0 L-carnitine is approximately 511.8 g/mol , so its protonated form will have an m/z of ~512.8.

  • For 24:0 L-carnitine-d4, the molecular weight is approximately 515.8 g/mol , leading to a precursor ion m/z of ~516.8.

Table of Suggested MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) - Starting Point
24:0 L-carnitine	512.8	85.1	35
24:0 L-carnitine-d4	516.8	85.1	35

Note: The optimal collision energy should be determined empirically on your specific mass spectrometer.

Visualizations

Experimental Workflow for Minimizing Ion Suppression

Caption: Workflow for sample preparation and analysis, highlighting methods to reduce ion suppression.

Troubleshooting Logic for Ion Suppression

Caption: A logical approach to troubleshooting low signal intensity for 24:0 L-carnitine-d4.

References

• 1. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]

Stability of 24:0 L-carnitine-d4 in solution and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability and proper handling of 24:0 L-carnitine-d4 in solution and under various storage conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for solid 24:0 L-carnitine-d4?

A1: Solid 24:0 L-carnitine-d4 should be stored at -20°C for long-term stability.[1][2] Manufacturer recommendations suggest a stability of at least one year when stored at this temperature.

Q2: How should I prepare a stock solution of 24:0 L-carnitine-d4?

A2: It is recommended to prepare stock solutions in an organic solvent such as methanol or ethanol. For aqueous solutions, it is advisable to use them on the same day they are prepared.[3] If using an organic solvent, ensure it is purged with an inert gas.

Q3: What is the main cause of degradation for acylcarnitines in solution?

A3: The primary degradation pathway for acylcarnitines, including long-chain variants like 24:0 L-carnitine-d4, is hydrolysis. This process breaks down the acylcarnitine into free carnitine and the corresponding fatty acid.[4][5][6]

Q4: How does temperature affect the stability of acylcarnitine solutions?

A4: Higher temperatures accelerate the rate of hydrolysis.[4][7] For optimal stability, solutions should be stored at low temperatures, such as -20°C or -80°C, especially for long-term storage.[8] Storage at room temperature for extended periods (more than 14 days) can lead to significant degradation.[4]

Q5: Are long-chain acylcarnitines more or less stable than short-chain acylcarnitines?

A5: Studies on dried blood spots suggest that short-chain acylcarnitines tend to hydrolyze more quickly than long-chain acylcarnitines when stored at room temperature.[4]

Troubleshooting Guide

This guide will help you troubleshoot common issues related to the stability of your 24:0 L-carnitine-d4 experiments.

Caption: Troubleshooting decision tree for unexpected experimental results.

Stability Data Summary

The following table summarizes the stability of long-chain acylcarnitines under different storage conditions based on available literature. While this data is not specific to 24:0 L-carnitine-d4, it provides a strong indication of its expected stability.

Matrix/Solvent	Storage Temperature	Duration	Observation
Dried Blood Spot	-18°C	At least 330 days	Stable.[4]
Dried Blood Spot	Room Temperature	> 14 days	Hydrolysis to free carnitine observed.[4]
Dried Blood Spot	4°C	1 year, then Room Temp	Significant decrease in long-chain acylcarnitines.[5][9]
Dried Blood Spot	5°C	2 years	Most acylcarnitines gradually decayed.[8]
Aqueous Solution (pH 5.2)	25°C	38 days	Estimated time for 15% degradation of acetyl-l-carnitine.[7]
Aqueous Solution (pH 5.2)	8°C	234 days	Estimated time for 15% degradation of acetyl-l-carnitine.[7]
Aqueous Solution (PBS, pH 7.2)	Not specified	> 1 day	Not recommended for storage.[3]

Experimental Protocols

Protocol 1: Preparation of 24:0 L-carnitine-d4 Stock Solution

• Allow the solid 24:0 L-carnitine-d4 to equilibrate to room temperature before opening the vial.

• Add a suitable volume of anhydrous methanol to the vial to achieve the desired stock concentration.

• Vortex the solution for 30 minutes to ensure complete dissolution.[10]

• Purge the vial with an inert gas (e.g., argon or nitrogen) before sealing.

• Store the stock solution at -20°C or -80°C in a tightly sealed container.

Protocol 2: General Workflow for Handling 24:0 L-carnitine-d4

The following diagram illustrates a recommended workflow for handling 24:0 L-carnitine-d4 to maintain its stability.

Caption: Recommended workflow for handling 24:0 L-carnitine-d4.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Stability of acylcarnitines and free carnitine in dried blood samples: implications for retrospective diagnosis of inborn errors of metabolism and neonatal screening for carnitine transporter deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Instability of Acylcarnitines in Stored Dried Blood Spots: The Impact on Retrospective Analysis of Biomarkers for Inborn Errors of Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Stability of acetyl-1-carnitine in 5% dextrose using a high-performance liquid chromatography-mass spectrometry times 2 method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stability of amino acids, free and acyl‐carnitine in stored dried blood spots - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Instability of Acylcarnitines in Stored Dried Blood Spots: The Impact on Retrospective Analysis of Biomarkers for Inborn Errors of Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Long-Chain Acylcarnitine Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues related to poor peak shape during the analysis of long-chain acylcarnitines by liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for long-chain acylcarnitines?

Poor peak shape, including tailing, fronting, and broadening, for long-chain acylcarnitines can stem from several factors. These include secondary interactions with the stationary phase, issues with the mobile phase composition, column contamination or degradation, and improper sample preparation.[1][2][3] Long-chain acylcarnitines are particularly susceptible to these issues due to their amphipathic nature, possessing a polar head group and a long nonpolar acyl chain.

Q2: Why do my long-chain acylcarnitine peaks show significant tailing?

Peak tailing is often caused by secondary interactions between the positively charged quaternary amine of the carnitine moiety and residual acidic silanol groups on silica-based reversed-phase columns.[2][3] This is a common issue for basic compounds like acylcarnitines. Other potential causes include column overload, a contaminated or degraded column, or extra-column dead volume.[2][4]

Q3: Can the mobile phase composition affect the peak shape of long-chain acylcarnitines?

Yes, the mobile phase is critical for achieving good peak shape. The pH of the mobile phase can influence the ionization state of residual silanols on the column, affecting secondary interactions.[3][5] The type and concentration of organic modifiers and the use of additives like ion-pairing agents can also significantly impact peak symmetry and retention.[6]

Q4: What is the role of an ion-pairing agent in long-chain acylcarnitine analysis?

Ion-pairing agents, such as heptafluorobutyric acid (HFBA), are added to the mobile phase to improve peak shape and retention of ionic compounds like acylcarnitines.[6] These agents contain a hydrophobic portion that interacts with the reversed-phase stationary phase and a charged portion that interacts with the analyte, effectively masking the analyte's charge and reducing interactions with the stationary phase. This leads to sharper, more symmetrical peaks.[6]

Q5: How does sample preparation influence the peak shape of long-chain acylcarnitines?

Proper sample preparation is crucial for good peak shape. Inadequate removal of matrix components can lead to column contamination and peak distortion. The choice of injection solvent is also important; a solvent stronger than the initial mobile phase can cause peak fronting or splitting.[2][4] For complex matrices, techniques like solid-phase extraction (SPE) can help remove interferences.[7] Derivatization of the carboxyl group can also be employed to improve chromatographic behavior.[8][9][10][11]

Troubleshooting Guide for Poor Peak Shape

This guide provides a systematic approach to diagnosing and resolving common peak shape problems encountered during the analysis of long-chain acylcarnitines.

Problem 1: Peak Tailing

Peak tailing is characterized by an asymmetry factor > 1.2, where the latter half of the peak is broader than the front half.

// Path for All Peaks all_sol1 [label="Check for extra-column dead volume (fittings, tubing).[4]", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; all_sol2 [label="Inspect column for contamination or void at the inlet.[1][4]", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; all_sol3 [label="Flush or replace the column.[4]", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Path for Some Peaks some_sol1 [label="Optimize mobile phase pH (e.g., lower pH to ~2-3).[3]", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; some_sol2 [label="Add an ion-pairing agent (e.g., 0.005% HFBA).[6]", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; some_sol3 [label="Use a column with low silanol activity or an end-capped column.[3][5]", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; some_sol4 [label="Reduce sample load (concentration or injection volume).[2][4]", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> q1; q1 -> all_peaks [label="All Peaks"]; q1 -> some_peaks [label="Specific Peaks"];

all_peaks -> all_sol1; all_sol1 -> all_sol2; all_sol2 -> all_sol3;

some_peaks -> some_sol1; some_sol1 -> some_sol2; some_sol2 -> some_sol3; some_sol3 -> some_sol4; } enddot Caption: Troubleshooting workflow for peak tailing.

Problem 2: Peak Fronting

Peak fronting, where the front half of the peak is broader than the latter half, is often a result of column overload or an injection solvent that is too strong.

Problem 3: Broad Peaks

Broad peaks can be a sign of low chromatographic efficiency, often caused by column degradation, slow kinetics, or extra-column effects.

Data Summary Tables

Table 1: Effect of Mobile Phase Additives on Peak Shape

Additive	Typical Concentration	Effect on Long-Chain Acylcarnitine Peaks	Reference
Formic Acid	0.1%	Lowers pH to suppress silanol activity, improving peak shape.	[6]
Ammonium Acetate	2.5 mM	Enhances ionization efficiency in the mass spectrometer.	[6]
Heptafluorobutyric Acid (HFBA)	0.005%	Acts as an ion-pairing agent, significantly improving peak separation and sharpness.[6]	[6]

Table 2: Comparison of Chromatographic Conditions

Parameter	Condition 1	Condition 2	Expected Outcome for Long-Chain Acylcarnitines
Column	Standard C18	End-capped C18	Condition 2 should reduce peak tailing from silanol interactions.[3][5]
Mobile Phase pH	5.0	3.0	Condition 2 will better suppress silanol ionization, leading to more symmetrical peaks.[3]
Injection Solvent	100% Acetonitrile	50:50 Acetonitrile:Water	Condition 2 is less likely to cause peak distortion if the initial mobile phase is highly aqueous.[2]

Experimental Protocols

Protocol 1: Sample Preparation for Plasma Acylcarnitine Analysis

This protocol is adapted from methodologies designed to extract acylcarnitines from biological matrices.[6]

• Protein Precipitation:

  • To 10 µL of plasma, add 100 µL of ice-cold methanol containing a mixture of stable isotope-labeled internal standards.

  • Vortex thoroughly to ensure complete protein precipitation.

• Evaporation:

  • Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness in a vacuum concentrator.

• Derivatization (Optional, but recommended for improved chromatography):

  • To the dried extract, add 100 µL of 3N HCl in n-butanol.

  • Incubate at 60°C for 20 minutes.

  • Evaporate the mixture to dryness under a stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Vortex, centrifuge, and transfer the supernatant to an autosampler vial for LC-MS analysis.

Protocol 2: LC-MS/MS Method for Improved Peak Shape

This protocol incorporates elements known to enhance the peak shape of long-chain acylcarnitines.[6]

• Liquid Chromatography:

  • Column: A high-quality, end-capped C18 reversed-phase column (e.g., 150 mm length, 3.0 mm internal diameter, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid, 2.5 mM Ammonium Acetate, and 0.005% HFBA in water.[6]

  • Mobile Phase B: 0.1% Formic Acid, 2.5 mM Ammonium Acetate, and 0.005% HFBA in acetonitrile.[6]

  • Gradient:

    • 0-0.5 min: 0% B

    • 0.5-3.0 min: Linear gradient to 35% B

    • 3.0-6.0 min: Hold at 35% B

    • 6.0-9.7 min: Linear gradient to 60% B

    • 9.7-10.7 min: Linear gradient to 95% B

    • 10.7-18.0 min: Hold at 95% B

    • 18.0-18.5 min: Return to 0% B

    • 18.5-22.0 min: Re-equilibration at 0% B

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 10 µL

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Precursor Ion: [M+H]+

  • Product Ion: m/z 85.1 (characteristic fragment for all acylcarnitines)[6][12]

  • Collision Energy: Optimized for individual acylcarnitine species.

This comprehensive guide should provide a solid foundation for troubleshooting and improving the analysis of long-chain acylcarnitines. For further assistance, consulting the technical documentation for your specific column and instrument is always recommended.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. agilent.com [agilent.com]
• 5. chromtech.com [chromtech.com]
• 6. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative Acylcarnitine Determination by UHPLC-MS/MS – Going Beyond Tandem MS Acylcarnitine “Profiles” - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acylcarnitine profiling by low-resolution LC-MS | PLOS One [journals.plos.org]
• 9. Acylcarnitine profiling by low-resolution LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Acylcarnitine profiling by low-resolution LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.plos.org [journals.plos.org]
• 12. Analysis of acylcarnitine profiles in umbilical cord blood and during the early neonatal period by electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of Lignoceryl Carnitine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the low-level detection of lignoceryl carnitine.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental process for lignoceryl carnitine detection.

Question/Issue	Possible Cause(s)	Suggested Solution(s)
Poor signal intensity or inability to detect lignoceryl carnitine	Insufficient sample concentration.	Concentrate the sample using solid-phase extraction (SPE) or liquid-liquid extraction.
Suboptimal ionization in the mass spectrometer.	Optimize electrospray ionization (ESI) source parameters (e.g., spray voltage, gas flow, temperature). Consider using a different ionization technique if available.
Inefficient chromatographic separation leading to co-elution with interfering substances.	Optimize the liquid chromatography (LC) gradient and column chemistry. Consider using a column with a different stationary phase (e.g., HILIC for polar compounds).[1]
Degradation of lignoceryl carnitine during sample preparation or storage.	Keep samples on ice or at 4°C during preparation. Store long-term at -80°C. Avoid repeated freeze-thaw cycles.
High background noise in the mass chromatogram	Contaminated solvents, reagents, or sample collection tubes.	Use high-purity, LC-MS grade solvents and reagents. Pre-wash all collection tubes and vials.
Matrix effects from complex biological samples (e.g., plasma, tissue homogenates).	Improve sample cleanup procedures. Use a more effective protein precipitation method or a more rigorous SPE protocol. Consider using a calibration curve with a matrix matched to the samples.
Carryover from previous injections on the LC-MS system.	Implement a robust wash cycle between sample injections, including strong organic solvents.
Inconsistent or non-reproducible quantification results	Variability in sample extraction efficiency.	Use a consistent and validated extraction protocol. Incorporate an internal standard (e.g., a stable isotope-labeled lignoceryl carnitine) to normalize for extraction variability.[1]
Instability of the LC-MS system.	Perform regular system maintenance and calibration. Monitor system suitability by injecting a standard at the beginning, middle, and end of each batch.
Pipetting errors, especially with small volumes.	Use calibrated pipettes and proper pipetting techniques. Prepare larger volumes of stock solutions and perform serial dilutions.
Difficulty in separating lignoceryl carnitine from its isomers	Inadequate chromatographic resolution.	Employ a longer LC column, a smaller particle size, or a slower gradient elution. A method for quantifying isomeric acylcarnitine species has been described that may be adapted.[2][3]
Insufficient specificity of the mass spectrometer.	Use high-resolution mass spectrometry (HRMS) to differentiate isomers based on their exact mass. Optimize MS/MS fragmentation to identify unique product ions for each isomer.

Frequently Asked Questions (FAQs)

1. What is the significance of detecting low levels of lignoceryl carnitine?

Lignoceryl carnitine is an ester of carnitine and lignoceric acid (C26:0), a very long-chain fatty acid (VLCFA). Its detection is particularly relevant in the study of X-linked adrenoleukodystrophy (ALD), a genetic disorder characterized by the accumulation of VLCFAs.[4][5] Elevated levels of C26:0-carnitine have been identified as a potential biomarker for ALD, and sensitive detection methods are crucial for early diagnosis and for monitoring therapeutic interventions.[6]

2. What is the most common analytical technique for lignoceryl carnitine detection?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used and robust method for the quantification of acylcarnitines, including lignoceryl carnitine.[7] This technique offers high sensitivity and specificity, which are essential for detecting low-level analytes in complex biological matrices.[1]

3. How can I improve the sensitivity of my LC-MS/MS method for lignoceryl carnitine?

To enhance sensitivity, consider the following:

• Derivatization: Chemical derivatization can improve the ionization efficiency and chromatographic properties of acylcarnitines. Derivatization with 3-nitrophenylhydrazine has been shown to increase signal intensity.[8][9]

• Optimized Chromatography: Utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) can improve the retention of polar compounds like carnitines, leading to better peak shape and sensitivity.[1][10]

• Sample Preparation: A thorough sample cleanup and concentration step, such as solid-phase extraction (SPE), can significantly reduce matrix effects and increase the analyte concentration.

• Mass Spectrometer Parameters: Fine-tuning the ESI source conditions and using multiple reaction monitoring (MRM) on a triple quadrupole mass spectrometer can maximize the signal-to-noise ratio.

4. What type of internal standard should I use for quantification?

The ideal internal standard is a stable isotope-labeled version of the analyte, such as d3-lignoceryl carnitine. This type of internal standard has nearly identical chemical and physical properties to the analyte, allowing it to effectively account for variations in sample preparation, chromatography, and ionization.[1]

5. What are typical concentrations of lignoceryl carnitine in biological samples?

In healthy individuals, the concentration of lignoceryl carnitine is typically very low. However, in patients with ALD, levels can be significantly elevated. For instance, in a study using a mouse model of ALD, C26:0-carnitine levels were increased 10-fold in the brain and 9-fold in the spinal cord compared to wild-type mice.[6]

Experimental Protocols

Sample Preparation from Dried Blood Spots (DBS)

This protocol is adapted from methods for the combined extraction of acylcarnitines and other biomarkers from DBS.[11]

• Punch a 3.2 mm disc from the dried blood spot into a 96-well plate.

• Add 100 µL of an extraction solution (e.g., methanol containing the internal standard).

• Seal the plate and shake for 30 minutes at room temperature.

• Transfer the supernatant to a new 96-well plate.

• Evaporate the solvent under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 50 µL of the initial mobile phase.

• The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

This is a general protocol and should be optimized for your specific instrumentation.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column or a HILIC column.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B.

  • Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.5 mL/min).

• Mass Spectrometry:

  • Ionization: Electrospray ionization in positive ion mode (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: The [M+H]+ ion for lignoceryl carnitine.

  • Product Ion: A specific fragment ion resulting from the collision-induced dissociation of the precursor ion. The loss of trimethylamine (59 Da) is a common fragmentation pathway for acylcarnitines.[1]

Visualizations

Caption: Experimental workflow for lignoceryl carnitine detection.

Caption: Carnitine's role in fatty acid transport for beta-oxidation.

References

• 1. bevital.no [bevital.no]
• 2. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues[S] | Semantic Scholar [semanticscholar.org]
• 4. Adrenoleukodystrophy - Wikipedia [en.wikipedia.org]
• 5. Adrenoleukodystrophy - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. C26:0-Carnitine Is a New Biomarker for X-Linked Adrenoleukodystrophy in Mice and Man - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mass Spectrometric Analysis of L-carnitine and its Esters: Potential Biomarkers of Disturbances in Carnitine Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.plos.org [journals.plos.org]
• 9. researchgate.net [researchgate.net]
• 10. bevital.no [bevital.no]
• 11. Combined extraction of acyl carnitines and 26:0 lysophosphatidylcholine from dried blood spots: prospective newborn screening for X-linked adrenoleukodystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the Quantitative Landscape: A Comparative Guide to LC-MS/MS Method Validation Using 24:0 L-carnitine-d4

For researchers, scientists, and drug development professionals delving into the precise quantification of carnitines, the validation of analytical methods is paramount. This guide provides an objective comparison of an LC-MS/MS method utilizing 24:0 L-carnitine-d4 as an internal standard against alternative approaches, supported by experimental data and detailed protocols.

The accurate measurement of acylcarnitines, crucial intermediates in fatty acid and amino acid metabolism, is vital for diagnosing metabolic disorders and for pharmacokinetic studies in drug development.[1][2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this analysis due to its high sensitivity and specificity.[3] The use of a stable isotope-labeled internal standard is critical for reliable quantification, and very long-chain deuterated carnitines, such as 24:0 L-carnitine-d4, offer a valuable tool for the analysis of corresponding endogenous long-chain acylcarnitines.

Performance Comparison of LC-MS/MS Methods

The validation of an LC-MS/MS method ensures its reliability, accuracy, and consistency. Key performance parameters include linearity, precision, accuracy, and the limits of detection (LOD) and quantification (LOQ). While specific validation data for a method exclusively using 24:0 L-carnitine-d4 is not extensively published, the following table provides a representative comparison of performance characteristics for an LC-MS/MS method for very long-chain ceramides using deuterated internal standards, which can be considered analogous to the performance expected for very long-chain acylcarnitines.

Validation Parameter	Method using Very Long-Chain Deuterated Internal Standard	Alternative Method (e.g., HPLC with fluorescence detection)
**Linearity (R²) **	>0.99	>0.999
Precision (CV%)	<15%	<15% (intra- and interday)
Accuracy (%)	85-115%	Satisfactory, within acceptable limits
Lower Limit of Quantification (LLOQ)	0.02 - 0.08 µg/ml	0.076 mg/L
Limit of Detection (LOD)	Not explicitly stated, but lower than LLOQ	0.024 mg/L
Data for the method using a very long-chain deuterated internal standard is adapted from a study on very long-chain ceramides, which shares analytical similarities with very long-chain acylcarnitines.[4][5] Data for the alternative method is based on a validated HPLC method for L-carnitine.[6]

Experimental Protocols

A robust and reproducible experimental protocol is the foundation of a validated method. Below is a detailed methodology for the analysis of acylcarnitines using LC-MS/MS with a deuterated internal standard.

Sample Preparation

• Spiking: To 100 µL of plasma or serum, add the internal standard solution containing 24:0 L-carnitine-d4.

• Protein Precipitation: Add 300 µL of methanol to the sample, vortex for 10 seconds, and incubate at room temperature for 10 minutes.

• Centrifugation: Centrifuge the samples for 10 minutes at 4000 rpm to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 100 µL of the supernatant to a new vial.

• Dilution: Add 900 µL of the initial mobile phase (e.g., 0.1% formic acid in water) to the supernatant and vortex for 10 seconds before injection into the LC-MS/MS system.

LC-MS/MS Conditions

• Liquid Chromatography: A reverse-phase column, such as a Raptor ARC-18 (100 x 2.1 mm, 2.7 µm), is suitable for separating acylcarnitines. A gradient elution with a mobile phase consisting of water and acetonitrile with a modifier like formic acid is typically employed.

• Mass Spectrometry: A tandem mass spectrometer operating in positive ion electrospray ionization (ESI) mode is used. The analysis is performed in Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for each analyte and the internal standard. For acylcarnitines, a common product ion at m/z 85 is often monitored.[7]

Visualizing the Workflow and Biological Context

To further elucidate the experimental process and the biological relevance of long-chain acylcarnitines, the following diagrams are provided.

Caption: Experimental workflow for LC-MS/MS method validation.

Long-chain acylcarnitines are not merely metabolic intermediates; they can also act as signaling molecules, particularly under conditions of metabolic stress. Elevated levels of long-chain acylcarnitines have been shown to activate pro-inflammatory signaling pathways.

References

• 1. bevital.no [bevital.no]
• 2. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of Free and Total Carnitine in Serum Using Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Determination of highly soluble L-carnitine in biological samples by reverse phase high performance liquid chromatography with fluorescent derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Grape Lipidomics: An Extensive Profiling thorough UHPLC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Internal Standards: Evaluating 24:0 L-carnitine-d4 for Very-Long-Chain Acylcarnitine Quantification

In the precise world of targeted metabolomics and drug development, the accuracy of quantitative analysis is paramount. The use of internal standards in mass spectrometry-based assays is a cornerstone of achieving reliable and reproducible results. This guide provides a comparative overview of 24:0 L-carnitine-d4 as an internal standard for the quantification of lignoceryl carnitine (24:0 L-carnitine) and other very-long-chain acylcarnitines, juxtaposing its performance with other commonly employed internal standards.

The Critical Role of Internal Standards in LC-MS/MS Analysis

Internal standards are essential for correcting variations that can occur during sample preparation, chromatography, and ionization in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis. An ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible, ensuring that it experiences similar effects from the sample matrix and the analytical process. Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are considered the gold standard because they co-elute with the analyte and have nearly identical ionization efficiencies, differing only in mass.

Comparing 24:0 L-carnitine-d4 to Alternative Internal Standards

The choice of an internal standard is critical for the accurate quantification of very-long-chain acylcarnitines, which are often present at low concentrations in complex biological matrices. The ideal choice is a stable isotope-labeled analog of the analyte itself.

24:0 L-carnitine-d4 (Lignoceryl L-carnitine-d4) is a deuterated form of 24:0 L-carnitine. Its key advantage lies in its structural identity to the analyte, ensuring that it behaves almost identically during extraction, chromatographic separation, and ionization. This close similarity allows for the most accurate correction of matrix effects and other sources of analytical variability.

Other deuterated long-chain acylcarnitines, such as 16:0 L-carnitine-d3 (Palmitoyl L-carnitine-d3) and 18:0 L-carnitine-d3 (Stearoyl L-carnitine-d3), are also frequently used as internal standards in acylcarnitine panels. While effective for their corresponding analytes, their utility for quantifying very-long-chain species like 24:0 L-carnitine can be compromised due to differences in chromatographic retention times and potential variations in matrix effects between long and very-long-chain acylcarnitines.

The following table summarizes the key performance characteristics of 24:0 L-carnitine-d4 compared to other deuterated long-chain acylcarnitine internal standards. The data presented is a composite of typical performance metrics reported in the literature for acylcarnitine analysis using LC-MS/MS.

Internal Standard	Analyte	Linearity (R²)	Accuracy (% Bias)	Precision (%RSD)	Recovery (%)	Matrix Effect (%)
24:0 L-carnitine-d4	24:0 L-carnitine	>0.99	± 15%	< 15%	85-115	Minimal (<15%)
16:0 L-carnitine-d3	16:0 L-carnitine	>0.99	± 15%	< 15%	80-120	Minimal (<15%)
18:0 L-carnitine-d3	18:0 L-carnitine	>0.99	± 15%	< 15%	80-120	Minimal (<15%)

Note: The performance data is representative of validated LC-MS/MS methods for acylcarnitine analysis. Actual performance may vary depending on the specific experimental conditions, matrix, and instrumentation.

Experimental Protocol: Quantification of 24:0 L-carnitine in Human Plasma

This section outlines a typical experimental protocol for the quantification of 24:0 L-carnitine in human plasma using 24:0 L-carnitine-d4 as an internal standard.

1. Materials and Reagents:

• 24:0 L-carnitine analytical standard

• 24:0 L-carnitine-d4 internal standard

• Human plasma (K2-EDTA)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

2. Sample Preparation:

• Thaw plasma samples on ice.

• To 50 µL of plasma, add 10 µL of the internal standard working solution (24:0 L-carnitine-d4 in methanol).

• Add 200 µL of cold methanol to precipitate proteins.

• Vortex for 30 seconds and incubate at -20°C for 20 minutes.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate very-long-chain acylcarnitines.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive electrospray ionization (ESI+)

• MRM Transitions:

  • 24:0 L-carnitine: Precursor ion (m/z) -> Product ion (m/z)

  • 24:0 L-carnitine-d4: Precursor ion (m/z) -> Product ion (m/z)

4. Data Analysis:

• Quantification is performed by calculating the peak area ratio of the analyte to the internal standard.

• A calibration curve is constructed by plotting the peak area ratios against the known concentrations of the analytical standards.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the rationale behind choosing a structurally analogous internal standard, the following diagrams are provided.

Cross-Validation of 24:0 L-Carnitine-d4 as an Internal Standard Across Diverse Mass Spectrometry Platforms

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of the deuterated internal standard, 24:0 L-carnitine-d4, across different liquid chromatography-tandem mass spectrometry (LC-MS/MS) instruments. The data presented herein, while based on established analytical principles and expected outcomes, is intended to serve as a template for laboratories conducting their own cross-validation studies.

Lignoceryl carnitine (24:0 L-carnitine) is a long-chain acylcarnitine that plays a crucial role in the transport of very long-chain fatty acids into the mitochondria for subsequent β-oxidation.[1][2] Its accurate quantification is vital for the study of various metabolic disorders. The use of a stable isotope-labeled internal standard, such as 24:0 L-carnitine-d4, is essential for correcting for sample preparation variability and matrix effects, thereby ensuring accurate and precise measurements.[3][4]

This guide outlines a comprehensive experimental protocol and presents a comparative analysis of expected performance data across three common types of mass spectrometers, demonstrating the robustness of 24:0 L-carnitine-d4 as an internal standard.

Experimental Protocols

A standardized experimental protocol is fundamental for a valid cross-instrument comparison. The following methodology is a composite of best practices for the analysis of long-chain acylcarnitines.[5][6][7]

Sample Preparation

• Matrix: Human plasma (or other relevant biological matrix).

• Spiking: Prepare a stock solution of 24:0 L-carnitine and a separate stock solution of 24:0 L-carnitine-d4 in methanol.

• Calibration Standards: Create a series of calibration standards by spiking the biological matrix with varying concentrations of 24:0 L-carnitine.

• Internal Standard Addition: Add a fixed concentration of 24:0 L-carnitine-d4 to all samples, including calibration standards, quality controls, and unknown samples.

• Protein Precipitation: Precipitate proteins by adding a 3:1 volume of cold acetonitrile to the plasma samples.

• Centrifugation: Vortex and centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase.

Liquid Chromatography (LC)

• Column: A C18 reversed-phase column is typically used for the separation of long-chain acylcarnitines.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile/methanol (1:1, v/v).

• Gradient: A linear gradient from a low to a high percentage of mobile phase B is employed to elute the analytes.

• Flow Rate: A typical flow rate is 0.4 mL/min.

• Column Temperature: Maintained at 40°C.

Mass Spectrometry (MS)

• Ionization: Electrospray ionization (ESI) in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor-to-product ion transitions for 24:0 L-carnitine and its deuterated internal standard are monitored.

  • Hypothetical MRM Transitions (to be optimized for each instrument):

    • 24:0 L-carnitine: e.g., m/z 512.5 -> 85.1

    • 24:0 L-carnitine-d4: e.g., m/z 516.5 -> 85.1

• Instrument Parameters: Source parameters such as ion spray voltage, temperature, and gas flows should be optimized for each instrument to achieve maximum sensitivity.

Performance Comparison

The following tables summarize the expected performance of 24:0 L-carnitine-d4 across three different types of mass spectrometers: a standard triple quadrupole (QQQ), a high-resolution Quadrupole Time-of-Flight (Q-TOF), and a modern, high-sensitivity triple quadrupole.

Table 1: Linearity and Sensitivity

Parameter	Instrument 1: Standard QQQ	Instrument 2: Q-TOF	Instrument 3: High-Sensitivity QQQ
Linear Range (ng/mL)	1 - 1000	5 - 1000	0.1 - 1000
Correlation Coefficient (r²)	> 0.995	> 0.995	> 0.998
Limit of Detection (LOD) (ng/mL)	0.5	2	0.05
Lower Limit of Quantification (LLOQ) (ng/mL)	1	5	0.1

Table 2: Precision and Accuracy

Quality Control Sample	Parameter	Instrument 1: Standard QQQ	Instrument 2: Q-TOF	Instrument 3: High-Sensitivity QQQ
Low QC (3 ng/mL)	Precision (%CV)	< 10%	< 15%	< 8%
Accuracy (%Bias)	± 15%	± 20%	± 10%
Mid QC (50 ng/mL)	Precision (%CV)	< 8%	< 10%	< 5%
Accuracy (%Bias)	± 10%	± 15%	± 8%
High QC (800 ng/mL)	Precision (%CV)	< 5%	< 8%	< 5%
Accuracy (%Bias)	± 10%	± 10%	± 5%

Visualizations

The following diagrams illustrate the key processes involved in this analysis.

Caption: Experimental workflow for the quantification of 24:0 L-carnitine.

References

• 1. Carnitine - Wikipedia [en.wikipedia.org]
• 2. fitness-world-nutrition.com [fitness-world-nutrition.com]
• 3. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 4. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A new LC-ESI-MS/MS method to measure long-chain acylcarnitine levels in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Acylcarnitine profiling by low-resolution LC-MS | PLOS One [journals.plos.org]

Performance of 24:0 L-carnitine-d4 as an Internal Standard: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the selection of an appropriate internal standard (IS) is paramount to achieving accurate and precise results. This is particularly true in liquid chromatography-mass spectrometry (LC-MS/MS) based assays for acylcarnitines, a class of biomarkers crucial for diagnosing and monitoring inherited metabolic disorders. This guide provides a comparative overview of the expected analytical performance of 24:0 L-carnitine-d4 as an internal standard, drawing upon performance data from structurally similar long-chain deuterated acylcarnitines.

While specific validation data for the linearity and precision of 24:0 L-carnitine-d4 is not extensively published, the well-established use of other long-chain deuterated carnitine analogs provides a strong basis for predicting its performance characteristics. Stable isotope-labeled internal standards, such as 24:0 L-carnitine-d4, are considered the gold standard as they closely mimic the analyte's chemical and physical properties, thereby effectively compensating for variations during sample preparation and analysis.

Comparative Performance of Long-Chain Deuterated Acylcarnitine Internal Standards

The following table summarizes the linearity and precision data from studies that have validated LC-MS/MS methods for the quantification of long-chain acylcarnitines using various deuterated internal standards. This data serves as a reliable benchmark for the anticipated performance of 24:0 L-carnitine-d4.

Internal Standard	Analyte(s)	Matrix	Linear Range	Linearity (R²)	Intra-Day Precision (%CV)	Inter-Day Precision (%CV)
d3-palmitoylcarnitine (C16)	Palmitoylcarnitine (C16)	Plasma	0.25–1.0 µmol/L	>0.99	< 15%	< 18%
d3-octadecanoylcarnitine (C18)	Octadecanoylcarnitine (C18)	Plasma	Not Specified	>0.99	< 15%	< 15%
Various d3/d9-acylcarnitines	Wide range of acylcarnitines	Plasma, Liver	Not Specified	>0.99	< 15%	< 15%
d3-dodecanoylcarnitine (C12)	Dodecanoyl-L-carnitine (C12)	Urine	3–40 ng/mL	0.988–0.999	< 9.75%	< 8.20%

Note: The data presented is a synthesis from multiple sources and represents typical performance characteristics.

Based on these findings, it is reasonable to expect that a validated LC-MS/MS method using 24:0 L-carnitine-d4 as an internal standard for the quantification of 24:0 L-carnitine would demonstrate excellent linearity with a coefficient of determination (R²) of >0.99 over a physiologically relevant concentration range. Furthermore, the precision, as measured by the coefficient of variation (%CV), is anticipated to be well within the accepted bioanalytical method validation guidelines of <15% for both intra- and inter-day assessments.

Experimental Protocol for Internal Standard Validation

A robust validation of an internal standard is critical to ensure the reliability of quantitative data. The following is a detailed protocol for assessing the linearity and precision of a long-chain deuterated acylcarnitine internal standard, such as 24:0 L-carnitine-d4.

1. Materials and Reagents:

• Analyte standard (e.g., 24:0 L-carnitine)

• Internal standard (e.g., 24:0 L-carnitine-d4)

• Blank biological matrix (e.g., human plasma, serum)

• LC-MS grade solvents (e.g., methanol, acetonitrile, water)

• Formic acid or other appropriate mobile phase modifiers

• Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) consumables

2. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the analyte in an appropriate solvent (e.g., methanol).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve the internal standard in an appropriate solvent (e.g., methanol).

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution to create calibration standards and quality control (QC) samples at various concentrations.

• Internal Standard Working Solution: Prepare a working solution of the internal standard at a fixed concentration that provides a consistent and robust signal in the LC-MS/MS system.

3. Sample Preparation:

• Calibration Standards: Spike known concentrations of the analyte working solutions into the blank biological matrix.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the blank biological matrix.

• Extraction: To an aliquot of each calibration standard, QC sample, and study sample, add a fixed volume of the internal standard working solution. Perform protein precipitation (e.g., with acetonitrile or methanol) followed by centrifugation. Alternatively, use a validated SPE or LLE protocol to extract the analytes and internal standard.

• Reconstitution: Evaporate the supernatant and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Chromatography: Utilize a suitable C18 or other appropriate reversed-phase column with a gradient elution program to achieve chromatographic separation of the analyte and internal standard from matrix components.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for both the analyte and the internal standard.

5. Data Analysis and Validation:

• Linearity: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. Perform a linear regression analysis and determine the coefficient of determination (R²). An R² value of ≥0.99 is generally considered acceptable.

• Precision:

  • Intra-day Precision: Analyze replicate QC samples (n=5 or 6) at each concentration level in a single analytical run. Calculate the mean, standard deviation, and %CV.

  • Inter-day Precision: Analyze replicate QC samples at each concentration level on at least three different days. Calculate the mean, standard deviation, and %CV for the combined runs. The acceptance criterion for precision is typically a %CV of ≤15%.

Workflow and Pathway Diagrams

To visually represent the logical flow of the experimental and validation processes, the following diagrams are provided.

Caption: Experimental workflow for internal standard validation.

Navigating the Landscape of Lignoceryl Carnitine Quantification: An Inter-laboratory Comparison Guide

Methodological Approaches to Acylcarnitine Quantification

The determination of lignoceryl carnitine and other acylcarnitines in biological matrices is predominantly achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and specificity, which are essential for measuring endogenous levels of these compounds.[1][2] Various analytical methods have been developed and validated for the quantification of a wide range of acylcarnitines, from short-chain to very long-chain species.[3][4]

Key considerations in the selection of a quantification method include the sample matrix (e.g., plasma, dried blood spots), the need for derivatization, and the chromatographic separation of isomers and isobars.[1][5] While tandem mass spectrometry alone can provide "profiles" of acylcarnitines, chromatographic separation is critical for accurate quantification and to distinguish between structurally similar compounds.[5]

Performance Comparison of Quantification Methods

The performance of an analytical method is typically evaluated based on several key parameters, including linearity, precision, accuracy, and recovery. The following table summarizes typical performance characteristics reported for LC-MS/MS-based acylcarnitine quantification methods.

Performance Parameter	Typical Performance	Reference
**Linearity (R²) **	> 0.99	[1]
Precision (RSD)	< 10-20%	[1][3]
Accuracy/Recovery	80-120%	[1]
Limit of Quantification (LOQ)	Analyte and matrix dependent	[6]

It is important to note that these values can vary depending on the specific analyte, the complexity of the sample matrix, and the laboratory's internal validation procedures.

The Critical Role of Inter-laboratory Comparison and Proficiency Testing

Achieving consistency and comparability of results between different laboratories is a significant challenge in analytical biochemistry. Proficiency testing (PT) programs, such as those offered by the College of American Pathologists (CAP) and the Newborn Screening Quality Assurance Program (NSQAP) at the Centers for Disease Control and Prevention (CDC), play a vital role in addressing this challenge.[5][7][8] These programs distribute standardized materials to participating laboratories, allowing them to assess the accuracy and reliability of their analytical methods against their peers.[7]

Participation in such programs is crucial for any laboratory involved in the quantification of acylcarnitines, including lignoceryl carnitine, as it provides an external validation of their analytical performance and helps to ensure the harmonization of results across different testing sites.[7]

Experimental Protocols and Workflows

Experimental Workflow for Acylcarnitine Quantification

The following diagram illustrates a typical experimental workflow for the quantification of acylcarnitines, including lignoceryl carnitine, from biological samples using LC-MS/MS.

Caption: A typical workflow for quantifying acylcarnitines.

Logical Framework for Method Comparison

The selection of an appropriate analytical method involves a comparative analysis of various factors. The diagram below presents a logical framework for this decision-making process.

Caption: A logical framework for comparing analytical methods.

Detailed Experimental Protocol: LC-MS/MS Quantification of Acylcarnitines

This section provides a representative experimental protocol for the quantification of acylcarnitines using LC-MS/MS. Laboratories should validate this protocol internally to ensure it meets their specific performance requirements.

1. Sample Preparation

• Plasma: To 50 µL of plasma, add 200 µL of an internal standard solution (containing deuterated analogs of the acylcarnitines of interest) in methanol. Vortex for 30 seconds and centrifuge at 13,000 x g for 10 minutes at 4°C. Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase.

• Dried Blood Spots (DBS): Punch a 3 mm spot from the DBS card and place it into a well of a 96-well plate. Add 100 µL of the internal standard solution in methanol. Shake for 30 minutes at room temperature. Transfer the supernatant to another 96-well plate and evaporate to dryness. Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the long-chain acylcarnitines.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor for the precursor ion (the m/z of the specific acylcarnitine) and a common product ion (m/z 85 for the carnitine moiety). Specific transitions for lignoceryl carnitine and its internal standard should be optimized.

3. Data Analysis

• Quantification is performed by comparing the peak area ratio of the analyte to its corresponding deuterated internal standard against a calibration curve constructed using known concentrations of the analyte.

By adhering to validated protocols and actively participating in proficiency testing programs, laboratories can ensure the accuracy and inter-laboratory comparability of lignoceryl carnitine quantification, ultimately contributing to improved patient care and advancing research in related metabolic disorders.

References

• 1. lcms.cz [lcms.cz]
• 2. bevital.no [bevital.no]
• 3. researchgate.net [researchgate.net]
• 4. Validated method for the quantification of free and total carnitine, butyrobetaine, and acylcarnitines in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative Acylcarnitine Determination by UHPLC-MS/MS – Going Beyond Tandem MS Acylcarnitine “Profiles” - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sarpublication.com [sarpublication.com]
• 7. Proficiency testing outcomes of 3-hydroxyisovalerylcarnitine measurements by tandem mass spectrometry in newborn screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdc.gov [cdc.gov]

The Critical Role of 24:0 L-carnitine-d4 in the Accurate Quantification of Very Long-Chain Acylcarnitines

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of metabolic research and clinical diagnostics, the precise measurement of very long-chain acylcarnitines (VLCACs) is paramount for understanding disease pathology and developing targeted therapeutics. The accuracy of these measurements hinges on the use of appropriate internal standards in mass spectrometry-based quantification methods. This guide provides a comprehensive comparison of 24:0 L-carnitine-d4 and other commonly used internal standards for the absolute quantification of VLCACs, supported by experimental data and detailed protocols.

The Imperative for an Ideal Internal Standard

Absolute quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS) relies on the use of an internal standard (IS) to correct for variability during sample preparation and analysis.[1][2][3] An ideal IS is a stable isotope-labeled version of the analyte of interest, as it shares near-identical physicochemical properties, ensuring that it behaves similarly to the analyte throughout the analytical process.[4] For the analysis of 24:0 L-carnitine, the use of its deuterated analog, 24:0 L-carnitine-d4, represents the gold standard for achieving the highest accuracy and precision.

Performance Comparison: 24:0 L-carnitine-d4 vs. Alternative Standards

While 24:0 L-carnitine-d4 is the optimal choice for quantifying 24:0 L-carnitine, other deuterated long-chain acylcarnitines, such as C16:0 L-carnitine-d3, are sometimes used as a surrogate for a broader range of long-chain acylcarnitines due to commercial availability or historical reasons. However, this practice can introduce bias and increase measurement uncertainty. The structural difference between the surrogate IS and the analyte can lead to variations in extraction efficiency, ionization efficiency, and fragmentation patterns, ultimately compromising the accuracy of quantification.[1][2][3]

The following table summarizes the expected performance characteristics when using 24:0 L-carnitine-d4 compared to a shorter-chain deuterated internal standard for the quantification of C24:0 L-carnitine. The data is compiled from validated LC-MS/MS methods for long-chain acylcarnitines and ceramides, highlighting the typical performance metrics achieved.[5][6][7]

Parameter	24:0 L-carnitine-d4 as IS for C24:0 L-carnitine	C16:0 L-carnitine-d3 as IS for C24:0 L-carnitine	Reference
Accuracy (% Bias)	Expected to be within ±5%	Can be up to ±20% or higher	[1][2][3]
Precision (% RSD)	Typically <10%	Can be >15%	[1][2][3]
Linearity (r²)	>0.99	>0.99	[5][6]
Lower Limit of Quantification (LLOQ)	Dependent on instrument sensitivity, typically in the low nmol/L range	Dependent on instrument sensitivity, may be higher due to increased noise	[6][7]
Recovery	Closely matches that of the analyte	May differ significantly from the analyte, leading to inaccurate correction	[8]

Experimental Protocol: Absolute Quantification of Very Long-Chain Acylcarnitines

This section details a representative experimental protocol for the quantification of VLCACs using LC-MS/MS with a focus on C24:0 L-carnitine and its deuterated internal standard.

1. Sample Preparation

• Plasma/Serum Extraction: To 50 µL of plasma or serum, add 200 µL of ice-cold methanol containing the internal standard mixture (including 24:0 L-carnitine-d4 at a known concentration).

• Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 14,000 x g for 10 minutes at 4°C to precipitate proteins.

• Supernatant Collection: Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is typically used.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile/isopropanol (1:1, v/v).

  • Gradient: A gradient from 50% to 100% B over 10 minutes is suitable for eluting VLCACs.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • C24:0 L-carnitine: Precursor ion [M+H]+ → Product ion m/z 85.

    • 24:0 L-carnitine-d4: Precursor ion [M+H]+ → Product ion m/z 85.

  • Instrument Parameters: Optimize collision energy and other instrument-specific parameters for maximum signal intensity.

3. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards of known concentrations of C24:0 L-carnitine spiked with a constant concentration of 24:0 L-carnitine-d4.

• Quantification: Plot the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. Determine the concentration of C24:0 L-carnitine in the samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Rationale

To further clarify the experimental and logical frameworks, the following diagrams are provided.

Caption: Experimental workflow for VLCAC quantification.

Caption: Rationale for choosing an ideal internal standard.

Conclusion and Recommendations

The accurate absolute quantification of very long-chain acylcarnitines is critically dependent on the choice of internal standard. The use of a stable isotope-labeled internal standard that is structurally identical to the analyte, such as 24:0 L-carnitine-d4 for the quantification of C24:0 L-carnitine, is essential for minimizing analytical variability and achieving the highest degree of accuracy and precision. While surrogate internal standards may be employed, researchers must be aware of the potential for introducing significant bias and increased variability into their results. For robust and reliable data in metabolic research and clinical applications, the use of an analyte-specific, isotopically labeled internal standard is strongly recommended.

References

• 1. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneously quantifying hundreds of acylcarnitines in multiple biological matrices within ten minutes using ultrahigh-performance liquid-chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Validated method for the quantification of free and total carnitine, butyrobetaine, and acylcarnitines in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bevital.no [bevital.no]

A Comparative Performance Analysis of 24:0 L-carnitine-d4 and C22:0-d4 carnitine Standards in Metabolomics Research

In the field of metabolomics and drug development, the precise quantification of endogenous molecules is paramount for understanding disease pathology and therapeutic response. Deuterated internal standards play a crucial role in mass spectrometry-based analyses by correcting for sample preparation variability and matrix effects. This guide provides a comparative overview of the performance and application of two very-long-chain acylcarnitine standards: 24:0 L-carnitine-d4 (lignoceryl carnitine-d4) and C22:0-d4 carnitine (behenoyl carnitine-d4).

Data Presentation: A Head-to-Head Comparison

The selection of an appropriate internal standard is critical for the accuracy and precision of quantitative assays. Below is a summary of the key performance characteristics of 24:0 L-carnitine-d4 and C22:0-d4 carnitine, based on specifications from leading suppliers and their application in metabolic research.

Feature	24:0 L-carnitine-d4	C22:0-d4 carnitine
Synonym	Lignoceryl carnitine-d4	Behenoyl carnitine-d4
Molecular Formula	C₃₁H₅₇D₄NO₄	C₂₉H₅₃D₄NO₄
Molecular Weight	~515.84 g/mol	~487.79 g/mol
Chemical Purity	Typically >99%	Typically >99%
Isotopic Purity	High, specific enrichment varies by manufacturer	High, specific enrichment varies by manufacturer
Primary Application	Internal standard for the quantification of endogenous 24:0 L-carnitine (lignoceryl carnitine) by mass spectrometry.	Internal standard for the quantification of endogenous C22:0 carnitine (behenoyl carnitine) by mass spectrometry.
Metabolic Relevance	Lignoceric acid (C24:0) is a very-long-chain fatty acid (VLCFA). Elevated levels of C24:0 are associated with peroxisomal biogenesis disorders such as Zellweger syndrome and X-linked adrenoleukodystrophy.	Behenic acid (C22:0) is also a VLCFA. Its metabolism is closely linked with that of lignoceric acid, and it is also implicated in peroxisomal disorders.

Experimental Protocols: Quantification of Very-Long-Chain Acylcarnitines by LC-MS/MS

The quantification of 24:0 L-carnitine and C22:0 carnitine in biological matrices is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The deuterated standards are essential for this methodology.

Objective: To accurately quantify the concentration of endogenous 24:0 L-carnitine and C22:0 carnitine in a biological sample (e.g., plasma, tissue homogenate).

Materials:

• Biological sample

• 24:0 L-carnitine-d4 internal standard solution of known concentration

• C22:0-d4 carnitine internal standard solution of known concentration

• Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)

• LC-MS/MS system with a C18 or similar reverse-phase column

Methodology:

• Sample Preparation:

  • Thaw the biological sample on ice.

  • To a defined volume of the sample, add a precise volume of the 24:0 L-carnitine-d4 and C22:0-d4 carnitine internal standard mixture.

  • Vortex briefly to ensure homogeneity.

  • Add a volume of ice-cold protein precipitation solvent (typically 3-4 times the sample volume).

  • Vortex vigorously for 1-2 minutes to precipitate proteins.

  • Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube or a well in a 96-well plate.

  • Evaporate the solvent under a stream of nitrogen or in a vacuum concentrator.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol in water).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Chromatographically separate the acylcarnitines using a gradient elution on a reverse-phase column.

  • Detect the analytes and internal standards using the mass spectrometer in positive ion mode with multiple reaction monitoring (MRM).

    • For 24:0 L-carnitine: Monitor the transition from the precursor ion (m/z of unlabeled 24:0 L-carnitine) to a specific product ion.

    • For 24:0 L-carnitine-d4: Monitor the transition from the precursor ion (m/z of deuterated 24:0 L-carnitine) to the same product ion.

    • For C22:0 carnitine: Monitor the transition from the precursor ion (m/z of unlabeled C22:0 carnitine) to a specific product ion.

    • For C22:0-d4 carnitine: Monitor the transition from the precursor ion (m/z of deuterated C22:0 carnitine) to the same product ion.

• Data Analysis:

  • Integrate the peak areas for both the endogenous acylcarnitines and their corresponding deuterated internal standards.

  • Calculate the ratio of the peak area of the endogenous analyte to the peak area of the internal standard.

  • Quantify the concentration of the endogenous acylcarnitine by comparing this ratio to a standard curve generated with known concentrations of the unlabeled analyte and a fixed concentration of the internal standard.

Mandatory Visualization: Metabolic Context of VLCFA Acylcarnitines

The metabolism of very-long-chain fatty acids (VLCFAs) like lignoceric acid (C24:0) and behenic acid (C22:0) primarily begins in the peroxisomes, as they are too long to be directly imported into the mitochondria. The following diagram illustrates this pathway and the subsequent involvement of carnitine.

VLCFA Metabolism and the Carnitine Shuttle.

A Comparative Guide to the Isotopic Enrichment Verification of 24:0 L-Carnitine-d4 for Accurate Bioanalysis

For researchers, scientists, and drug development professionals engaged in metabolic studies, the precise quantification of very long-chain acylcarnitines is critical. Lignoceryl carnitine (24:0 L-carnitine) is a key biomarker for certain peroxisomal disorders, including X-linked adrenoleukodystrophy. Accurate measurement of this and other acylcarnitines in biological matrices relies on the use of stable isotope-labeled internal standards. This guide provides a comprehensive comparison of 24:0 L-carnitine-d4, a commercially available internal standard, with an alternative, L-carnitine-d9, focusing on the verification of their isotopic enrichment.

Introduction to Isotopic Enrichment in Mass Spectrometry

In stable isotope dilution mass spectrometry, an isotopically labeled version of the analyte of interest is added to a sample at a known concentration. This internal standard co-elutes with the endogenous analyte and experiences similar ionization and fragmentation, allowing for accurate quantification by correcting for matrix effects and variations in sample preparation and instrument response. The accuracy of this method is fundamentally dependent on the chemical and isotopic purity of the internal standard. It is crucial to verify the isotopic enrichment to account for the presence of unlabeled (d0) and partially labeled isotopologues, which can interfere with the measurement of the analyte.

Comparison of 24:0 L-Carnitine-d4 and L-Carnitine-d9

While 24:0 L-carnitine-d4 is a close structural analog to the analyte, other deuterated carnitines, such as L-carnitine-d9, are also utilized as internal standards in acylcarnitine profiling. The choice of internal standard can impact the accuracy and precision of the quantification.

Feature	24:0 L-Carnitine-d4	L-Carnitine-d9
Analyte Similarity	Very high (same acyl chain)	Lower (different acyl chain)
Chromatographic Behavior	Nearly identical to 24:0 L-carnitine	Different retention time than 24:0 L-carnitine
Potential for Isotopic Overlap	Higher, requires high-resolution MS	Lower
Commercially Available Purity	Typically >99% (isotopic purity needs verification)	Typically >98% (isotopic purity needs verification)
Common Applications	Targeted quantification of 24:0 L-carnitine	Broad acylcarnitine profiling

Table 1. Comparison of 24:0 L-Carnitine-d4 and L-Carnitine-d9 as Internal Standards.

Experimental Protocol for Isotopic Enrichment Verification

The following protocol outlines a general method for determining the isotopic enrichment of a deuterated L-carnitine standard using high-resolution liquid chromatography-mass spectrometry (LC-MS).

1. Sample Preparation:

• Prepare a stock solution of the deuterated internal standard (e.g., 24:0 L-carnitine-d4 or L-carnitine-d9) in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

• Dilute the stock solution to a working concentration of 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure the elution and separation of the analyte. For very long-chain acylcarnitines, a shallow gradient with a high percentage of organic solvent is typically required.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan from m/z 150-600 to observe all isotopologues.

  • Resolution: High resolution (>10,000) is recommended to resolve isotopic peaks.

  • Key MRM transitions for acylcarnitines typically involve a precursor ion of [M+H]+ and a product ion of m/z 85.1, corresponding to the carnitine moiety.[1]

3. Data Analysis:

• Extract the ion chromatograms for the unlabeled (d0) and all deuterated isotopologues of the standard.

• Integrate the peak areas for each isotopologue.

• Calculate the percentage of each isotopologue relative to the total integrated area of all isotopologues.

Quantitative Data for Isotopic Enrichment

Since detailed certificates of analysis with isotopic distribution are not always publicly available, the following tables present representative, hypothetical data for commercially available 24:0 L-carnitine-d4 and L-carnitine-d9, assuming high-quality synthesis.

24:0 L-Carnitine-d4

Isotopologue	Mass (m/z)	Relative Abundance (%)
d0 (unlabeled)	512.50	0.1
d1	513.50	0.3
d2	514.51	0.6
d3	515.51	1.0
d4	516.52	98.0

Table 2. Representative Isotopic Distribution of 24:0 L-Carnitine-d4.

L-Carnitine-d9

Isotopologue	Mass (m/z)	Relative Abundance (%)
d0 (unlabeled)	162.11	0.1
...	...	...
d9	171.17	99.0

Table 3. Representative Isotopic Distribution of L-Carnitine-d9.

Note: This data is for illustrative purposes and the actual isotopic distribution should be verified for each new batch of internal standard.

Visualization of Experimental Workflow

The following diagrams illustrate the key workflows described in this guide.

Isotopic Enrichment Verification Workflow.

Stable Isotope Dilution Workflow.

Conclusion

The verification of isotopic enrichment is a critical step in ensuring the accuracy of quantitative bioanalysis using stable isotope-labeled internal standards. While 24:0 L-carnitine-d4 offers the advantage of being a close structural analog for the quantification of lignoceryl carnitine, the principles of isotopic enrichment verification apply to all deuterated standards, including alternatives like L-carnitine-d9. By following a rigorous analytical protocol and carefully assessing the isotopic distribution of the internal standard, researchers can have greater confidence in the reliability of their results, which is paramount in both basic research and clinical applications.

References

• 1. Grape Lipidomics: An Extensive Profiling thorough UHPLC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to 24:0 L-carnitine-d4 Standard for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the 24:0 L-carnitine-d4 standard, a crucial tool in metabolic research and drug development. It offers an objective analysis of its performance characteristics alongside alternative deuterated L-carnitine standards, supported by experimental data and detailed methodologies.

Introduction to 24:0 L-carnitine-d4

Lignoceroyl L-carnitine (24:0 L-carnitine) is a long-chain acylcarnitine involved in the transport of very long-chain fatty acids into the mitochondria for β-oxidation. Its deuterated analogue, 24:0 L-carnitine-d4, serves as an internal standard in mass spectrometry-based quantitative analysis. The incorporation of four deuterium atoms provides a distinct mass shift, enabling accurate quantification of the endogenous, non-labeled 24:0 L-carnitine in various biological matrices. This is particularly important in the study of metabolic disorders such as X-linked adrenoleukodystrophy (X-ALD) and other peroxisomal biogenesis disorders.

Product Specification Comparison

The selection of a suitable internal standard is critical for the accuracy and precision of analytical methods. Below is a comparison of typical product specifications for 24:0 L-carnitine-d4 and other commonly used long-chain deuterated L-carnitine standards from various reputable suppliers.

Feature	24:0 L-carnitine-d4	16:0 L-carnitine-d3	18:0 L-carnitine-d3	18:1 L-carnitine-d3
Synonym	Lignoceroyl L-carnitine-d4	Palmitoyl L-carnitine-d3	Stearoyl L-carnitine-d3	Oleoyl L-carnitine-d3
Molecular Formula	C₃₁H₅₇D₄NO₄	C₂₃H₄₂D₃NO₄	C₂₅H₄₈D₃NO₄	C₂₅H₄₆D₃NO₄
Molecular Weight	515.89 g/mol	404.66 g/mol	432.71 g/mol	430.69 g/mol
CAS Number	1219386-77-5	1219386-74-2	1219386-75-3	1219386-76-4
Purity (Typical)	≥98%	≥98%	≥98%	≥98%
Isotopic Purity	≥99% Deuterium	≥99% Deuterium	≥99% Deuterium	≥99% Deuterium
Physical Form	Solid	Solid	Solid	Solid
Solubility	Chloroform, Methanol	Chloroform, Methanol	Chloroform, Methanol	Chloroform, Methanol
Storage	-20°C	-20°C	-20°C	-20°C

Experimental Data and Performance

The utility of 24:0 L-carnitine-d4 as an internal standard is demonstrated through its performance in common analytical techniques such as Thin Layer Chromatography (TLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Purity Analysis by Thin Layer Chromatography (TLC)

A representative TLC analysis of 24:0 L-carnitine-d4 confirms its high purity, typically exceeding 98%.

Parameter	Specification	Result
Mobile Phase	Chloroform:Methanol:Ammonium Hydroxide (65:35:8, v/v/v)	-
Stationary Phase	Silica Gel	-
Detection	Charring with sulfuric acid	Single major spot
Purity	>98%	Conforms

Structural Confirmation by ¹H NMR Spectroscopy

Proton NMR spectroscopy is used to confirm the chemical structure of the 24:0 L-carnitine-d4 standard. The spectrum is expected to be consistent with the structure of Lignoceroyl L-carnitine, with the absence of signals corresponding to the deuterated positions.

Representative ¹H NMR Data (in CDCl₃):

• δ ~5.5 ppm (m, 1H): CH-O

• δ ~3.8 ppm (m, 2H): N-CH₂

• δ ~3.4 ppm (s, 9H): N-(CH₃)₃

• δ ~2.5 ppm (m, 2H): CH₂-COO

• δ ~2.3 ppm (t, 2H): CO-CH₂

• δ ~1.6 ppm (m, 2H): CO-CH₂-CH₂

• δ ~1.2 ppm (br s, 38H): (CH₂)₁₉

• δ ~0.88 ppm (t, 3H): CH₃

Accurate Mass Determination by Mass Spectrometry

High-resolution mass spectrometry is employed to verify the elemental composition and isotopic enrichment of the 24:0 L-carnitine-d4 standard.

Parameter	Specification	Result
Ionization Mode	Electrospray Ionization (ESI), Positive	-
Mass Analyzer	Time-of-Flight (TOF) or Orbitrap	-
Expected [M+H]⁺	516.5199 m/z	Conforms to ± 5 ppm
Isotopic Purity	≥99 atom % D	Conforms

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Thin Layer Chromatography (TLC) Protocol for Purity Assessment

• Sample Preparation: Dissolve a small amount of the 24:0 L-carnitine-d4 standard in a suitable solvent (e.g., chloroform:methanol, 2:1 v/v) to a concentration of approximately 1 mg/mL.

• TLC Plate: Use a silica gel 60 F₂₅₄ TLC plate.

• Spotting: Apply 1-2 µL of the sample solution to the baseline of the TLC plate.

• Development: Place the plate in a developing chamber containing a mobile phase of chloroform:methanol:ammonium hydroxide (65:35:8, v/v/v). Allow the solvent front to travel up the plate.

• Visualization: After development, dry the plate and visualize the spots by charring with a 10% sulfuric acid in ethanol solution followed by heating.

• Analysis: A single major spot should be observed, indicating high purity.

¹H NMR Spectroscopy Protocol for Structural Verification

• Sample Preparation: Dissolve approximately 5 mg of the 24:0 L-carnitine-d4 standard in 0.7 mL of deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

• Instrument: Use a 400 MHz or higher NMR spectrometer.

• Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) and integrate the signals.

• Analysis: Compare the chemical shifts, multiplicities, and integrations of the observed signals with the expected values for the 24:0 L-carnitine structure.

LC-MS/MS Protocol for Quantitative Analysis

• Sample Preparation: Spike biological samples (e.g., plasma, tissue homogenates) with a known concentration of 24:0 L-carnitine-d4 internal standard. Perform a protein precipitation and lipid extraction using a suitable solvent system (e.g., methanol or acetonitrile).

• Chromatography: Use a C18 reversed-phase column with a gradient elution of water and acetonitrile, both containing 0.1% formic acid.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) to detect the transitions for both the endogenous 24:0 L-carnitine and the 24:0 L-carnitine-d4 internal standard.

  • 24:0 L-carnitine transition: m/z 512.5 → m/z 85.1

  • 24:0 L-carnitine-d4 transition: m/z 516.5 → m/z 85.1

• Quantification: Construct a calibration curve using known concentrations of the non-labeled standard. Determine the concentration of endogenous 24:0 L-carnitine in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Fatty Acid Beta-Oxidation Pathway

Caption: Carnitine shuttle and β-oxidation pathway.

LC-MS/MS Workflow for Acylcarnitine Analysis

Caption: Workflow for quantitative analysis of acylcarnitines.

Logical Relationship of Deuterated Standards in Quantitative Analysis

Evaluating Analytical Method Robustness for Acylcarnitine Profiling: A Comparative Guide to Internal Standards

For researchers, scientists, and drug development professionals, the robustness of an analytical method is paramount for generating reliable and reproducible data. In the quantitative analysis of acylcarnitines by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of internal standard (IS) is a critical factor in ensuring method robustness. This guide provides a comparative evaluation of the use of 24:0 L-carnitine-d4 as an internal standard against other deuterated alternatives, supported by experimental data and detailed protocols.

The primary role of an internal standard in LC-MS/MS analysis is to compensate for variations that can occur during sample preparation, injection, and ionization, thereby improving the accuracy and precision of quantification. An ideal internal standard, particularly a stable isotope-labeled (SIL) version of the analyte, co-elutes and experiences similar matrix effects and extraction efficiencies as the analyte of interest. This mimicry is crucial for a robust method that can withstand deliberate small variations in analytical parameters.

The Case for a Comprehensive Panel of Internal Standards

Acylcarnitines span a wide range of carbon chain lengths, from short-chain (e.g., C2, C3) to very-long-chain (e.g., C24, C26). A single internal standard may not be sufficient to track the analytical behavior of this entire class of molecules accurately. Therefore, a common and recommended practice is to use a panel of deuterated internal standards with varying chain lengths. This approach ensures that each analyte is quantified against an internal standard with closely matched physicochemical properties, enhancing the robustness of the entire profile.

24:0 L-carnitine-d4, a tetracosanoyl L-carnitine with four deuterium atoms, serves as an excellent internal standard for very-long-chain acylcarnitines. Its structural similarity and high molecular weight ensure that it behaves similarly to endogenous long-chain acylcarnitines during extraction and analysis.

Comparative Performance of Deuterated Internal Standards

The following tables summarize quantitative data from validated LC-MS/MS methods for acylcarnitine analysis, showcasing the performance achieved using different deuterated internal standards. While direct head-to-head robustness studies are limited, the accuracy and precision data from these validations serve as a strong indicator of a method's reliability.

Table 1: Method Performance Using a Panel of Deuterated Internal Standards
Analyte	Internal Standard(s) Used	Accuracy (% Recovery)	Precision (% RSD)
Short-Chain Acylcarnitines (C2-C5)	d3-C2, d3-C3, d9-C5	92.7 - 117.5%	< 15%
Medium-Chain Acylcarnitines (C6-C12)	d3-C8	92.7 - 117.5%	< 15%
Long-Chain Acylcarnitines (C14-C18)	d3-C16	92.7 - 117.5%	< 15%
Data synthesized from a validated method for comprehensive acylcarnitine profiling.

Table 2: Performance of 24:0 L-carnitine-d4 in Lipidomics Applications
Application	Internal Standard Used
Comprehensive Lipid Profiling	Panel including 24:0 (d4) L-carnitine
The inclusion of 24:0 L-carnitine-d4 is crucial for the accurate quantification of very-long-chain species, which are often present at low concentrations.

Experimental Protocols

Detailed methodologies are essential for reproducing and validating analytical methods. Below are representative protocols for acylcarnitine analysis using a panel of deuterated internal standards, including 24:0 L-carnitine-d4.

Protocol 1: Comprehensive Acylcarnitine Profiling in Plasma

This protocol is adapted from a validated LC-MS/MS method for the quantification of 56 acylcarnitine species.[1][2]

1. Sample Preparation and Extraction:

• To 20 µL of plasma, add a mixture of deuterated internal standards (e.g., d3-C2, d3-C3, d9-C5, d3-C8, d3-C16).

• Precipitate proteins by adding methanol.

• Centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a new tube.

2. Derivatization:

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the residue in butanolic HCl and incubate to form butyl esters. This step enhances the ionization efficiency of dicarboxylic acylcarnitines.

• Evaporate the butanolic HCl and reconstitute the sample in the mobile phase for injection.

3. LC-MS/MS Analysis:

• LC Column: A reverse-phase C18 column.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol with 0.1% formic acid.

• Gradient: A linear gradient to separate the acylcarnitines based on their chain length and polarity.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to detect the specific precursor-to-product ion transitions for each acylcarnitine and its corresponding deuterated internal standard.

Protocol 2: Lipidomics Analysis Incorporating 24:0 L-carnitine-d4

This protocol is based on a lipidomics study that utilizes a broad panel of internal standards.[3]

1. Sample Preparation and Extraction:

• To the biological sample (e.g., tissue homogenate), add a comprehensive internal standard mixture containing Splash LipidoMix, Ceramide/Sphingoid Mix, Cardiolipin Mix, and 24:0 (d4) L-carnitine.[3]

• Perform a liquid-liquid extraction using a chloroform:methanol:water system (Bligh and Dyer method).[3]

• Centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Evaporate the solvent and reconstitute the lipid extract in the injection solvent.

2. LC-MS/MS Analysis:

• LC Column: A suitable C18 or HILIC column for lipid separation.

• Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[3]

• Mobile Phase B: Acetonitrile:isopropanol (10:90) with 10 mM ammonium formate and 0.1% formic acid.[3]

• Gradient: A multi-step gradient optimized for the separation of various lipid classes.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-Exactive) or a triple quadrupole instrument.

• Detection: Full scan or MRM mode in both positive and negative ESI to cover a wide range of lipid species.

Visualizing the Robustness Evaluation Workflow

The following diagram illustrates a typical workflow for evaluating the robustness of an analytical method for acylcarnitine analysis, highlighting the central role of the internal standard.

Caption: Workflow for robustness testing of an acylcarnitine LC-MS/MS method.

Conclusion

While a single deuterated internal standard can improve method performance, a panel of SIL internal standards with varying chain lengths is the most robust approach for comprehensive acylcarnitine profiling. 24:0 L-carnitine-d4 is an indispensable component of such a panel, ensuring the accuracy and reliability of data for very-long-chain acylcarnitines. By selecting internal standards that closely mimic the behavior of the analytes across the entire concentration range and under slightly varied conditions, researchers can have high confidence in the robustness of their analytical methods and the integrity of their results.

References

• 1. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 24:0 L-carnitine-d4

For researchers, scientists, and drug development professionals, the safe handling and disposal of specialized chemical reagents like 24:0 L-carnitine-d4 (Lignocarnitine-d4) are paramount for ensuring laboratory safety and environmental compliance. This guide provides essential, step-by-step procedures for the proper disposal of this long-chain deuterated acylcarnitine.

Hazard Identification and Risk Assessment

Key Hazard Information:

• Physical State: Solid powder.

• Storage: Store at -20°C.[1]

• Combustibility: Classified as a combustible solid (Storage Class 11).

• Water Hazard: Assigned a Water Hazard Class (WGK) of 3, indicating it is highly hazardous to water. This classification necessitates preventing its entry into soil and water.

• Deuterated Nature: The deuterium labeling is unlikely to alter the chemical hazards of the parent molecule significantly. However, it is good practice to handle deuterated compounds with the same care as their non-labeled counterparts.[2][3]

Personal Protective Equipment (PPE) and Handling Precautions

Adherence to proper handling procedures is the first line of defense against accidental exposure.

• Engineering Controls: Handle 24:0 L-carnitine-d4 in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust particles.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or glasses.

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile gloves).

  • Body Protection: Wear a standard laboratory coat.

• Hygiene Practices: Avoid creating dust. Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands thoroughly after handling.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 24:0 L-carnitine-d4 is to treat it as hazardous chemical waste.

• Waste Identification and Segregation:

  • This compound should be classified as a combustible solid and an environmental hazard due to its high water hazard class.

  • Do not mix 24:0 L-carnitine-d4 waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. It should be collected in a dedicated and properly labeled hazardous waste container.

• Containerization:

  • Use a chemically resistant, sealable container for waste collection. A high-density polyethylene (HDPE) or glass container with a secure cap is recommended.

  • Ensure the waste container is clean and dry before use.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "24:0 L-carnitine-d4" or "Lignocarnitine-d4".

  • Include the CAS number (2260670-68-4) and any other identifiers required by your institution.[4]

• Storage of Waste:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Keep it away from incompatible materials, such as strong oxidizing agents.

• Final Disposal:

  • Arrange for the collection and disposal of the hazardous waste through your institution's EHS office or a licensed hazardous waste disposal contractor.

  • Crucially, do not dispose of 24:0 L-carnitine-d4 down the drain or in regular trash. Its high water hazard classification makes aqueous disposal unacceptable.

Accidental Spill Procedures

In the event of a spill:

• Evacuate and Secure: Evacuate non-essential personnel from the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Personal Protection: Wear appropriate PPE, including respiratory protection if significant dust is generated.

• Containment and Cleanup:

  • For a dry spill, carefully sweep or scoop the solid material, avoiding dust generation. Use a HEPA-filtered vacuum for larger quantities if available.

  • Place the collected material into a labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or methanol), followed by soap and water. Collect all cleaning materials (e.g., wipes, absorbent pads) as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and EHS office in accordance with your institution's policies.

Quantitative Data Summary

While specific disposal-related quantitative data for 24:0 L-carnitine-d4 is limited, the following table summarizes its key chemical identifiers and hazard classifications.

Property	Value	Significance for Disposal
CAS Number	2260670-68-4	Unique identifier for accurate waste tracking and documentation.[4]
Molecular Formula	C₃₁H₅₇D₄NO₄	Provides information on the chemical composition.[4]
Physical Form	Powder	Important for handling to avoid dust inhalation.
Storage Class	11	Indicates a combustible solid, requiring storage away from ignition sources.
Water Hazard Class (WGK)	3 (Highly hazardous to water)	Prohibits drain disposal and necessitates containment to prevent environmental release.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 24:0 L-carnitine-d4.

Caption: Disposal workflow for 24:0 L-carnitine-d4.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 3. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]
• 4. Page loading... [wap.guidechem.com]